2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

• CAS: 99011-93-5

Core Science & Biosynthesis

The Gewald Reaction: A Comprehensive Technical Guide to the Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the synthesis of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile, a polysubstituted aminothiophene of significant interest in medicinal chemistry and materials science. The primary focus will be on the widely employed and versatile Gewald aminothiophene synthesis, delving into its mechanistic intricacies, experimental protocols, and practical considerations. As a self-validating system, each aspect of the described protocol is grounded in established chemical principles and supported by authoritative literature.

Introduction: The Significance of Substituted 2-Aminothiophenes

Substituted 2-aminothiophenes are a privileged scaffold in drug discovery and development, forming the core of numerous biologically active compounds.[1][2][3] Their inherent structural features allow for diverse functionalization, leading to a wide spectrum of pharmacological activities, including antipsychotic, anti-inflammatory, and anticancer properties.[2][3][4] The title compound, 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile, serves as a crucial intermediate in the synthesis of various therapeutic agents, such as the antipsychotic drug olanzapine.[5] The efficiency and versatility of the Gewald reaction make it a cornerstone for accessing this important class of heterocycles.[6][7][8]

The Gewald Reaction: A Mechanistic Deep Dive

The Gewald reaction, first reported by Karl Gewald in 1961, is a one-pot, multi-component reaction that convenes a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base to yield a polysubstituted 2-aminothiophene.[6][9][10] The synthesis of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile proceeds via this pathway, utilizing 1-phenylpropan-2-one, malononitrile, and elemental sulfur as the key reactants.

The generally accepted mechanism unfolds in three principal stages:

Stage 1: Knoevenagel-Cope Condensation

The reaction is initiated by a base-catalyzed Knoevenagel-Cope condensation between the carbonyl compound (1-phenylpropan-2-one) and the active methylene compound (malononitrile).[1][9][10] The base, typically a secondary or tertiary amine like morpholine or triethylamine, deprotonates the malononitrile to form a resonance-stabilized carbanion.[1] This carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 1-phenylpropan-2-one. Subsequent dehydration yields the α,β-unsaturated nitrile intermediate, 2-(1-phenylpropylidene)malononitrile.[1][9] Computational studies have shown this condensation to be the first and most likely step in the Gewald reaction.[1][11]

Stage 2: Sulfur Addition and Polysulfide Formation

Following the formation of the α,β-unsaturated nitrile, elemental sulfur is introduced into the reaction. The exact mechanism of sulfur addition is complex and has been a subject of detailed computational investigation.[1][11] Current understanding suggests that the base deprotonates the allylic position of the α,β-unsaturated nitrile, creating a nucleophilic anion.[1][11] This anion then attacks the S₈ ring of elemental sulfur, leading to its opening and the formation of a polysulfide intermediate.[1][11] These polysulfide intermediates can exist in a complex equilibrium.[12]

Stage 3: Cyclization, Tautomerization, and Aromatization

The final stage involves the intramolecular cyclization of a monosulfide intermediate. The terminal sulfur atom attacks the nitrile carbon, forming a five-membered ring. Subsequent tautomerization and aromatization, driven by the formation of the stable thiophene ring, yield the final product, 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile.[10][12] This final aromatization step is the thermodynamic driving force for the entire reaction sequence.[12]

A visual representation of this mechanism is provided below.

Caption: A simplified workflow of the Gewald reaction mechanism.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general methodology for the synthesis of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile. Optimization may be required based on specific laboratory conditions and desired scale.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass (g) or Volume (mL)
1-Phenylpropan-2-one	134.18	10	1.34 g
Malononitrile	66.06	10	0.66 g
Elemental Sulfur	32.07	12	0.38 g
Morpholine	87.12	2	0.17 mL
Ethanol	46.07	-	25 mL

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-phenylpropan-2-one (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol).

• Solvent and Catalyst Addition: Add 25 mL of ethanol to the flask, followed by the addition of morpholine (2 mmol) as the basic catalyst.[9]

• Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to 40-50 °C.[9] The gentle heating can improve the solubility and reactivity of sulfur.[9]

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, pour the mixture into ice-cold water to induce precipitation.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to afford the pure 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Causality in Experimental Choices and Troubleshooting

Choice of Base: Secondary amines like morpholine or piperidine, or tertiary amines like triethylamine are commonly used.[6] The choice of base can influence the rate of the initial Knoevenagel-Cope condensation.

Solvent Selection: Polar solvents such as ethanol, methanol, or dimethylformamide (DMF) are preferred as they enhance the solubility of elemental sulfur.[6][9]

Temperature Control: While the reaction can proceed at room temperature, gentle heating (40-60 °C) often improves the reaction rate and yield by increasing the reactivity of sulfur.[9] However, excessive heat should be avoided to prevent side reactions.

Troubleshooting Low Yields:

• Purity of Starting Materials: Ensure the purity and correct stoichiometry of the ketone, nitrile, and sulfur.

• Inefficient Condensation: If the Knoevenagel-Cope condensation is slow, consider using a more effective base or a dehydrating agent.

• Sulfur Reactivity: If sulfur addition appears to be the limiting step, ensure adequate heating and stirring to maintain sulfur in a reactive state. For sterically hindered ketones, a two-step procedure might be more effective, where the α,β-unsaturated nitrile is first isolated and then reacted with sulfur and base.[6]

Data Presentation: A Summary of Key Parameters

Parameter	Value	Rationale
Reactant Ratio (Ketone:Nitrile:Sulfur)	1 : 1 : 1.2	A slight excess of sulfur is often used to ensure complete conversion.
Base Concentration	10-20 mol%	Catalytic amounts of base are sufficient to promote the reaction.
Reaction Temperature	40-50 °C	Optimal for balancing reaction rate and minimizing side products.
Typical Reaction Time	2-8 hours	Varies depending on the specific substrates and reaction conditions.
Expected Yield	60-90%	The Gewald reaction is generally high-yielding.

Conclusion and Future Outlook

The Gewald synthesis remains a highly efficient and versatile method for the preparation of polysubstituted 2-aminothiophenes like 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile. Its operational simplicity, use of readily available starting materials, and generally high yields contribute to its widespread application in both academic and industrial settings.[6][7] Further research continues to explore modifications of the Gewald reaction, including the use of microwave irradiation and solid-supported synthesis to enhance reaction rates and simplify purification.[10][13] A deep understanding of its mechanism is crucial for optimizing reaction conditions and expanding its scope to novel and complex molecular architectures.

References

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• Gewald, K. (1961). Zur Reaktion von Ketonen mit Nitrilen in Gegenwart von Schwefel. Angewandte Chemie, 73(3), 114-114.

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Retrieved from [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC.

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Retrieved from [Link]

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• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.
• Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. (2001). Tetrahedron Letters, 42(37), 6553-6556.

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• Sharma, J., & Champagne, P. A. (2024). Computational investigations on the mechanism of the Gewald reaction. Abstracts of Papers of the American Chemical Society.

• Reaction Pathways to 2-Aminothiophenes and Thiophene-3-carbonitriles. (2012). Molecules, 17(10), 11956-11977. Retrieved from [Link]

• Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds. (2021). RSC Advances, 11(49), 30959-30971. Retrieved from [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ACS Omega, 6(47), 31743-31756. Retrieved from [Link]

• Synthesis method of olanzapine medicine intermediate of 2-(o-nitrobenzene amino)-3-cyan-5-methylthiophene. (2017). Google Patents.

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• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ACS Omega, 6(47), 31743-31756. Retrieved from [Link]

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The Gewald Reaction: A Comprehensive Technical Guide to the Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Abstract

The Gewald three-component reaction stands as a cornerstone in heterocyclic chemistry, offering an efficient and atom-economical pathway to polysubstituted 2-aminothiophenes.[1][2] These scaffolds are of paramount importance in medicinal chemistry and drug discovery, serving as key building blocks for a wide array of biologically active compounds.[3][4] This in-depth technical guide provides a comprehensive overview of the Gewald reaction, with a specific focus on the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. We will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental protocol, discuss key process parameters for optimization, and outline methods for the characterization of the final product. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the Gewald reaction for the synthesis of this and related 2-aminothiophene derivatives.

Introduction: The Significance of the Gewald Reaction

First reported by Karl Gewald in 1966, the Gewald reaction is a one-pot synthesis that combines a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base to yield a 2-aminothiophene.[1] The reaction's appeal lies in its operational simplicity, the ready availability of starting materials, and the high degree of functionalization achievable in a single step.[5] The resulting 2-aminothiophene core is a privileged scaffold in medicinal chemistry, found in a variety of therapeutic agents, including antipsychotics and anti-inflammatory drugs.[5][6]

The target molecule of this guide, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, is a valuable intermediate for the synthesis of more complex heterocyclic systems. Its strategic functionalization, featuring a primary amine, a nitrile group, and substitution at the 4 and 5 positions of the thiophene ring, makes it a versatile synthon for library synthesis in drug discovery programs.

Mechanistic Insights into the Gewald Reaction

While the exact mechanism of the Gewald reaction has been a subject of study, the generally accepted pathway involves three key stages: a Knoevenagel condensation, the addition of sulfur, and a subsequent intramolecular cyclization followed by tautomerization.[1][7]

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone (phenylacetone) and the active methylene nitrile (malononitrile). The base, typically a secondary amine like morpholine or piperidine, deprotonates the malononitrile to form a carbanion. This carbanion then attacks the carbonyl carbon of phenylacetone, and subsequent dehydration yields an α,β-unsaturated nitrile intermediate.[1]

• Sulfur Addition: Elemental sulfur (S₈) then adds to the α-carbon of the α,β-unsaturated nitrile. The precise mechanism of this step is not fully elucidated but is believed to involve the formation of a thiiranium-like intermediate.[7]

• Cyclization and Tautomerization: The sulfur-adduct then undergoes an intramolecular cyclization, with the sulfur atom attacking the nitrile group. A subsequent tautomerization of the resulting imine leads to the stable aromatic 2-aminothiophene product.[1][7]

The overall reaction is a thermodynamically driven process, with the formation of the stable aromatic thiophene ring being the major driving force.[7]

Experimental Protocol for the Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This section provides a detailed, step-by-step methodology for the synthesis of the target compound.

3.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Quantity (g or mL)
Phenylacetone	134.18	10	1.34 g (1.29 mL)
Malononitrile	66.06	10	0.66 g
Elemental Sulfur	32.07	11	0.35 g
Morpholine	87.12	5	0.44 g (0.44 mL)
Ethanol (absolute)	46.07	-	20 mL

3.2. Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Thermometer

• Buchner funnel and filter flask

• Standard laboratory glassware

3.3. Reaction Workflow

Caption: Workflow for the Gewald synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

3.4. Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine phenylacetone (1.34 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and elemental sulfur (0.35 g, 11 mmol) in 20 mL of absolute ethanol.

• Initiation: Begin stirring the mixture and add morpholine (0.44 mL, 5 mmol) dropwise over a period of 5 minutes. The addition of the base is often exothermic.

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 78-80 °C) and maintain this temperature for 2-4 hours.

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane). The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into 100 mL of ice-cold water with stirring. A solid precipitate should form.

• Isolation: Collect the crude product by vacuum filtration using a Buchner funnel.

• Purification: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities. For higher purity, the crude product can be recrystallized from a suitable solvent such as ethanol or isopropanol.

• Drying: Dry the purified product under vacuum to obtain 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a solid.

Process Optimization and Troubleshooting

The yield and purity of the final product can be significantly influenced by several factors.

4.1. Choice of Base

The nature and amount of the basic catalyst are critical. While secondary amines like morpholine and piperidine are commonly used, other bases such as triethylamine can also be employed.[3] The optimal amount of base is typically in the range of 0.5 to 1.0 molar equivalents relative to the nitrile.[3] A catalytic amount of base can also be effective under certain conditions.

4.2. Solvent Selection

Polar protic solvents like ethanol and methanol are generally good choices for the Gewald reaction as they facilitate the dissolution of the reactants and the base.[3] In some cases, dimethylformamide (DMF) or dioxane can also be used.[3]

4.3. Temperature Control

The reaction temperature influences the reaction rate and the formation of side products. While refluxing in ethanol is a common condition, some substrates may benefit from lower or higher temperatures. It is advisable to perform a temperature screen to determine the optimal conditions for a specific set of reactants.

4.4. Common Side Reactions and Troubleshooting

• Formation of a dark, tarry mixture: This can be due to the formation of complex polysulfides or polymerization at high temperatures. Careful temperature control and ensuring the purity of starting materials can mitigate this issue.

• Low Yield: This could be due to incomplete reaction or the formation of side products. Optimizing the base, solvent, and temperature can improve the yield. In some cases, a two-step procedure, where the Knoevenagel condensation product is isolated first, may be beneficial.

Characterization of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

The identity and purity of the synthesized compound should be confirmed by a combination of physical and spectroscopic methods.

Property	Expected Value
Molecular Formula	C₁₂H₁₀N₂S
Molecular Weight	214.29 g/mol
Appearance	Solid
Melting Point	To be determined experimentally
¹H NMR (CDCl₃)	δ (ppm): ~2.3 (s, 3H, CH₃), ~4.6 (br s, 2H, NH₂), ~7.2-7.5 (m, 5H, Ar-H)
¹³C NMR (CDCl₃)	Expected signals for methyl, aromatic carbons, nitrile, and thiophene ring carbons.
IR (KBr)	ν (cm⁻¹): ~3400-3300 (N-H stretching), ~2220 (C≡N stretching)
Mass Spectrometry	m/z: [M]+ calculated for C₁₂H₁₀N₂S: 214.06

Note: The NMR and IR data are predicted based on the structure and may vary slightly in an experimental setting.

Conclusion

The Gewald reaction provides a powerful and versatile method for the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a valuable building block in medicinal chemistry. By understanding the reaction mechanism and carefully controlling the experimental parameters, researchers can achieve high yields of the desired product. The protocol and insights provided in this guide serve as a solid foundation for the successful application of the Gewald reaction in the laboratory. Further optimization and adaptation of the presented methodology may be necessary for specific research and development applications.

References

• Gewald, K.; Schinke, E.; Böttcher, H. Chemische Berichte. 1966, 99 (1), 94-100.

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• Journal of Sulfur Chemistry THE GEWALD SYNTHESIS. ElectronicsAndBooks.
• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. PMC - PubMed Central - NIH.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Reactions of p-substituted acetophenones with malonitrile, sulfur and morpholine by high speed ball milling a.
• Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds.
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega.
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Spectroscopic analysis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

An In-depth Technical Guide to the Spectroscopic Analysis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Abstract

This technical guide provides a comprehensive, multi-technique spectroscopic analysis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a key heterocyclic scaffold in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the structural elucidation of this compound using Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. We delve into the causality behind experimental choices, present detailed, self-validating protocols, and interpret the resulting data to build a cohesive and unambiguous structural confirmation. The guide emphasizes the integration of data from these orthogonal techniques to provide a complete analytical picture, essential for quality control, reaction monitoring, and regulatory submissions.

Introduction: The Significance of the 2-Aminothiophene Scaffold

The 2-aminothiophene moiety is a privileged heterocyclic structure that forms the core of numerous pharmacologically active compounds and functional organic materials.[1][2][3] Molecules incorporating this scaffold have demonstrated a vast range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] The versatility of the 2-aminothiophene ring, with its multiple substitution points, allows for fine-tuning of its physicochemical and biological properties, making it a cornerstone in modern drug design.

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile (Molecular Formula: C₁₂H₁₀N₂S, Molecular Weight: 214.29 g/mol ) is a canonical example of this class.[5] Its synthesis is most efficiently achieved through the Gewald three-component reaction, a one-pot synthesis that combines a ketone (acetophenone), an active methylene nitrile (malononitrile), and elemental sulfur with a base catalyst.[6][7] Given the complexity of one-pot reactions, rigorous and unambiguous structural verification of the final product is paramount. This guide provides the definitive spectroscopic roadmap for that verification.

Molecular Structure and Synthetic Context

A clear understanding of the target molecule's architecture is fundamental to interpreting its spectroscopic output.

Figure 1: Molecular Structure of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

The synthesis of this molecule typically proceeds via the Gewald reaction. This context is crucial as it informs the analyst about potential starting materials or intermediates that could appear as impurities in the final product, necessitating a robust, multi-technique characterization approach.

Figure 2: Correlation map showing how data from each spectroscopic technique validates specific functional groups and structural features of the target molecule.

• FT-IR confirms the presence of all requisite functional groups.

• NMR places these groups in their correct chemical environments and confirms their proton and carbon counts.

• MS verifies the exact molecular weight and elemental formula.

• UV-Vis confirms the nature of the extended conjugated system.

Together, these results form a self-validating and mutually reinforcing dataset that provides unequivocal proof of the structure of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Conclusion

The spectroscopic characterization of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is a systematic process that relies on the synergistic application of FT-IR, NMR, MS, and UV-Vis techniques. Each method provides a unique and essential piece of the structural puzzle. By following the protocols and interpretative logic outlined in this guide, researchers can confidently verify the identity, purity, and structure of this important chemical entity, ensuring the integrity and reproducibility of their scientific work.

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• Dyachenko, V. D., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ResearchGate. Available at: [Link]

• University of California, Irvine. (N.D.). 13C NMR Chemical Shift Table. Available at: [Link]

• van der Wouden, P. A., et al. (2023). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. ResearchGate. Available at: [Link]

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An In-Depth Technical Guide to the Characterization of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a key heterocyclic scaffold with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of drug discovery, offering a detailed exploration of the synthetic methodology, physicochemical properties, and spectroscopic signature of this compound. While direct experimental data for the title compound is not extensively available in public literature, this guide leverages data from closely related analogs to provide a robust and predictive characterization profile, empowering researchers to confidently synthesize, identify, and utilize this valuable molecule in their research endeavors.

Introduction: The Significance of the 2-Aminothiophene Scaffold

The 2-aminothiophene core is a privileged scaffold in medicinal chemistry, renowned for its versatile biological activities.[1][2][3] Compounds incorporating this moiety have demonstrated a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, anticancer, and antiviral activities.[1][2] The unique electronic and structural features of the 2-aminothiophene ring system allow it to serve as a versatile synthon for the construction of more complex, biologically active heterocyclic systems. The title compound, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, is a prominent member of this class, featuring substituents that are expected to modulate its biological activity and physicochemical properties, making it a molecule of high interest for drug discovery programs.

Synthesis via the Gewald Reaction: A Mechanistic and Practical Approach

The most efficient and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes is the Gewald three-component reaction.[4] This one-pot synthesis offers a convergent and atom-economical route to the target molecule from readily available starting materials.

2.1. Reaction Principle and Causality of Component Selection

The Gewald reaction involves the condensation of a ketone (or aldehyde), an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst. For the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, the selected reagents are:

• 1-Phenylpropan-2-one (Phenylacetone): Provides the C4-phenyl and C5-methyl substituents of the thiophene ring.

• Malononitrile: Serves as the source of the C2-amino and C3-carbonitrile groups. Its acidic methylene protons are crucial for the initial condensation step.

• Elemental Sulfur (S₈): The sulfur source for the formation of the thiophene ring.

• Base Catalyst (e.g., Morpholine, Piperidine, or Triethylamine): Facilitates the initial Knoevenagel condensation and the subsequent cyclization steps.

The reaction proceeds through an initial Knoevenagel condensation between phenylacetone and malononitrile to form an α,β-unsaturated dinitrile intermediate. This is followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to yield the final 2-aminothiophene product.[4]

2.2. Visualizing the Synthesis Workflow

Caption: A streamlined workflow for the synthesis and purification of the target compound.

2.3. Detailed Experimental Protocol

This protocol is a representative procedure based on established Gewald reaction methodologies. Researchers should optimize conditions as necessary.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-phenylpropan-2-one (1 equivalent), malononitrile (1 equivalent), and elemental sulfur (1.1 equivalents) in a suitable solvent such as ethanol or dimethylformamide (DMF).

• Catalyst Addition: To the stirred suspension, add a catalytic amount of a base, such as morpholine or triethylamine (0.1-0.2 equivalents). The choice of base can influence reaction kinetics and yield.

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is generally complete within 2-6 hours.

• Product Isolation: Upon completion, allow the reaction mixture to cool to room temperature. If the product precipitates, it can be collected by vacuum filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue can be partitioned between an organic solvent (e.g., ethyl acetate) and water.

• Purification: The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a solid.

Physicochemical and Spectroscopic Characterization

A thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. The following sections detail the expected analytical data for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, based on the analysis of structurally similar compounds.

3.1. Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₂H₁₀N₂S
Molecular Weight	214.29 g/mol
Appearance	Expected to be a crystalline solid
Melting Point	Expected to be in the range of 150-200 °C
Solubility	Likely soluble in common organic solvents (e.g., DMSO, DMF, acetone, chloroform) and sparingly soluble in water.

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure. The following are the predicted ¹H and ¹³C NMR chemical shifts.

3.2.1. ¹H NMR Spectroscopy (Predicted)

• Amino Protons (-NH₂): A broad singlet is expected in the range of δ 5.0-7.0 ppm. The chemical shift and peak shape can be influenced by solvent and concentration.

• Phenyl Protons (-C₆H₅): A multiplet in the aromatic region, typically between δ 7.2-7.6 ppm, integrating to 5 protons.

• Methyl Protons (-CH₃): A sharp singlet is anticipated around δ 2.0-2.5 ppm, integrating to 3 protons.

3.2.2. ¹³C NMR Spectroscopy (Predicted)

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C=C (Thiophene Ring)	100-160	The chemical shifts of the thiophene ring carbons are influenced by the substituents.
C-NH₂ (Thiophene Ring)	~155-165	The amino group has a strong deshielding effect.
C-CN (Thiophene Ring)	~90-100	The carbon attached to the nitrile group appears at a relatively upfield position.
-CN (Nitrile Carbon)	~115-120	Characteristic chemical shift for a nitrile carbon.
C-Phenyl (Thiophene Ring)	~130-140	The quaternary carbon of the thiophene ring attached to the phenyl group.
Phenyl Carbons (-C₆H₅)	125-140	A series of peaks corresponding to the carbons of the phenyl ring.
Methyl Carbon (-CH₃)	~15-20	A typical upfield chemical shift for a methyl group attached to an sp² carbon.

3.3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. The expected characteristic absorption bands are summarized below.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Mode
N-H (Amino Group)	3450-3300 (two bands)	Symmetric & Asymmetric Stretch
C≡N (Nitrile Group)	2230-2210	Stretch
C=C (Aromatic & Thiophene)	1620-1580	Stretch
C-N (Amino Group)	1350-1250	Stretch
C-H (Aromatic & Methyl)	3100-3000 & 2950-2850	Stretch

3.4. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

• Molecular Ion Peak (M⁺): The mass spectrum is expected to show a prominent molecular ion peak at m/z = 214, corresponding to the molecular weight of the compound.

• Major Fragmentation Pathways (Predicted):

  • Loss of a methyl radical (-CH₃) to give a fragment at m/z = 199.

  • Loss of HCN from the nitrile group, resulting in a fragment at m/z = 187.

  • Fragmentation of the thiophene ring.

3.5. Single-Crystal X-ray Diffraction

Self-Validating Experimental Workflow

To ensure the scientific integrity of the characterization process, a self-validating workflow is essential.

Caption: A self-validating workflow ensuring the accuracy of the characterization process.

Conclusion

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile represents a valuable building block for the development of novel therapeutic agents. This technical guide provides a comprehensive framework for its synthesis and characterization, drawing upon established methodologies and predictive data from analogous compounds. By following the detailed protocols and understanding the expected analytical outcomes presented herein, researchers can confidently synthesize, identify, and utilize this promising scaffold in their drug discovery and development pipelines. The integration of robust synthetic procedures with a multi-technique analytical approach ensures the highest level of scientific integrity and provides a solid foundation for future research in this exciting area of medicinal chemistry.

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• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. Journal of Medicinal Chemistry. [Link]

• 2-Amino-5-methyl-3-thiophenecarbonitrile | C6H6N2S | CID 689056. PubChem. [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. [Link]

• Synthesis, Characterization, and Crystal Structure of 2-Amino-7-methyl-5-oxo-4-phenyl-4,5-dihydropyrano[3,2-c]pyran-3-carbonitrile. Crystallography Reports. [Link]

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2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile IUPAC name and CAS number

An In-Depth Technical Guide to 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals interested in the synthesis, properties, and applications of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. As a versatile heterocyclic scaffold, this compound represents a key building block in the exploration of novel therapeutics.

Chemical Identity and Core Properties

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is a substituted aminothiophene, a class of compounds renowned for its utility in medicinal chemistry.[1][2] Its structural features—a primary amine, a nitrile group, and a strategically placed phenyl ring—make it a highly reactive and adaptable intermediate for constructing more complex molecular architectures.

Property	Value	Source
IUPAC Name	2-amino-5-methyl-4-phenylthiophene-3-carbonitrile	[3][4]
CAS Number	99011-93-5	[3][4][5]
Molecular Formula	C₁₂H₁₀N₂S	[4]
Molecular Weight	214.29 g/mol	[4]
Appearance	Solid	[4]
Purity	Typically >95.0% for commercial grades	[4]
InChI Key	PQPYGNLKAWFNAF-UHFFFAOYSA-N	[4]

Synthesis and Mechanistic Rationale: The Gewald Reaction

The most prevalent and efficient method for synthesizing 2-aminothiophenes, including the title compound, is the Gewald aminothiophene synthesis. This one-pot, multi-component reaction is valued for its operational simplicity and ability to rapidly generate molecular complexity from readily available starting materials.

The reaction proceeds by the condensation of a ketone (phenylacetone), an α-cyano ester or nitrile (malononitrile), and elemental sulfur in the presence of a basic catalyst.

Causality Behind Experimental Choices:

• Reactants: Phenylacetone provides the C4-phenyl and C5-methyl substituents. Malononitrile provides the C3-carbonitrile and the C2-amine (after tautomerization). Elemental sulfur (S₈) acts as the sulfur source for the thiophene ring.

• Catalyst: A morpholine or diethylamine catalyst is typically used. Its role is to deprotonate the active methylene compound (malononitrile), initiating the Knoevenagel condensation with the ketone. It also facilitates the subsequent steps of the reaction cascade.

• Solvent: A polar solvent like ethanol or dimethylformamide (DMF) is often used to ensure the solubility of the reactants and intermediates.

Generalized Experimental Protocol: Gewald Synthesis

• Reaction Setup: To a solution of phenylacetone (1.0 eq) and malononitrile (1.0 eq) in ethanol, add a catalytic amount of morpholine (0.1-0.2 eq).

• Initial Condensation: Stir the mixture at room temperature for 1-2 hours to facilitate the Knoevenagel condensation, forming the intermediate benzylidenemalononitrile derivative.

• Sulfur Addition: Add finely powdered elemental sulfur (1.1 eq) to the reaction mixture.

• Cyclization: Heat the mixture to reflux (approximately 60-80°C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. The crude solid can be collected by filtration, washed with cold ethanol to remove impurities, and dried.

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol to yield a high-purity solid.

Reaction Mechanism Workflow

The following diagram illustrates the key steps in the Gewald synthesis pathway for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Caption: The Gewald reaction mechanism for synthesizing the title compound.

Applications in Drug Discovery and Medicinal Chemistry

While 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile may not be an active pharmaceutical ingredient (API) itself, its core structure is a privileged scaffold in drug development. The 2-aminothiophene motif is present in numerous approved drugs and bioactive molecules.[1][2]

Key Roles:

• Precursor to Thieno[2,3-d]pyrimidines: This is arguably the most significant application. The vicinal amino and nitrile groups on the thiophene ring are perfectly positioned to undergo cyclocondensation reactions with various reagents (e.g., formamide, urea, isothiocyanates) to form the thieno[2,3-d]pyrimidine bicyclic system. This heterocyclic core is found in molecules with a broad range of biological activities, including:

  • Anticancer agents[6]

  • Anti-inflammatory drugs[6]

  • CNS protective agents[6]

  • Kainate receptor antagonists[6]

• Analogue Synthesis: The closely related compound, 2-amino-5-methylthiophene-3-carbonitrile (lacking the C4-phenyl group), is a critical intermediate in the industrial synthesis of Olanzapine , a widely used atypical antipsychotic for treating schizophrenia and bipolar disorder.[7][8][9] Therefore, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile serves as a valuable starting material for synthesizing analogues of Olanzapine and other benzodiazepine-fused heterocycles, allowing researchers to explore structure-activity relationships (SAR) and develop new CNS-active agents.

• Scaffold for Novel Inhibitors: The structure can be elaborated to create inhibitors for various biological targets. For instance, related 2-aminothiophene derivatives have been investigated as PD-L1 antagonists for cancer immunotherapy.[10]

Illustrative Workflow: Path to Bioactive Compounds

Caption: Synthetic pathways from the title compound to bioactive scaffolds.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling and storage are paramount to ensure safety. The following information is based on data for structurally similar aminothiophenes and should be considered a guideline.[11][12] Always consult the specific Safety Data Sheet (SDS) provided by the supplier.

Hazard Identification (GHS Classification):

Hazard Class	Statement	Pictogram
Acute Toxicity, Oral	H302: Harmful if swallowed	GHS07
Acute Toxicity, Dermal	H312: Harmful in contact with skin	GHS07
Skin Irritation	H315: Causes skin irritation	GHS07
Eye Irritation	H319: Causes serious eye irritation	GHS07
Acute Toxicity, Inhalation	H332: Harmful if inhaled	GHS07
STOT SE 3	H335: May cause respiratory irritation	GHS07

Recommended Handling and PPE:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[11][12]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[13]

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[13]

  • Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-approved respirator.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[11]

Storage:

• Keep the container tightly closed.

• Store in a cool, dry, and well-ventilated place away from incompatible materials.

References

• 2-Amino-5-methyl-3-thiophenecarbonitrile | C6H6N2S | CID 689056. PubChem. [Link]

• 99011-93-5 | 2-AMINO-5-METHYL-4-PHENYLTHIOPHENE-3-CARBONITRILE. ChemCD. [Link]

• Understanding 2-Amino-5-methyl-3-thiophenecarbonitrile: Properties, Applications, and Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. [Link]

• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. PubMed Central (PMC). [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central (PMC). [Link]

• CN106397396A - Synthesis method of olanzapine medicine intermediate of 2-(o-nitrobenzene amino)-3-cyan-5-methylthiophene.

• (PDF) 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ResearchGate. [Link]

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An In-depth Technical Guide to the Solubility of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in Organic Solvents

Preamble: Navigating the Data Landscape

In the realm of pharmaceutical sciences and materials research, a comprehensive understanding of a compound's solubility is a cornerstone of its development and application.[1][2][3][4][5] This guide focuses on 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a substituted aminothiophene derivative. It is important to note at the outset that, as of the latest literature review, specific quantitative solubility data for this exact molecule in a range of organic solvents is not extensively published. This is not an uncommon scenario for novel or specialized compounds.

However, this absence of data presents an opportunity. This guide is structured to not only provide a qualitative and predictive understanding of the solubility of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile but also to equip the researcher with the foundational knowledge and practical methodologies to determine it empirically. We will delve into the theoretical underpinnings of solubility, provide detailed experimental protocols, and offer a predictive analysis based on the known physicochemical properties of analogous thiophene structures.

Theoretical Framework: The Energetics of Dissolution

The solubility of a solid in a liquid is governed by a thermodynamic equilibrium where the rate of dissolution equals the rate of precipitation.[5] For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be overcome by the energy released from the formation of solute-solvent interactions. This interplay is influenced by several factors, including temperature, pressure, and the physicochemical properties of both the solute and the solvent.

Physicochemical Properties of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

While specific data for the target molecule is scarce, we can infer its properties from the constituent functional groups and similar known compounds like 2-Amino-5-methyl-3-thiophenecarbonitrile.[6]

• Structure: The molecule possesses a thiophene core, an aromatic sulfur-containing heterocycle. Attached to this core are an amino group (-NH2), a methyl group (-CH3), a phenyl group (-C6H5), and a nitrile group (-CN).

• Polarity: The presence of the amino and nitrile groups introduces polarity and the capacity for hydrogen bonding (the amino group as a donor and the nitrile and amino groups as acceptors). The phenyl and methyl groups are nonpolar. The thiophene ring itself has aromatic character.[7] This combination of polar and nonpolar functionalities suggests a moderate overall polarity.

• Expected Interactions: The molecule can engage in dipole-dipole interactions, London dispersion forces, and hydrogen bonding. The solubility will be highest in solvents that can effectively participate in these same types of interactions.

The Principle of "Like Dissolves Like"

This principle is a useful heuristic for predicting solubility. It suggests that a solute will be most soluble in a solvent that has a similar polarity and hydrogen bonding capability.

• Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is expected to be low. While the phenyl and methyl groups will have some affinity for these solvents, the polar amino and nitrile groups will be energetically disfavored.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): These solvents can engage in dipole-dipole interactions but do not donate hydrogen bonds. They are expected to be reasonably good solvents for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile due to their ability to interact with the polar functional groups.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water): These solvents can both donate and accept hydrogen bonds. Alcohols like ethanol and methanol are anticipated to be good solvents, as they can interact favorably with the amino and nitrile groups. Water, being highly polar, is expected to be a poor solvent due to the molecule's significant nonpolar character (phenyl and thiophene rings).[7]

Predictive Solubility Profile

Based on the theoretical principles discussed, a qualitative prediction of the solubility of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in common organic solvents is summarized in the table below. It is crucial to reiterate that these are predictions and must be confirmed by experimental determination.

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Polar Protic	Very Low	The molecule's significant nonpolar surface area (phenyl and thiophene rings) outweighs the polarity of the amino and nitrile groups.
Methanol	Polar Protic	High	Capable of hydrogen bonding with the amino and nitrile groups, and has a smaller nonpolar component than ethanol.
Ethanol	Polar Protic	Moderate to High	Similar to methanol, it can engage in hydrogen bonding. Its slightly larger nonpolar character might slightly reduce solubility compared to methanol.
Acetone	Polar Aprotic	Moderate	A good dipole-dipole acceptor that can interact with the polar groups of the solute.
Ethyl Acetate	Polar Aprotic	Moderate	Possesses both polar (ester group) and nonpolar (ethyl group) characteristics, making it a versatile solvent.
Dichloromethane	Polar Aprotic	Moderate	A relatively polar solvent that is a good choice for many organic compounds.
Acetonitrile	Polar Aprotic	Moderate to High	A polar aprotic solvent that can effectively solvate the polar functionalities of the molecule.
Toluene	Nonpolar	Low	The nonpolar nature of toluene will not effectively solvate the polar amino and nitrile groups.
Hexane	Nonpolar	Very Low	A highly nonpolar solvent that is a poor match for the molecule's polar functional groups.

Experimental Determination of Thermodynamic Solubility

The most reliable way to determine the solubility of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is through experimental measurement. The shake-flask method is a widely accepted technique for determining thermodynamic (or equilibrium) solubility.[8]

Materials and Equipment

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile (pure solid)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or small glass flasks with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical technique.

• Volumetric flasks and pipettes

Step-by-Step Protocol

• Preparation: Add an excess amount of solid 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Solvent Addition: Add a known volume of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the mixtures for a sufficient time to reach equilibrium. This can range from 24 to 72 hours. A preliminary time-course experiment is recommended to determine the time to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a period to allow the undissolved solid to settle.

• Sampling and Filtration: Carefully withdraw a sample of the supernatant (the clear liquid above the solid). Immediately filter the sample using a syringe filter to remove any remaining solid particles. This step is critical to prevent overestimation of the solubility.

• Dilution: Dilute the filtered sample with a known volume of a suitable solvent (often the mobile phase for HPLC analysis) to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a pre-validated HPLC method or another suitable quantitative technique to determine the concentration of the dissolved compound.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor. The results are typically expressed in units of mg/mL or mol/L.

Diagram of the Experimental Workflow

Caption: Workflow for thermodynamic solubility determination by the shake-flask method.

Advanced Considerations and Troubleshooting

• Polymorphism: The solubility of a solid can be affected by its crystal form (polymorphism). It is essential to characterize the solid form of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile before and after the solubility experiment (e.g., using X-ray powder diffraction) to ensure that no phase transition has occurred.

• pH Effects (for aqueous or buffered systems): As an amine, the solubility of this compound in aqueous systems would be highly pH-dependent. While this guide focuses on organic solvents, this is a critical consideration for any potential pharmaceutical applications.

• Temperature Dependence: Solubility is temperature-dependent. For most solids, solubility increases with increasing temperature.[5] It is advisable to determine the solubility at multiple temperatures relevant to the intended application.

• Kinetic vs. Thermodynamic Solubility: This guide describes the determination of thermodynamic solubility, which is the true equilibrium value. In some applications, particularly in early drug discovery, kinetic solubility (the concentration at which a compound precipitates from a supersaturated solution) is measured. It is important to be aware of the distinction between these two parameters.

Conclusion

While direct, published quantitative solubility data for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is not currently available, a robust understanding of its likely behavior in various organic solvents can be achieved through the application of fundamental physicochemical principles. The thiophene moiety and its functionalization with both polar (amino, nitrile) and nonpolar (methyl, phenyl) groups suggest a nuanced solubility profile, with a preference for polar aprotic and polar protic solvents.

This guide provides the theoretical framework and, more importantly, a detailed, actionable experimental protocol for the empirical determination of its solubility. For researchers in drug development and materials science, obtaining this data is a critical step in advancing the utility of this compound. The methodologies outlined herein represent a self-validating system to generate reliable and reproducible solubility data, forming a solid foundation for formulation, process development, and further research.

References

• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society. [Link]

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• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society. [Link]

• Accurately predicting solubility curves via a thermodynamic cycle, machine learning, and solvent ensembles. ChemRxiv. [Link]

• Physics-Based Solubility Prediction for Organic Molecules. PubMed Central. [Link]

• Experimental Determination of the Solubility of Thiophene in Carbon Dioxide and in Carbon Dioxide + Ethanol. ResearchGate. [Link]

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A Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This in-depth technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of the heterocyclic compound 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science who utilize NMR spectroscopy for structural elucidation and chemical analysis.

Introduction

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is a polysubstituted thiophene derivative. The thiophene ring system is a crucial pharmacophore found in numerous biologically active compounds and functional materials.[1] A precise understanding of the molecular structure is paramount for establishing structure-activity relationships (SAR) and for the quality control of these chemical entities. NMR spectroscopy is an unparalleled analytical technique for the unambiguous determination of molecular structure in solution.[2] This guide will detail the theoretical and practical aspects of acquiring and interpreting ¹H and ¹³C NMR spectra for the title compound, providing predicted chemical shifts and discussing the underlying principles of spectral features.

The Power of NMR in Structural Elucidation

NMR spectroscopy is a powerful technique that exploits the magnetic properties of atomic nuclei.[2] The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment, providing a unique fingerprint of its position within a molecule.[3] In ¹H NMR, the integration of signal areas reveals the relative number of protons, and spin-spin coupling patterns (multiplicity) provide information about neighboring protons.[4] ¹³C NMR, while having a much lower natural abundance of the active isotope, offers a direct view of the carbon skeleton of the molecule.[3]

Experimental Protocol for NMR Data Acquisition

The following is a generalized, yet robust, protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. The causality behind each step is explained to ensure a self-validating experimental design.

I. Sample Preparation

• Solvent Selection : Choose a suitable deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices for compounds of this nature.[5] The choice of solvent can slightly influence chemical shifts, so consistency is key for comparative studies.

• Concentration : Prepare a solution with a concentration of approximately 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent. This concentration is a good balance for achieving a strong signal-to-noise ratio without causing issues with sample viscosity or solubility.

• Internal Standard : Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution. TMS is chemically inert and its protons and carbons resonate at 0.00 ppm, providing a reliable reference point for calibrating the chemical shift scale.[3]

• Transfer to NMR Tube : Filter the solution into a clean, dry, high-quality 5 mm NMR tube to remove any particulate matter that could degrade the spectral resolution.

II. Spectrometer Setup and Data Acquisition

A standard workflow for NMR data acquisition and subsequent analysis is depicted below.

Caption: Workflow for NMR data acquisition and analysis.

¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse sequence is typically sufficient.[3]

• Spectral Width: A spectral width of approximately 12-15 ppm is adequate to cover the expected chemical shift range for organic molecules.[3]

• Number of Scans: 16 to 64 scans are generally enough to achieve a good signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 1-2 seconds between scans ensures that the protons have fully relaxed, allowing for accurate integration.[3]

¹³C NMR Acquisition Parameters:

• Pulse Sequence: A proton-decoupled pulse sequence is employed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[3]

• Spectral Width: A wider spectral width of about 200-220 ppm is necessary to encompass the larger chemical shift range of carbon nuclei.[3]

• Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope (1.1%).[2]

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to ensure quantitative accuracy, especially for quaternary carbons.[3]

Predicted ¹H and ¹³C NMR Spectral Data and Interpretation

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. These predictions are based on established chemical shift ranges for similar substituted thiophenes and aromatic compounds.[2][3][5] The numbering scheme used for the assignments is provided in the molecular structure diagram below.

Caption: Molecular structure of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile with atom numbering for NMR assignments. (Note: A placeholder for an image is used here. In a real application, this would be the chemical structure with numbered atoms.)

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.50 - 7.30	Multiplet	5H	Phenyl-H	The protons of the phenyl group are expected to resonate in the aromatic region. The exact chemical shifts and multiplicities will depend on the rotational freedom of the phenyl ring.
~ 5.00	Broad Singlet	2H	NH₂	The protons of the amino group often appear as a broad singlet due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. The chemical shift can be highly variable depending on solvent and concentration.
~ 2.40	Singlet	3H	CH₃	The methyl group attached to the thiophene ring is expected to be a singlet as there are no adjacent protons to couple with.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 160	C2	The carbon atom attached to the amino group (C2) is expected to be significantly deshielded.
~ 145	C5	The carbon atom bearing the methyl group (C5) will also be in the aromatic region of the thiophene ring.
~ 140	Phenyl C (ipso)	The ipso-carbon of the phenyl ring, attached to the thiophene, will be a quaternary carbon in the aromatic region.
~ 130 - 128	Phenyl CH	The protonated carbons of the phenyl ring will appear in this region.
~ 125	C4	The carbon atom attached to the phenyl group (C4) will be a quaternary carbon within the thiophene ring.
~ 117	CN	The carbon of the nitrile group typically resonates in this region.
~ 90	C3	The carbon atom attached to the nitrile group (C3) is expected to be significantly shielded.
~ 15	CH₃	The methyl carbon will be found in the aliphatic region of the spectrum.

Advanced NMR Techniques for Unambiguous Assignment

For a definitive and unambiguous assignment of all proton and carbon signals, especially in complex molecules, a suite of two-dimensional (2D) NMR experiments is indispensable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, helping to identify which protons are adjacent to each other.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, allowing for the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful technique shows correlations between protons and carbons that are two or three bonds away, which is crucial for assigning quaternary carbons and piecing together the molecular framework.[4]

The logical flow for utilizing these advanced techniques for structural elucidation is presented in the following diagram.

Caption: Workflow for structural elucidation using 2D NMR.

Conclusion

This technical guide has provided a comprehensive framework for the ¹H and ¹³C NMR analysis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. By following the detailed experimental protocols and utilizing the predictive spectral data and interpretation strategies outlined, researchers can confidently approach the structural characterization of this and related heterocyclic compounds. The integration of 1D and 2D NMR techniques, grounded in a solid understanding of the underlying principles, is the cornerstone of modern chemical analysis and is essential for the advancement of pharmaceutical and materials science research.

References

• BenchChem. (2025). A Comparative Guide to ¹H and ¹³C NMR Analysis of 3-Substituted Thiophenes.
• BenchChem. (2025). A Comparative Guide to 1H and 13C NMR Characterization of 3-Thienyl Substituted Compounds.
• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
• PMC. (n.d.). Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue.
• ACS Omega. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines.
• Taylor & Francis Online. (n.d.). Convenient Synthesis 1H, 13C NMR Study and X-Ray Crystal Structure Determination of Some New Disubstituted Thiophenes.
• ACS Publications. (2023). Design, Synthesis, and Biological Evaluation of 2‐Hydroxy-4- phenylthiophene-3-carbonitrile as PD-L1 Antagonist.
• PubMed Central. (n.d.). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines.

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An In-depth Technical Guide to the Crystal Structure of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile and its Analogs

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of Structural Chemistry

In the realm of modern drug discovery and materials science, a profound understanding of a molecule's three-dimensional architecture is not merely advantageous; it is fundamental. The precise arrangement of atoms in a crystal lattice dictates a compound's physicochemical properties, including solubility, stability, and, crucially for the pharmaceutical sector, its bioavailability and interaction with biological targets. This guide is dedicated to a molecule of significant interest: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. While this compound is a valuable building block in medicinal chemistry, a publicly accessible, fully resolved crystal structure remains elusive in common databases as of the writing of this guide.

This reality presents a common challenge in scientific research – the gap between synthesis and complete solid-state characterization. However, this guide will turn this challenge into an opportunity. We will first explore the well-established synthesis of the target molecule. Subsequently, we will pivot to a detailed crystallographic analysis of a closely related analog, 2-Amino-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile , for which high-quality single-crystal X-ray diffraction data is available.[1] This approach will provide a robust framework for understanding the structural nuances of this class of compounds and the powerful analytical techniques used to elucidate them.

Part 1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile via the Gewald Reaction

The synthesis of 2-aminothiophenes is most effectively achieved through the Gewald three-component reaction.[2][3] This one-pot synthesis is renowned for its efficiency and convergence, combining a ketone, an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst.[4][5][6]

Reaction Mechanism and Rationale

The generally accepted mechanism for the Gewald reaction initiates with a Knoevenagel condensation between the ketone (propiophenone in this case) and the active methylene nitrile (malononitrile). This is followed by the addition of elemental sulfur and subsequent cyclization and tautomerization to yield the final 2-aminothiophene product.[2] The choice of a basic catalyst, such as a secondary amine (e.g., diethylamine), is crucial for promoting the initial condensation and facilitating the subsequent steps of the reaction cascade.

Figure 1: Simplified workflow of the Gewald reaction for the synthesis of the target compound.

Experimental Protocol: A Representative Synthesis

The following protocol is a generalized procedure based on established methods for the Gewald reaction.

• Reaction Setup: To a stirred mixture of propiophenone (1 equivalent) and malononitrile (1 equivalent) in a suitable solvent such as ethanol, add elemental sulfur (1.1 equivalents).

• Catalyst Addition: To this cooled reaction mixture, add a catalytic amount of a secondary amine, such as diethylamine, dropwise.

• Reaction Progression: The reaction mixture is then stirred at a moderately elevated temperature (e.g., 50-60 °C) for a specified period, typically 1-3 hours, while monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, the solvent is removed under reduced pressure. The resulting residue is then poured into crushed ice, leading to the precipitation of the crude product.

• Purification: The crude solid is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield the pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Part 2: Crystal Structure Analysis: A Case Study of a Close Analog

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[7][8][9] The technique involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.[10]

Figure 2: A generalized workflow for single-crystal X-ray diffraction analysis.

The following table summarizes the key crystallographic parameters obtained from the SCXRD analysis of the analog compound.[1]

Parameter	Value
Chemical Formula	C₁₀H₁₂N₂S
Formula Weight	192.28
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	9.6771 (2)
b (Å)	7.6364 (2)
c (Å)	13.8156 (3)
β (°)	100.221 (2)
Volume (ų)	1004.75 (4)
Z	4
Temperature (K)	296
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections Collected	8861
Independent Reflections	2195
R(int)	0.024
Final R indices [I > 2σ(I)]	R1 = 0.039, wR2 = 0.118

Data sourced from Khan et al. (2012).[1]

Molecular and Crystal Structure Insights

The analysis of the analog's crystal structure reveals several key features:

• Molecular Geometry: The thiophene ring is essentially planar, as expected for an aromatic system. The fused cyclohexene ring, however, adopts a half-chair conformation. This non-planar geometry of the saturated portion of the molecule is a critical structural feature.[1]

• Disorder: In the reported structure, two carbon atoms of the cyclohexene ring are disordered over two sites, with a refined occupancy ratio. This is a common phenomenon in crystallography and indicates that in the solid state, the molecule can adopt slightly different conformations.

• Intermolecular Interactions: The crystal packing is stabilized by a network of intermolecular hydrogen bonds. Specifically, N-H···N interactions are observed, leading to the formation of centrosymmetric dimers. These dimers are further connected into a larger supramolecular assembly.[1] Understanding these interactions is paramount for predicting crystal morphology and physical properties.

Powder X-ray Diffraction (PXRD)

While SCXRD provides the ultimate structural detail from a perfect single crystal, powder X-ray diffraction (PXRD) is an indispensable tool for the analysis of bulk, polycrystalline samples.[11][12][13] It is used for phase identification, assessment of sample purity, and can provide information on crystallite size and strain.

• Sample Preparation: A small amount of the crystalline powder (~10-20 mg) is finely ground to ensure random orientation of the crystallites. The powder is then mounted on a sample holder.[11]

• Data Acquisition: The sample is irradiated with a monochromatic X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, serves as a unique "fingerprint" of the crystalline phase. This experimental pattern can be compared to reference patterns from databases or to a pattern calculated from single-crystal data to confirm the identity and purity of the bulk sample.

Part 3: In-depth Analysis of Intermolecular Interactions with Hirshfeld Surface Analysis

To gain deeper, quantitative insights into the intermolecular interactions that govern the crystal packing, Hirshfeld surface analysis is a powerful computational tool. This method partitions the crystal space, defining a surface for each molecule that represents the region where the electron density of that molecule dominates over all others.

Principles of Hirshfeld Surface Analysis

The Hirshfeld surface can be mapped with various properties, most commonly dnorm, which is a normalized contact distance. This property highlights regions of significant intermolecular contacts:

• Red spots on the dnorm surface indicate close contacts, often corresponding to hydrogen bonds.

• White regions represent contacts around the van der Waals separation.

• Blue regions indicate longer-range contacts.

The analysis is complemented by 2D fingerprint plots, which summarize the distribution of intermolecular contacts in the crystal.

Figure 3: Conceptual workflow for Hirshfeld surface analysis.

For the analog, 2-Amino-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile , a Hirshfeld analysis would likely reveal the quantitative contributions of the N-H···N hydrogen bonds, as well as weaker C-H···N and H···H contacts, to the overall crystal stability. This level of detail is invaluable for understanding polymorphism and for designing crystal engineering strategies.

Conclusion and Future Outlook

This guide has provided a comprehensive overview of the synthesis and structural characterization of 2-aminothiophene derivatives, with a specific focus on 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. While the definitive crystal structure of this specific molecule is yet to be reported in the public domain, we have leveraged the available data for a close structural analog to provide a detailed, practical guide to the state-of-the-art techniques used in solid-state analysis.

For researchers in drug development, the insights gleaned from the synthesis and the analog's crystal structure are immediately applicable. The synthetic protocol offers a reliable route to the target molecule and its derivatives, while the crystallographic analysis provides a blueprint for what to expect in terms of molecular conformation and intermolecular interactions. The elucidation of the definitive crystal structure of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in the future will be a valuable addition to the field, and the methodologies outlined herein provide a clear roadmap for its characterization and analysis.

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Protocols & Analytical Methods

Synthesis of thieno[2,3-d]pyrimidines from 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Application Note & Protocols

Topic: A Practical Guide to the Synthesis of Thieno[2,3-d]pyrimidines from 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract

The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, serving as a bioisostere for purines like adenine.[1] This structural similarity has led to the development of numerous derivatives with a broad spectrum of biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and CNS protective properties.[1][2][3] This application note provides a comprehensive, field-proven guide for the synthesis of this valuable core structure, starting from the readily accessible 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. We will detail the synthesis of this key intermediate via the robust Gewald multicomponent reaction and its subsequent cyclization to form the thieno[2,3-d]pyrimidin-4(3H)-one core. The protocols are designed to be self-validating, with explanations of the underlying chemistry, expected outcomes, and characterization data.

Introduction: The Significance of the Thieno[2,3-d]pyrimidine Core

The fusion of a thiophene ring with a pyrimidine nucleus gives rise to thienopyrimidines, a class of compounds that has garnered significant attention in drug discovery.[2] Specifically, the thieno[2,3-d]pyrimidine isomer is considered a bioelectronic equivalent of quinazoline and purine bases, allowing it to interact with a wide range of biological targets.[4][5] Derivatives have shown remarkable efficacy as inhibitors of various kinases, such as VEGFR-2, which is crucial in tumor angiogenesis, positioning them as promising anticancer agents.[3] The versatility of this scaffold, combined with the efficiency of its synthesis, makes it a cornerstone for the development of novel therapeutics.[6] This guide focuses on a reliable and scalable synthetic route, empowering researchers to access this important chemical space.

Overall Synthetic Strategy

The synthesis is a two-stage process. The first stage involves the construction of the substituted 2-aminothiophene intermediate. The second stage is the annulation of the pyrimidine ring onto the thiophene core. This strategy is highly efficient and utilizes common laboratory reagents.

Caption: High-level overview of the two-stage synthetic route.

Stage 1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile via Gewald Reaction

Mechanistic Insight

The Gewald reaction is a powerful one-pot, three-component reaction for synthesizing polysubstituted 2-aminothiophenes.[7][8] The reaction proceeds through a sequence of well-elucidated steps:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone (phenylacetone) and the active methylene compound (malononitrile) to produce a stable α,β-unsaturated dinitrile intermediate.[7][9]

• Sulfur Addition (Thiolation): The elemental sulfur (S₈) ring is opened by nucleophilic attack from the carbanion of the Knoevenagel adduct.[10][11]

• Cyclization and Tautomerization: The resulting thiolate attacks one of the nitrile groups, leading to ring closure. A subsequent tautomerization yields the final, stable aromatic 2-aminothiophene product.[7]

The choice of a mild base like diethylamine or morpholine is crucial as it effectively catalyzes the initial condensation without promoting unwanted side reactions.

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Application Notes and Protocols: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in Medicinal Chemistry

Introduction: The Thiophene Scaffold as a Privileged Structure in Drug Discovery

The thiophene ring system is a prominent heterocyclic motif that has garnered significant attention in medicinal chemistry.[1] Its unique electronic properties and ability to engage in various intermolecular interactions have established it as a "privileged scaffold," a molecular framework that can be readily modified to interact with a diverse range of biological targets.[2] Among the vast library of thiophene-based compounds, the 2-aminothiophene core, particularly when polysubstituted, stands out for its broad spectrum of pharmacological activities. These derivatives have been extensively investigated and have shown potential as anticancer, anti-inflammatory, antimicrobial, and antioxidant agents.[3]

This guide focuses on a specific, promising derivative: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile . We will delve into its synthesis, potential mechanisms of action, and provide detailed protocols for its evaluation as a therapeutic candidate. The insights and methodologies presented herein are designed to empower researchers, scientists, and drug development professionals to explore the full potential of this compound and its analogs.

Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile via the Gewald Reaction

The most efficient and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes is the Gewald three-component reaction.[4][5] This one-pot synthesis involves the condensation of a ketone (or aldehyde), an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst.[4] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and aromatization to form the thiophene ring.[6]

Reaction Scheme:

Caption: General scheme of the Gewald reaction for the synthesis of the target compound.

Detailed Synthesis Protocol (Representative)

This protocol describes a representative method for the synthesis of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile based on established Gewald reaction procedures.[7]

Materials:

• Acetophenone

• Malononitrile

• Elemental Sulfur (powdered)

• Morpholine (or Triethylamine)

• Ethanol (or Dimethylformamide - DMF)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer with heating

• Ice bath

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine equimolar amounts of acetophenone (e.g., 10 mmol), malononitrile (10 mmol), and elemental sulfur (10 mmol).

• Solvent and Catalyst Addition: Add a suitable solvent such as ethanol or DMF (20-30 mL). To this suspension, add a catalytic amount of a base, such as morpholine or triethylamine (approximately 20 mol%).

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (typically 60-80 °C) with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 8 hours depending on the specific reactants and temperature.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

• Purification: Collect the solid precipitate by vacuum filtration and wash it with cold ethanol to remove unreacted starting materials and impurities. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield the final product, 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile, as a crystalline solid.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as melting point determination, FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry.

Medicinal Chemistry Applications: Anticancer and Antioxidant Potential

The 2-aminothiophene scaffold is a versatile pharmacophore, and its derivatives have demonstrated significant potential in oncology and in mitigating oxidative stress.

Anticancer Activity: Targeting Key Signaling Pathways

Numerous studies have highlighted the potent antiproliferative effects of 2-aminothiophene derivatives against a variety of cancer cell lines.[8] A primary mechanism of action for many of these compounds is the inhibition of protein kinases, which are crucial enzymes in the signaling pathways that regulate cell growth, proliferation, and survival.[1]

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) Inhibition:

A particularly important target in cancer therapy is VEGFR-2, a key mediator of angiogenesis—the formation of new blood vessels that are essential for tumor growth and metastasis.[5][9] Several 2-aminothiophene derivatives have been identified as potent inhibitors of VEGFR-2.[9] By competing with ATP at the kinase domain's binding site, these compounds can block the autophosphorylation of the receptor, thereby inhibiting downstream signaling cascades.[5]

Caption: Proposed mechanism of action via VEGFR-2 inhibition.

Quantitative Data: In Vitro Cytotoxicity of 2-Aminothiophene Derivatives

The following table summarizes the cytotoxic activity of various 2-aminothiophene derivatives against different cancer cell lines, providing a strong rationale for evaluating our target compound.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrimidine-5-carbonitrile Derivatives	HCT-116 (Colon)	1.14 - 10.33	[9]
Pyrimidine-5-carbonitrile Derivatives	MCF-7 (Breast)	1.54 - 10.33	[9]
2-Amino-4,6-diphenylnicotinonitriles	MDA-MB-231 (Breast)	1.81 - 78.28	[8]
2-Amino-4,6-diphenylnicotinonitriles	MCF-7 (Breast)	2.85 - >100	[8]
4-Amino-thieno[2,3-d]pyrimidines	MCF-7 (Breast)	0.013	[10]
4-Amino-thieno[2,3-d]pyrimidines	MDA-MB-231 (Breast)	0.056	[11]

Antioxidant Activity

In addition to their anticancer properties, many heterocyclic compounds, including thiophenes, exhibit significant antioxidant activity. They can scavenge free radicals, which are highly reactive species that can cause cellular damage and contribute to various diseases.

Quantitative Data: Antioxidant Activity of Heterocyclic Compounds

The antioxidant potential is often quantified by the IC50 value in a DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which represents the concentration of the compound required to scavenge 50% of the DPPH free radicals.

Compound/Extract	DPPH IC50 (µg/mL)	Reference
Mexican Lippia alba (Flower Methanolic Extract)	Not specified, but greatest capacity	[12]
Pure Chemical Compounds (e.g., Gallic Acid)	1.03 ± 0.25	[13]
Pure Chemical Compounds (e.g., (+)-Catechin)	3.12 ± 0.51	[13]

Experimental Protocols for Biological Evaluation

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol outlines the determination of the cytotoxic effects of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay.

Principle:

The MTT assay measures the metabolic activity of cells as an indicator of cell viability. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Target cancer cell line (e.g., MCF-7, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Humidified CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank (medium only).

• Incubation: Incubate the plate for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours, allowing viable cells to form formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently agitate the plate to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Protocol 2: In Vitro Antioxidant Activity using the DPPH Assay

This protocol describes the evaluation of the free radical scavenging activity of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Principle:

The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, thus neutralizing it. This causes a color change from deep violet to pale yellow, which can be measured spectrophotometrically. The decrease in absorbance is proportional to the antioxidant activity.[13]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

• Ascorbic acid (as a positive control)

• 96-well microtiter plate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a stock solution of the test compound in methanol and make serial dilutions to obtain a range of concentrations. Prepare similar dilutions of ascorbic acid as a positive control.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution. A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • % Inhibition = [(Ablank - Asample) / Ablank] x 100

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Conclusion and Future Directions

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile represents a promising scaffold for the development of novel therapeutic agents. Its synthesis via the robust Gewald reaction allows for facile access and derivatization. Based on the extensive literature on related 2-aminothiophenes, this compound is a strong candidate for investigation as both an anticancer and antioxidant agent, with a potential mechanism of action involving the inhibition of key protein kinases such as VEGFR-2. The detailed protocols provided in this guide offer a clear roadmap for the synthesis and comprehensive biological evaluation of this and related compounds, paving the way for future drug discovery efforts.

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• El-Sayed, N. A., et al. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Scientific Reports, 11(1), 1-21.
• Al-Suwaidan, I. A., et al. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Molecules, 29(8), 1863.
• Abdel-Wahab, B. F., et al. (2023). Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds. Results in Chemistry, 5, 100821.
• Singh, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
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• Al-Ostoot, F. H., et al. (2021). A decade's overview of 2‐aminothiophenes and their fused analogs as promising anticancer agents. Archiv der Pharmazie, 354(4), 2000224.
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• Lee, J. H., et al. (2014). Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay.
• Nikolova, S., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3314.
• ResearchGate. (n.d.). Reactions of p-substituted acetophenones with malonitrile, sulfur and morpholine by high speed ball milling a.
• J&K Scientific LLC. (2025). Gewald Reaction.
• Nikolova, S., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3314.
• Kysil, A., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(48), 32579–32593.
• Perea-Sasiain, X., et al. (2025). Metabolites profile, DPPH and ABTS scavenging and myoglobin protection ratio of aqueous infusion and methanolic extracts of Mexican Lippia alba. Food Chemistry, 469, 142259.
• Elkaeed, E. B., et al. (2022).
• Galkin, A. A., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Kandeel, M. M., et al. (2021). Identification of Novel Potential VEGFR-2 Inhibitors Using a Combination of Computational Methods for Drug Discovery. International Journal of Molecular Sciences, 22(20), 10982.
• Patil, P. C., et al. (2023). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry, 14(11), 2132-2162.
• Wesołowska, O., et al. (2023). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. Journal of Medicinal Chemistry, 66(14), 9577–9591.

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Illuminating the Therapeutic Potential: Application Notes and Protocols for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile Derivatives

Introduction: The Thiophene Scaffold as a Cornerstone in Medicinal Chemistry

The thiophene ring, a sulfur-containing five-membered heterocycle, is a privileged scaffold in drug discovery, renowned for its versatile biological activities.[1][2][3] Its derivatives have demonstrated a broad spectrum of pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects.[2][3][4] The adaptability of the thiophene moiety, largely influenced by the nature and position of its substituents, allows for the fine-tuning of its biological action.[1][2] This guide focuses on a specific, promising class of these compounds: 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives. These molecules have emerged as significant leads in the development of novel therapeutic agents.

This document serves as a detailed guide for researchers, scientists, and drug development professionals, providing in-depth application notes and validated protocols for the synthesis and biological evaluation of these thiophene derivatives. The methodologies described herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure scientific integrity and reproducibility.

Synthesis of 2-Aminothiophene Derivatives: The Gewald Reaction

A well-established and convergent method for synthesizing polysubstituted 2-aminothiophenes is the Gewald three-component reaction.[5][6] This one-pot synthesis involves the condensation of a ketone (or aldehyde), an activated nitrile, and elemental sulfur in the presence of a basic catalyst, typically a secondary amine like morpholine or diethylamine.[5][7]

Protocol 1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This protocol outlines the synthesis of the core scaffold.

Rationale: The Gewald reaction is selected for its efficiency and atom economy, allowing for the straightforward assembly of the highly functionalized thiophene ring from readily available starting materials. The use of a base facilitates the initial Knoevenagel condensation between the ketone and the nitrile, followed by the addition of sulfur and subsequent cyclization.

Materials:

• Phenylacetone (1-phenyl-2-propanone)

• Malononitrile

• Elemental sulfur

• Diethylamine

• Ethanol

• Ice bath

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, combine equimolar amounts of phenylacetone, malononitrile, and elemental sulfur in ethanol.

• Stir the mixture at room temperature.

• Cool the reaction mixture in an ice bath to manage the exothermic reaction.

• Slowly add a catalytic amount of diethylamine dropwise to the stirring mixture.

• Continue stirring for 1-3 hours at room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product may precipitate from the solution. If not, the solvent can be evaporated under reduced pressure.

• The resulting solid is then purified, typically by recrystallization from ethanol, to yield the desired 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Validation:

• Purity: Assessed by melting point determination and confirmed by TLC against the starting materials.

• Structure: Verified by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Thiophene derivatives have been extensively investigated for their potential as anticancer agents.[1][3][8] These compounds can induce their biological effects through the inhibition of various signaling pathways implicated in cancer progression.[3] The cytotoxic effects of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives can be evaluated against a panel of human cancer cell lines.

Protocol 2: In Vitro Cytotoxicity Assessment using the MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is a reliable and widely used method for screening potential anticancer drugs.

Materials:

• Human cancer cell lines (e.g., HepG2, SMMC-7721, MCF-7, MDA-MB-231)[8][9]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multi-well spectrophotometer

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the thiophene derivatives in the complete culture medium. The final concentration of DMSO should be less than 0.1% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug, e.g., Doxorubicin).[9]

• Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.[8]

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Data Analysis and Interpretation:

Parameter	Description
Cell Viability (%)	(Absorbance of treated cells / Absorbance of control cells) x 100
IC₅₀ (µM)	The concentration of the derivative that causes 50% inhibition of cell growth, calculated using dose-response curves.

A lower IC₅₀ value indicates higher cytotoxic activity. Comparing the IC₅₀ values of different derivatives allows for structure-activity relationship (SAR) studies.[2]

Experimental Workflow for Anticancer Activity Screening

Caption: Workflow for evaluating the in vitro anticancer activity of thiophene derivatives.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The emergence of drug-resistant bacteria poses a significant global health threat, necessitating the discovery of new antimicrobial agents. Thiophene derivatives have shown promising activity against a range of microorganisms, including drug-resistant strains.[10][11] Their mechanism of action can involve increasing bacterial membrane permeability.[10][11]

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

Rationale: The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[12][13] This method is essential for screening new antimicrobial compounds and is recommended by clinical laboratory standards.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Acinetobacter baumannii)[10][12]

• Fungal strains (e.g., Candida albicans)[12]

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microplates

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives (dissolved in DMSO)

• Bacterial/fungal inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)

• Positive control (a known antibiotic or antifungal, e.g., Penicillin, Ciprofloxacin, Fluconazole)

• Negative control (broth only)

• Growth control (broth with inoculum and DMSO)

Procedure:

• Prepare a twofold serial dilution of the thiophene derivatives in the appropriate broth in a 96-well plate.

• Prepare the microbial inoculum and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add the standardized inoculum to each well containing the test compound dilutions.

• Include positive, negative, and growth controls on each plate.

• Incubate the plates at 37°C for 16-20 hours for bacteria or at 35°C for 24-48 hours for fungi.

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Interpretation:

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
Derivative 1	16	32
Derivative 2	>64	>64
Ciprofloxacin	0.5	0.25

Lower MIC values indicate greater antimicrobial potency.

Signaling Pathway in Bacterial Inhibition

Caption: Proposed mechanism of antibacterial action for certain thiophene derivatives.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key component of many diseases. 2-Aminothiophene derivatives have been identified as having potent anti-inflammatory properties.[14][15][16] One of the mechanisms of action can be the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[15]

Protocol 4: In Vivo Anti-inflammatory Assessment using the Carrageenan-Induced Paw Edema Model

Rationale: The carrageenan-induced paw edema model is a widely used and reliable acute inflammation model to screen for anti-inflammatory activity of new compounds. Carrageenan injection induces a biphasic inflammatory response, and the reduction in paw volume after treatment with a test compound indicates its anti-inflammatory potential.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan solution (1% w/v in sterile saline)

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives (suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Positive control (a known anti-inflammatory drug, e.g., Indomethacin or Celecoxib)[15]

• Vehicle control

• Pletysmometer

Procedure:

• Fast the animals overnight with free access to water.

• Divide the animals into groups (n=6): vehicle control, positive control, and test groups receiving different doses of the thiophene derivatives.

• Administer the test compounds and controls orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume immediately after carrageenan injection (0 hours) and at regular intervals (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Data Analysis and Interpretation:

Treatment Group	Dose (mg/kg)	% Inhibition of Edema at 3h
Vehicle Control	-	0
Indomethacin	10	65.2
Derivative 3	25	45.8
Derivative 3	50	58.3

Conclusion and Future Directions

The 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile scaffold represents a versatile and promising platform for the development of new therapeutic agents. The protocols detailed in this guide provide a robust framework for the synthesis and systematic evaluation of their anticancer, antimicrobial, and anti-inflammatory activities. Further research should focus on elucidating the precise molecular targets and mechanisms of action for the most potent derivatives. Structure-activity relationship studies, guided by the data generated from these protocols, will be instrumental in optimizing the efficacy and safety profiles of these compounds, paving the way for their potential clinical application.

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Application Note & Protocol: A High-Speed, Efficient Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile via Microwave-Assisted Gewald Reaction

Introduction: Accelerating Heterocyclic Synthesis for Drug Discovery

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Molecules incorporating this moiety exhibit diverse pharmacological activities, including antiproliferative, antiviral, antibacterial, and anti-inflammatory properties.[1][3] The Gewald reaction, a multi-component condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur, has long been the most efficient and versatile method for accessing these valuable heterocycles.[4][5][6]

However, conventional heating methods for the Gewald synthesis often require prolonged reaction times and can lead to the formation of side products, complicating purification.[7] This application note details a robust and highly efficient protocol for the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, leveraging the transformative power of microwave-assisted organic synthesis (MAOS). By directly and uniformly heating the polar reactants, microwave irradiation dramatically accelerates reaction rates, often reducing synthesis time from hours to mere minutes.[8][9] This approach not only enhances productivity but also aligns with the principles of Green Chemistry by improving yields, minimizing by-product formation, and reducing energy consumption.[10][11][12] This protocol is designed for researchers in synthetic chemistry and drug development seeking a rapid and reliable method to generate key thiophene-based intermediates.

The Gewald Reaction Mechanism: A Mechanistic Overview

The Gewald reaction proceeds through a sophisticated one-pot sequence. While historically debated, recent computational studies have provided significant clarity on the pathway.[13][14] The reaction is initiated by a base-catalyzed Knoevenagel-Cope condensation between the ketone (phenylacetone) and the active methylene compound (malononitrile).[15][16] This is followed by the nucleophilic attack of the resulting intermediate on the elemental sulfur ring (S₈), leading to the formation of polysulfide intermediates.[14][16] The thermodynamic driving force of the entire process is the subsequent cyclization of a monosulfide intermediate and subsequent tautomerization to achieve the stable, aromatic 2-aminothiophene product.[13][15]

Caption: Figure 1: Proposed Mechanism of the Gewald Reaction.

Experimental Protocol: Microwave-Assisted Synthesis

This protocol provides a detailed methodology for the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile using a dedicated monomodal microwave reactor.

Materials and Equipment

• Reagents:

  • Phenylacetone (1-phenyl-2-propanone), ≥98%

  • Malononitrile, ≥99%

  • Elemental Sulfur (powdered), ≥99.5%

  • Pyrrolidine, ≥99% (or Piperidine/Morpholine)

  • Ethanol (Absolute), ≥99.8%

  • Ethyl Acetate (EtOAc), ACS Grade

  • Hexanes, ACS Grade

• Equipment:

  • Monomodal microwave reactor with sealed vessel capability

  • 10 mL microwave reaction vial with a magnetic stir bar

  • Analytical balance (± 0.1 mg)

  • Standard laboratory glassware (beakers, flasks)

  • Rotary evaporator

  • Silica gel for column chromatography

Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Malononitrile is toxic; handle with extreme care.

• Microwave reactors operate under high pressure and temperature. Ensure you are fully trained on the instrument's operation and safety features. Never exceed the recommended volume or temperature for the reaction vessel.

Step-by-Step Synthesis Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine the following reagents in order:

  • Phenylacetone (1.0 mmol, 134.2 mg)

  • Malononitrile (1.0 mmol, 66.1 mg)

  • Elemental Sulfur (1.1 mmol, 35.3 mg)

  • Ethanol (3.0 mL)

• Catalyst Addition: Add pyrrolidine (0.2 mmol, 14.2 mg, ~16.6 µL) to the vial.

  • Scientist's Note: Pyrrolidine serves as an effective basic catalyst for the initial condensation step. Its quantity is catalytic, avoiding the stoichiometric amounts often used in conventional methods.[17]

• Vessel Sealing & Microwave Irradiation: Securely cap the reaction vial. Place the vessel in the cavity of the microwave reactor. Irradiate the mixture according to the parameters in the table below. Microwave heating is significantly faster and more efficient than conventional methods.[7][9]

• Reaction Work-up:

  • After irradiation is complete, allow the vessel to cool to room temperature (below 50°C) using the instrument's compressed air cooling system.

  • Once cooled, carefully open the vial in the fume hood.

  • Transfer the reaction mixture to a round-bottom flask.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification:

  • Dissolve the crude residue in a minimal amount of ethyl acetate.

  • Purify the product by flash column chromatography on silica gel, using a gradient of Ethyl Acetate/Hexanes (e.g., starting from 10:90 and gradually increasing to 30:70) as the eluent.

  • Scientist's Note: The use of microwave irradiation often leads to cleaner reactions with fewer by-products, simplifying the purification process compared to traditional heating.[9][10]

  • Combine the fractions containing the pure product (as determined by TLC analysis).

  • Remove the solvent in vacuo to yield the final product as a solid.

Reaction Parameters Summary

Parameter	Value	Rationale
Reactants	Phenylacetone, Malononitrile, Sulfur	Core components for the Gewald reaction to form the target.[18]
Stoichiometry	1.0 : 1.0 : 1.1 (Ketone:Nitrile:Sulfur)	A slight excess of sulfur ensures complete conversion.
Solvent	Ethanol (3 mL)	Excellent microwave-absorbing solvent; effectively dissolves reactants.
Catalyst	Pyrrolidine (0.2 equiv.)	Efficient base for the initial Knoevenagel condensation.[17]
Microwave Power	Dynamic (up to 300 W)	Power is automatically adjusted to maintain the target temperature.
Temperature	120 °C	Provides sufficient thermal energy to overcome activation barriers.
Reaction Time	20 minutes	Drastically reduced from conventional heating times of several hours.[8]
Pressure	Monitored (typically < 20 bar)	Contained pressure allows for heating above the solvent's boiling point.
Expected Yield	75-90%	Microwave synthesis typically provides high yields.[17][19]

Experimental Workflow Diagram

Caption: Figure 2: Experimental Workflow.

Expected Results and Characterization

The final product, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile (CAS 99011-93-5), should be obtained as a light yellow or off-white solid.[20] Structural confirmation is achieved through standard spectroscopic methods.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ ~7.4-7.2 (m, 5H, Ar-H)

  • δ ~6.8 (s, 2H, -NH₂, broad)

  • δ ~2.3 (s, 3H, -CH₃)

• ¹³C NMR (100 MHz, DMSO-d₆):

  • δ ~160 (C-NH₂)

  • δ ~145-125 (Ar-C and Thiophene-C)

  • δ ~117 (CN)

  • δ ~90 (C-CN)

  • δ ~14 (-CH₃)

• Mass Spectrometry (ESI-MS): m/z calculated for C₁₂H₁₀N₂S: 214.06. Found: 215.07 [M+H]⁺.

Conclusion

This application note presents a validated, high-efficiency protocol for the synthesis of a valuable 2-aminothiophene derivative using microwave-assisted technology. The method offers substantial advantages over conventional approaches, including a dramatic reduction in reaction time, high product yields, and operational simplicity.[8][9][10] This protocol provides a reliable and scalable platform for researchers in drug discovery and organic synthesis to rapidly access key heterocyclic building blocks, thereby accelerating the development of novel therapeutics.

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• Anonymous. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available at: [Link]

• Anonymous. (2025). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka.

• Anonymous. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

• Anonymous. (n.d.). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

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• Dotsenko, V. V., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. Available at: [Link]

• Anonymous. (2021). microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. HETEROCYCLES. Available at: [Link]

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• Anonymous. (n.d.). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. PubMed Central. Available at: [Link]

• Anonymous. (n.d.). Microwave-Assisted Synthesis of 2-Aminothiophene Derivatives via Improved Gewald Reactions. ResearchGate. Available at: [Link]

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Use of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in dye synthesis

Application Note & Protocol

Topic: Versatile Synthesis of Novel Azo Dyes Utilizing 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a Heterocyclic Building Block

Audience: Researchers, scientists, and drug development professionals.

Abstract

Substituted 2-aminothiophenes are a cornerstone class of heterocyclic compounds, widely recognized for their utility as precursors in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] Among these, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile stands out as a particularly valuable intermediate for the development of novel disperse dyes. Its inherent structural features—a readily diazotizable amino group, a conjugated thiophene ring, and an electron-withdrawing nitrile group—make it an ideal diazo component for producing a diverse palette of azo dyes with desirable spectroscopic properties. This guide provides a comprehensive overview, from the fundamental synthesis of the thiophene precursor via the Gewald reaction to its subsequent application in azo dye synthesis through a robust diazotization-coupling protocol.

Part I: Synthesis of the Thiophene Precursor

Theoretical Foundation: The Gewald Reaction

The most efficient and convergent method for synthesizing polysubstituted 2-aminothiophenes is the Gewald three-component reaction.[2][3] This one-pot synthesis involves the condensation of a ketone, an activated nitrile, and elemental sulfur in the presence of a basic catalyst.[4]

The mechanism proceeds through several key steps:[4][5][6]

• Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed condensation between the ketone (phenylacetone) and the active methylene compound (malononitrile) to form a stable α,β-unsaturated dinitrile intermediate.

• Sulfur Addition: The α-carbanion of the intermediate attacks the elemental sulfur ring (S₈), leading to the formation of a persulfide species.

• Ring Closure & Tautomerization: The sulfur species undergoes an intramolecular cyclization by attacking the cyano group, followed by tautomerization to yield the stable, aromatic 2-aminothiophene product.

This reaction is highly versatile due to the wide availability of starting materials and the generally mild reaction conditions required.[3]

Experimental Workflow: Gewald Synthesis

The following diagram illustrates the general laboratory workflow for the synthesis of the 2-aminothiophene precursor.

Caption: Workflow for the Gewald synthesis of the thiophene precursor.

Protocol 1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Materials:

• Phenylacetone (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental Sulfur (1.1 eq)

• Morpholine (0.5 eq)

• Ethanol (Solvent)

• Deionized Water

• Ice

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phenylacetone (13.4 g, 100 mmol), malononitrile (6.6 g, 100 mmol), and elemental sulfur (3.5 g, 110 mmol).

• Add 100 mL of ethanol to the flask and stir to form a slurry.

• Carefully add morpholine (4.4 g, 50 mmol) to the mixture. The addition of the base catalyst is often exothermic.

• Heat the reaction mixture to reflux (approximately 78-80°C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture slowly into a beaker containing 500 mL of ice-water while stirring vigorously. A yellow-to-beige solid will precipitate.

• Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the filter cake sequentially with cold deionized water (2 x 100 mL) and then with a small amount of cold ethanol (50 mL) to remove impurities.

• Dry the crude product under vacuum at 50°C.

• For higher purity, recrystallize the product from an ethanol/water mixture. The typical yield is in the range of 70-85%.

Part II: Synthesis of Azo Dyes

Theoretical Foundation: Diazotization and Azo Coupling

The primary amino group on the 2-aminothiophene ring provides a synthetic handle for conversion into a wide array of derivatives. For dye synthesis, the most critical transformation is its conversion into a diazonium salt.

• Diazotization: The thiophene precursor is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (like HCl), at a low temperature (0-5°C). This converts the amino group into a diazonium salt (-N₂⁺Cl⁻). The low temperature is critical to prevent the decomposition of the relatively unstable diazonium salt.

• Azo Coupling: The resulting diazonium salt is a weak electrophile. It readily reacts with an electron-rich aromatic compound, known as a coupling component (e.g., phenols, naphthols, anilines), in an electrophilic aromatic substitution reaction.[7] The coupling of the thiophene diazonium salt with a coupler like 2-naphthol results in the formation of a highly conjugated system with a characteristic azo linkage (-N=N-), which is the chromophore responsible for the dye's color.[8]

Reaction Pathway: Azo Dye Synthesis

The following diagram outlines the chemical transformation from the thiophene precursor to a representative azo dye.

Caption: Pathway for azo dye synthesis via diazotization and coupling.

Protocol 2: Synthesis of a 2-Naphthol Derived Azo Dye

Step A: Diazotization of the Thiophene Precursor

• In a 250 mL beaker, dissolve 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile (2.26 g, 10 mmol) in a mixture of glacial acetic acid (20 mL) and propionic acid (10 mL). Cool the solution to 0-5°C in an ice-salt bath.

• Prepare nitrosylsulfuric acid by carefully adding sodium nitrite (0.7 g, ~10.1 mmol) portion-wise to concentrated sulfuric acid (10 mL) while maintaining the temperature below 10°C.

• Add the prepared nitrosylsulfuric acid dropwise to the cooled thiophene solution over 30 minutes. Ensure the temperature does not rise above 5°C.

• Stir the resulting mixture for an additional 1 hour at 0-5°C to ensure complete formation of the diazonium salt solution.

Step B: Azo Coupling

• In a separate 500 mL beaker, dissolve 2-naphthol (1.44 g, 10 mmol) in 50 mL of 10% aqueous sodium hydroxide solution. Cool this solution to 0-5°C in an ice bath.

• Slowly add the cold diazonium salt solution (from Step A) dropwise to the cold 2-naphthol solution with vigorous stirring.

• A brightly colored precipitate will form immediately. The coupling reaction is typically very fast.

• Maintain the pH of the mixture in the alkaline range (pH 8-9) by adding 10% NaOH solution as needed.

• Continue stirring the mixture in the ice bath for another 1-2 hours to ensure the completion of the coupling reaction.

• Collect the solid azo dye product by vacuum filtration.

• Wash the product thoroughly with cold water until the filtrate is neutral.

• Dry the purified dye in a vacuum oven at 60°C.

Part III: Characterization and Data

The synthesized precursor and the final azo dye should be characterized using standard analytical techniques to confirm their structure and purity. The color properties of the dye are quantified using UV-Visible spectroscopy.

Analytical Techniques:

• FT-IR Spectroscopy: To confirm the presence of key functional groups (e.g., -C≡N stretch ~2220 cm⁻¹, -N=N- stretch ~1450 cm⁻¹, -OH stretch ~3400 cm⁻¹).

• ¹H-NMR Spectroscopy: To confirm the chemical structure and purity of the compounds.

• UV-Visible Spectroscopy: To determine the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε), which are crucial indicators of the dye's color and intensity.[9][10]

Representative Data: The spectroscopic properties of azo dyes derived from heterocyclic amines are highly dependent on the coupling component and the solvent used for measurement (solvatochromism).[9][11]

Property	Representative Value	Significance
Yield	75-90%	Efficiency of the coupling reaction.
λmax (in DMF)	500 - 580 nm	Wavelength of maximum light absorption; determines the perceived color (e.g., red-violet range).[9][10]
Molar Extinction (ε)	> 30,000 L mol⁻¹ cm⁻¹	A measure of how strongly the dye absorbs light at λmax, indicating color intensity.[9]
Solvatochromism	Bathochromic shift in polar solvents	A shift in λmax with changing solvent polarity, indicating a donor-π-acceptor structure.[9][11]

References

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• 2-Amino-4-chloro-5-formylthiophene-3-carbonitrile derived azo dyes. Sci-Hub. [Link]

• Synthesis of Some New Heterocyclic Azo Dyes Derived from 2-amino-3-cyano-4.6-diarylpyridines and Investigation of its Absorption Spectra and Stability using the DFT. PubMed. [Link]

• Synthesis, Purification, Characterization, and ABTS Antioxidant Evaluation of Novel Azo Dyes. MDPI. [Link]

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Application Notes and Protocols for Evaluating the Anticancer Activity of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Promise of the Thiophene Scaffold

Heterocyclic compounds are cornerstones in medicinal chemistry, with the thiophene ring, a sulfur-containing five-membered heterocycle, emerging as a particularly privileged scaffold in the design of novel therapeutic agents.[1][2] Thiophene and its derivatives exhibit a remarkable breadth of biological activities, including antimicrobial, anti-inflammatory, and, most notably, anticancer properties.[3][4] The structural versatility of the thiophene core allows for substitutions that can modulate its interaction with a wide array of cancer-specific protein targets, thereby inhibiting critical signaling pathways involved in tumor progression.[1][2]

Among the various classes of thiophene analogs, 2-aminothiophenes have garnered significant attention for their potent antiproliferative effects.[5] These compounds can induce apoptosis, inhibit tyrosine kinases, and interfere with topoisomerase, highlighting their multifaceted anticancer potential.[3][4] This document provides a comprehensive guide for the synthesis and preclinical evaluation of a specific class of these compounds: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives. We will detail the robust Gewald reaction for their synthesis and provide field-proven, step-by-step protocols for assessing their cytotoxic and mechanistic properties in cancer cell lines.

Part 1: Synthesis via the Gewald Three-Component Reaction

The most efficient and widely adopted method for synthesizing polysubstituted 2-aminothiophenes is the Gewald reaction.[6][7][8][9] This one-pot, three-component reaction involves the condensation of a ketone (or aldehyde), an active methylene nitrile, and elemental sulfur, typically in the presence of a basic catalyst.[9] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization to form the stable thiophene ring.[6][9]

Protocol 1.1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This protocol describes the synthesis of the core scaffold. Derivatives can be readily synthesized by substituting the starting acetophenone with other appropriately substituted ketones.

Materials:

• Acetophenone

• Malononitrile

• Elemental Sulfur (powdered)

• Triethylamine (TEA) or Piperidine

• Ethanol or N,N-Dimethylformamide (DMF)

• Ice/water bath

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine acetophenone (1 equivalent), malononitrile (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

• Catalyst Addition: Slowly add the basic catalyst, such as triethylamine (0.5 equivalents), to the stirring mixture at room temperature. An exothermic reaction may be observed.

• Reaction: Stir the mixture at 50°C for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Precipitation: Upon completion, cool the reaction mixture to room temperature and then pour it into a beaker of ice-cold water with vigorous stirring.

• Isolation: A solid precipitate will form. Collect the crude product by vacuum filtration.

• Purification: Wash the solid with cold water and then a small amount of cold ethanol to remove unreacted starting materials. The product can be further purified by recrystallization from ethanol to yield the desired 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Causality Behind the Choices:

• Base Catalyst: The base is crucial for deprotonating the active methylene group of malononitrile, initiating the Knoevenagel condensation with the ketone's carbonyl group.[5]

• Solvent: Ethanol is a common and effective solvent for the Gewald reaction, facilitating the dissolution of reactants and promoting the reaction.

• Precipitation in Water: The thiophene product is typically insoluble in water, allowing for easy separation and isolation from the reaction mixture.

Caption: General workflow for the Gewald synthesis of 2-aminothiophenes.

Part 2: In Vitro Protocols for Anticancer Activity Assessment

Once a library of derivatives is synthesized, a systematic evaluation of their biological activity is required. The following protocols outline standard in vitro assays to determine cytotoxicity and elucidate the mechanism of action.[10][11][12]

Protocol 2.1: Cell Viability and Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13] Viable cells possess mitochondrial NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) into an insoluble purple formazan product.[14] The amount of formazan produced is directly proportional to the number of living cells.[13]

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• Thiophene derivatives dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[14]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).[15]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in 5% CO₂ to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the thiophene derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C.[16] During this time, purple formazan crystals will form in viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[15][16] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[14]

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Caption: Step-by-step workflow for the MTT cell viability assay.

Table 1: Hypothetical IC₅₀ Values of Thiophene Derivatives (µM)

Compound ID	MCF-7 (Breast)	MDA-MB-231 (Breast)	A549 (Lung)	HCT116 (Colon)
TH-01	15.2	22.5	18.9	25.1
TH-02	5.8	8.1	7.3	9.9
TH-03	31.4	45.7	38.2	50.6
Doxorubicin	0.9	1.2	1.1	1.5

Protocol 2.2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[17] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[18][19] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to identify these cells.[18] Propidium Iodide (PI) is a membrane-impermeant DNA-binding dye that can only enter cells with compromised membrane integrity, characteristic of late apoptotic and necrotic cells.[19][20]

Materials:

• Treated and control cells (from 6-well plates)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and 1X Binding Buffer)

• Cold 1X Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the thiophene derivatives at their IC₅₀ concentrations for 24-48 hours.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize. Combine all cells and centrifuge at 300 x g for 5 minutes.[19]

• Washing: Wash the cells twice with cold 1X PBS, centrifuging after each wash.[17][21]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.[21]

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[21]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[21]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.[21]

• Data Interpretation:

  • Annexin V (-) / PI (-): Live, healthy cells.

  • Annexin V (+) / PI (-): Early apoptotic cells.

  • Annexin V (+) / PI (+): Late apoptotic or necrotic cells.

  • Annexin V (-) / PI (+): Necrotic cells (primary necrosis).

Caption: Principle of distinguishing cell populations via Annexin V/PI staining.

Protocol 2.3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method quantifies the DNA content within a cell population to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[22] Many anticancer agents exert their effects by inducing cell cycle arrest at specific checkpoints. PI is a fluorescent dye that binds stoichiometrically to DNA; thus, the fluorescence intensity is directly proportional to the amount of DNA.[22][23]

Materials:

• Treated and control cells

• Cold 70% ethanol

• Cold 1X PBS

• PI staining solution (e.g., 50 µg/mL PI in PBS)

• RNase A solution (100 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment & Harvesting: Treat cells as described in Protocol 2.2 and harvest approximately 1-2 x 10⁶ cells.

• Washing: Wash the cell pellet once with cold 1X PBS.

• Fixation: Resuspend the cell pellet and add 1-5 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[24][25] Fix for at least 30 minutes on ice (or store at -20°C for several weeks).[23][24]

• Rehydration: Centrifuge the fixed cells (a higher g-force may be needed) and discard the ethanol.[26] Wash the pellet twice with cold 1X PBS to rehydrate the cells.

• RNase Treatment: Resuspend the pellet in PBS containing RNase A (100 µg/mL). Incubate for 30 minutes at 37°C to ensure only DNA is stained.[25]

• PI Staining: Add PI solution to a final concentration of 50 µg/mL. Incubate for 15-30 minutes at room temperature in the dark.[25]

• Analysis: Analyze the samples by flow cytometry, collecting fluorescence data on a linear scale.[24]

• Data Interpretation: Generate a histogram of fluorescence intensity. The first peak represents cells in the G0/G1 phase (2n DNA content), the second, larger peak represents cells in the G2/M phase (4n DNA content), and the region between these peaks represents cells in the S phase (DNA synthesis). An accumulation of cells in a particular phase suggests compound-induced cell cycle arrest.

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Application Notes and Protocols: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a Versatile Precursor for Small Molecule PD-L1 Inhibitors

Introduction: The Rationale for Small Molecule PD-L1 Inhibitors in Immuno-Oncology

The advent of immune checkpoint inhibitors has revolutionized cancer therapy. By blocking inhibitory pathways that tumors exploit to evade immune surveillance, these therapies unleash the patient's own T-cells to attack malignant cells.[1][2] The interaction between Programmed Death-Ligand 1 (PD-L1), often overexpressed on tumor cells, and its receptor, Programmed Death-1 (PD-1) on activated T-cells, is a critical immune checkpoint.[1][2] This binding event triggers a signaling cascade within the T-cell, leading to its exhaustion and inactivation, thereby allowing the tumor to grow unimpeded.[1][3]

While monoclonal antibodies targeting this axis have shown remarkable clinical success, they are not without limitations, including high manufacturing costs and potential for immunogenicity. This has spurred the development of small molecule inhibitors of the PD-1/PD-L1 interaction, which offer potential advantages in terms of oral bioavailability, simpler manufacturing, and stability.[4]

This guide focuses on a promising chemical scaffold for the development of such inhibitors: the 2-aminothiophene core. Specifically, we will detail the synthesis and application of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile , a key precursor accessible through the robust and efficient Gewald reaction.[5][6] We will explore its synthetic utility and provide detailed protocols for developing and evaluating novel PD-L1 inhibitors derived from this versatile starting material.

The PD-1/PD-L1 Signaling Pathway: The Target

Understanding the molecular mechanism of PD-1/PD-L1 interaction is fundamental to inhibitor design. When PD-L1 on a tumor cell binds to PD-1 on a T-cell, the immunoreceptor tyrosine-based inhibitory motif (ITIM) and immunoreceptor tyrosine-based switch motif (ITSM) in the cytoplasmic domain of PD-1 become phosphorylated. This leads to the recruitment of the phosphatases SHP-1 and SHP-2.[3] These phosphatases then dephosphorylate and inactivate key downstream signaling molecules of the T-cell receptor (TCR) pathway, such as ZAP70, and inhibit critical pro-survival pathways like PI3K/Akt and Ras/MEK/Erk.[3][7] The net result is the suppression of T-cell proliferation, cytokine release (e.g., IFN-γ), and cytotoxicity. Small molecule inhibitors physically obstruct this protein-protein interaction, preventing the initiation of this inhibitory cascade and restoring T-cell effector function.[1]

Caption: PD-1/PD-L1 signaling cascade and point of intervention.

Synthesis of the Precursor: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry and can be efficiently synthesized via the Gewald three-component reaction.[5][8] This one-pot synthesis combines a ketone, an active methylene nitrile, and elemental sulfur in the presence of a base to yield the desired polysubstituted thiophene.[5]

Protocol 1: Gewald Synthesis of the Precursor

This protocol details the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Materials:

• Acetophenone

• Malononitrile

• Elemental Sulfur (S₈)

• Morpholine (or Diethylamine/Piperidine)

• Ethanol (EtOH)

• Hexane

• Ethyl Acetate (EtOAc)

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add acetophenone (10 mmol, 1.20 g), malononitrile (10 mmol, 0.66 g), and elemental sulfur (10 mmol, 0.32 g) in 50 mL of ethanol.

• Add morpholine (10 mmol, 0.87 g) dropwise to the stirred suspension at room temperature. The choice of base can influence reaction kinetics and yield; morpholine is often a good starting point.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Upon completion, allow the mixture to cool to room temperature. A solid precipitate should form.

• Filter the crude product using a Büchner funnel and wash the solid with cold ethanol (2 x 20 mL) to remove unreacted starting materials and soluble impurities.

• Recrystallize the crude solid from an appropriate solvent system, such as ethanol or an ethyl acetate/hexane mixture, to yield the pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a crystalline solid.

• Dry the product under vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

From Precursor to Potent Inhibitor: Design and Derivatization

The 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile scaffold serves as an excellent starting point for creating potent PD-L1 inhibitors. The core structure mimics the biphenyl moiety found in well-characterized Bristol-Myers Squibb (BMS) inhibitors, which are known to bind to a hydrophobic pocket formed at the interface of a PD-L1 dimer.[6][9][10] The primary sites for derivatization are the 2-amino group and the 3-cyano group, allowing for the introduction of various functionalities to optimize binding affinity and pharmacokinetic properties.

A common strategy involves converting the 2-amino group to a hydroxyl group, which can then be used as an anchor point to introduce a side chain that interacts with solvent-exposed polar residues of PD-L1.[6]

Caption: Synthetic logic from precursor to final inhibitor.

Evaluating Inhibitor Potency: Biochemical and Cell-Based Assays

A tiered screening approach is essential for identifying and characterizing novel inhibitors.[11] This typically begins with a biochemical assay to confirm direct binding and inhibition of the PD-1/PD-L1 interaction, followed by a cell-based assay to assess functional activity in a more biologically relevant context.

Protocol 2: Homogeneous Time-Resolved Fluorescence (HTRF) Binding Assay

The HTRF assay is a robust, high-throughput method to quantify the disruption of the PD-1/PD-L1 protein-protein interaction.[4][12] It relies on the Förster Resonance Energy Transfer (FRET) between a donor and an acceptor fluorophore conjugated to the interacting proteins.

Materials:

• Recombinant human PD-1 protein (e.g., with a His-tag)

• Recombinant human PD-L1 protein (e.g., with an Fc-tag)

• Anti-His-d2 (Acceptor) and Anti-Fc-Tb (Donor) HTRF detection antibodies

• Assay Buffer (e.g., PBS, 0.1% BSA, 0.05% Tween-20)

• Test compounds (serially diluted in DMSO, then assay buffer)

• Low-volume 384-well white plates

Procedure:

• Compound Plating: Dispense 2 µL of serially diluted test compounds into the wells of a 384-well plate. Include wells for positive control (known inhibitor) and negative control (DMSO vehicle).

• Protein Addition: Prepare a mix of recombinant PD-1 and PD-L1 proteins in assay buffer at 2x the final desired concentration. Add 4 µL of this protein mixture to each well.

• Incubation: Incubate the plate at room temperature for 30-60 minutes, protected from light, to allow protein-compound interaction.

• Detection Reagent Addition: Prepare a mix of the HTRF detection antibodies (Anti-His-d2 and Anti-Fc-Tb) in assay buffer. Add 4 µL of this mixture to each well.

• Final Incubation: Seal the plate and incubate at room temperature for 1-4 hours, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring emission at 665 nm (acceptor) and 620 nm (donor).

• Data Analysis:

  • Calculate the HTRF ratio for each well: (Emission at 665 nm / Emission at 620 nm) * 10,000.

  • Calculate the percent inhibition for each compound concentration relative to controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Compound ID	Scaffold	IC₅₀ (nM) [HTRF]
BMS-1166 (Reference)	Biphenyl	3.78[6]
Compound 4a	2-oxy-4-phenylthiophene	4.97[6]
Compound A9	Biphenyl (modified)	0.93[9]
Compound C15	Benzo[d]isothiazole	~5.0[6]
Table 1: Example biochemical potencies of small molecule PD-L1 inhibitors.

Protocol 3: PD-1/PD-L1 Blockade Cell-Based Bioassay

This assay measures the ability of an inhibitor to restore T-cell activation that has been suppressed by PD-1/PD-L1 engagement.[13][14] A common setup uses an engineered Jurkat T-cell line expressing PD-1 and a luciferase reporter under the control of the NFAT response element. These are co-cultured with cells expressing PD-L1 and a T-cell receptor (TCR) activator.

Materials:

• PD-L1 expressing cells (e.g., CHO-K1 or HEK293 transfected to express PD-L1 and a TCR activator)

• PD-1/NFAT-Luciferase Jurkat effector cells

• Cell culture medium (e.g., RPMI 1640 + 10% FBS)

• Test compounds

• White, clear-bottom 96-well cell culture plates

• Luciferase assay reagent (e.g., ONE-Step™ Luciferase Assay System)

• Luminometer

Procedure:

• Target Cell Plating: Seed the PD-L1 expressing cells in a 96-well plate at an appropriate density (e.g., 35,000 cells/well) and incubate overnight to allow adherence.[13]

• Compound Addition: Prepare serial dilutions of the test compounds in cell culture medium. Remove the old medium from the plated cells and add the compound dilutions.

• Effector Cell Co-culture: Add the PD-1/NFAT-Luciferase Jurkat cells to the wells containing the target cells and the compound (e.g., 50,000 cells/well).

• Incubation: Incubate the co-culture for 6-24 hours at 37°C in a CO₂ incubator. This allows for TCR activation and subsequent PD-1/PD-L1 mediated inhibition (or its blockade by the test compound).

• Luciferase Assay: After incubation, allow the plate to equilibrate to room temperature. Add an equal volume of luciferase assay reagent to each well.

• Data Acquisition: Rock the plate for ~15 minutes at room temperature to ensure complete cell lysis and signal generation. Measure the luminescence using a luminometer.

• Data Analysis:

  • The luminescence signal is proportional to NFAT activation and, therefore, T-cell activation.

  • Calculate the fold-change in luminescence relative to the inhibited control (no compound).

  • Plot the fold-change against the log of the inhibitor concentration to determine the EC₅₀ value.

Caption: Tiered screening workflow for PD-L1 inhibitors.

Conclusion and Future Directions

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is a highly valuable and readily accessible precursor for the development of novel small molecule PD-L1 inhibitors. The Gewald reaction provides a straightforward entry to this scaffold, which can be strategically derivatized to yield compounds with potent biochemical and cellular activity. The protocols outlined in this guide provide a comprehensive framework for the synthesis, screening, and characterization of these next-generation immuno-oncology agents. Future work should focus on optimizing the pharmacokinetic properties of these thiophene-based inhibitors to translate their in vitro potency into in vivo efficacy.

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• BPS Bioscience. (n.d.). PD-1:PD-L1 Cell-Based Inhibitor Screening Assay Kit. Retrieved from [Link]

• Boussiotis, V. A. (2016). Biochemical Signaling of PD-1 on T Cells and Its Functional Implications. Cancer Journal, 22(4), 265-271. Available at: [Link]

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• Perjési, P., & Pápai, B. (2018). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. Available at: [Link]

• Li, Y., et al. (2023). The screening of compounds regulating PD-L1 transcriptional activity in a cell functional high-throughput manner. Cancer Medicine, 12(8), 9815-9824. Available at: [Link]

• Skalniak, L., et al. (2019). Development of the Inhibitors That Target the PD-1/PD-L1 Interaction—A Brief Look at Progress on Small Molecules, Peptides and Macrocycles. Molecules, 24(24), 4469. Available at: [Link]

• Wu, Q., et al. (2021). Discovery of Novel Small-Molecule Inhibitors of PD-1/PD-L1 Interaction via Structural Simplification Strategy. Molecules, 26(11), 3347. Available at: [Link]

• Al-Mousawi, S. M., et al. (2018). Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction. Sciforum. Available at: [Link]

• Khalifa, N. M., & Algothami, W. M. (2022). Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds. ResearchGate. Available at: [Link]

• Tonk, R., et al. (2023). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. Journal of Medicinal Chemistry, 66(14), 9577-9591. Available at: [Link]

• Ma, L., et al. (2012). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Synlett, 2012(18), 2669-2672. Available at: [Link]

• Tonk, R., et al. (2023). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. PubMed. Available at: [Link]

• Guzik, K., et al. (2016). Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget, 7(29), 45744-45756. Available at: [Link]

• El-Awady, R., et al. (2022). Structure-activity relationship of 2-aminodibenzothiophene pharmacophore and the discovery of aminobenzothiophenes as potent inhibitors of Mycobacterium smegmatis. Bioorganic & Medicinal Chemistry Letters, 63, 128650. Available at: [Link]

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• Dyachenko, V. D., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ResearchGate. Available at: [Link]

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Application Notes & Protocols: 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in Organic Photovoltaics

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the prospective application of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a novel electron donor material in organic photovoltaic (OPV) devices. While direct experimental data for this specific molecule in OPV applications is emerging, this guide synthesizes established principles from structurally related thiophene-based donors to present a detailed framework for its evaluation. Herein, we elucidate the synthesis of the title compound, project its key electronic and physical properties, and provide detailed, field-proven protocols for the fabrication and characterization of bulk heterojunction (BHJ) solar cells. Our objective is to equip researchers with the necessary knowledge and methodologies to explore the potential of this and similar 2-aminothiophene derivatives in the field of organic electronics.

Introduction: The Rationale for 2-Aminothiophene Derivatives in OPVs

The field of organic photovoltaics is continually driven by the quest for new molecular architectures that can enhance power conversion efficiency (PCE), improve stability, and reduce production costs. Thiophene-based conjugated systems have become a cornerstone in the design of high-performance electron donor materials for OPVs. Their rigid and planar structure facilitates intermolecular π-π stacking, which is crucial for efficient charge transport.

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, the subject of this guide, is a promising candidate within this class of materials. The presence of the electron-donating amino group and the electron-withdrawing cyano group on the thiophene ring suggests a push-pull electronic structure. This configuration is known to lower the bandgap of organic molecules, enabling broader absorption of the solar spectrum. The phenyl and methyl substituents offer avenues for tuning solubility and morphology of the active layer film, both critical parameters for device performance. This document will serve as a foundational guide to systematically investigate its potential.

Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

The most efficient and widely adopted method for synthesizing polysubstituted 2-aminothiophenes is the Gewald reaction.[1][2] This one-pot, multi-component reaction offers a convergent and versatile route to the target molecule.

Protocol 2.1: Gewald Synthesis

Materials:

• Phenylacetone

• Malononitrile

• Elemental sulfur

• Morpholine (or another suitable base like diethylamine)

• Ethanol (or Methanol)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenylacetone (1 equivalent) and malononitrile (1 equivalent) in ethanol.

• Add elemental sulfur (1.1 equivalents) to the solution.

• Carefully add morpholine (2 equivalents) dropwise to the stirring mixture. An exothermic reaction may be observed.

• Heat the reaction mixture to reflux (approximately 60-70°C) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature. The product may precipitate out of the solution.

• Pour the reaction mixture into ice-cold water with vigorous stirring to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water and then with a small amount of cold ethanol to remove unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Causality of Experimental Choices:

• The base (morpholine) is crucial for catalyzing the initial Knoevenagel condensation between phenylacetone and malononitrile.[3][4]

• Elemental sulfur acts as the sulfur source for the thiophene ring formation.

• Refluxing provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Precipitation in ice-cold water is an effective method for isolating the organic product from the polar solvent and inorganic byproducts.

Physicochemical and Electronic Properties (Projected)

The suitability of an organic semiconductor for OPV applications is determined by its electronic energy levels (HOMO and LUMO), optical bandgap, and charge carrier mobility. While experimental values for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile are not yet widely published, we can project its properties based on DFT calculations and data from analogous thiophene derivatives.[5][6]

Property	Projected Value	Significance in OPV
HOMO Level	-5.2 to -5.4 eV	Determines the open-circuit voltage (Voc) in conjunction with the acceptor's LUMO. A deeper HOMO level generally leads to a higher Voc.
LUMO Level	-3.0 to -3.2 eV	Influences the electron affinity and should be higher than the acceptor's LUMO for efficient charge transfer.
Optical Bandgap (Eg)	2.0 to 2.2 eV	Dictates the portion of the solar spectrum the material can absorb. A smaller bandgap allows for broader absorption.
Solubility	Good in common organic solvents	Essential for solution-based processing techniques like spin coating.

OPV Device Fabrication Protocol

This section details the step-by-step fabrication of a bulk heterojunction organic solar cell using 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as the donor material and a fullerene derivative, such as PC₆₁BM, as the acceptor. The device architecture will be a standard inverted structure: ITO/ZnO/Active Layer/MoO₃/Ag.[7][8]

Protocol 4.1: Inverted BHJ Device Fabrication

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Zinc Oxide (ZnO) nanoparticle solution

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile (Donor)

• [9][9]-Phenyl-C₆₁-butyric acid methyl ester (PC₆₁BM) (Acceptor)

• Chlorobenzene (or other suitable organic solvent)

• Molybdenum(VI) oxide (MoO₃)

• Silver (Ag)

• Deionized water, isopropanol, acetone

• Ultrasonic bath

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere (N₂)

Step-by-Step Procedure:

• Substrate Cleaning: a. Sequentially sonicate the patterned ITO substrates in a cleaning solution (e.g., Decon 90), deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates with a stream of dry nitrogen gas. c. Treat the substrates with UV-Ozone for 15 minutes immediately before use to enhance the surface wettability and work function.

• Deposition of Electron Transport Layer (ETL): a. Inside a nitrogen-filled glovebox, spin-coat the ZnO nanoparticle solution onto the cleaned ITO substrates at 3000 rpm for 30 seconds. b. Anneal the substrates on a hotplate at 150°C for 20 minutes to form a uniform ZnO layer.

• Preparation of the Active Layer Solution: a. Prepare a blend solution of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile and PC₆₁BM in chlorobenzene. A typical starting point is a 1:1 or 1:1.2 donor-to-acceptor weight ratio with a total concentration of 20 mg/mL. b. Stir the solution on a hotplate at 40-50°C overnight in the glovebox to ensure complete dissolution.

• Deposition of the Active Layer: a. Filter the active layer solution through a 0.45 µm PTFE syringe filter. b. Spin-coat the filtered solution onto the ZnO layer at 1500 rpm for 60 seconds. This will result in a film thickness of approximately 80-100 nm. c. Anneal the active layer on a hotplate at a temperature determined by optimization (e.g., 80-120°C) for 10 minutes to improve film morphology.

• Deposition of Hole Transport Layer (HTL) and Metal Electrode: a. Transfer the substrates to a thermal evaporator chamber. b. Deposit a 10 nm layer of MoO₃ at a rate of 0.1-0.2 Å/s. c. Deposit a 100 nm layer of Silver (Ag) at a rate of 1-2 Å/s to serve as the top electrode.

Diagram 4.1: OPV Device Fabrication Workflow

Caption: Workflow for the fabrication of an inverted bulk heterojunction OPV device.

OPV Device Characterization Protocol

Once fabricated, the devices must be characterized to determine their performance. The primary characterization technique is the measurement of the current density-voltage (J-V) curve under simulated sunlight.[10][11]

Protocol 5.1: J-V Characterization

Equipment:

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Source measure unit (SMU)

• Calibrated reference silicon solar cell

• Probe station

Procedure:

• Calibrate the light intensity of the solar simulator to 100 mW/cm² using the calibrated reference silicon solar cell.

• Place the fabricated OPV device on the probe station stage.

• Contact the ITO and Ag electrodes with the probes from the SMU.

• Measure the J-V curve in the dark to assess the diode characteristics of the device.

• Illuminate the device with the solar simulator and measure the J-V curve under illumination by sweeping the voltage from -0.2 V to 1.0 V.

• From the illuminated J-V curve, extract the key performance parameters:

  • Open-circuit voltage (Voc): The voltage at which the current is zero.

  • Short-circuit current density (Jsc): The current density at zero voltage.

  • Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as (Jmp * Vmp) / (Jsc * Voc), where Jmp and Vmp are the current density and voltage at the maximum power point.

  • Power Conversion Efficiency (PCE): The overall efficiency of the device, calculated as (Jsc * Voc * FF) / Pin, where Pin is the incident light power density (100 mW/cm²).

Protocol 5.2: External Quantum Efficiency (EQE) Measurement

EQE measures the ratio of collected charge carriers to incident photons at a specific wavelength.

Equipment:

• Light source (e.g., Xenon lamp)

• Monochromator

• Chopper

• Lock-in amplifier

• Calibrated photodiode

Procedure:

• Focus the monochromatic light onto the active area of the OPV device.

• Measure the current generated by the device at each wavelength.

• Measure the light intensity at each wavelength using the calibrated photodiode.

• Calculate the EQE at each wavelength using the formula: EQE(λ) = (Isc(λ) / P(λ)) * (1240 / λ), where Isc is the short-circuit current, P is the light power, and λ is the wavelength.

• Integrate the EQE spectrum with the AM 1.5G solar spectrum to cross-check the Jsc value obtained from the J-V measurement.

Diagram 5.1: OPV Device Characterization Workflow

Sources

• 1. Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bithieno Thiophene-Based Small Molecules for Application as Donor Materials for Organic Solar Cells and Hole Transport Materials for Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Fabrication of Organic bulk Heterojunction Solar Cell | PPTX [slideshare.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. osti.gov [osti.gov]

Technical Notes & Optimization

Technical Support Center: Gewald Reaction for 2-Aminothiophene Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the Gewald multicomponent reaction. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful reaction for the synthesis of polysubstituted 2-aminothiophenes. Here, we address common challenges, with a specific focus on the formation of side products, and provide practical, field-tested solutions to optimize your synthetic outcomes.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My reaction mixture has turned into a dark brown, intractable tar. What happened and can I salvage my product?

A1: Problem Analysis and Solution

Probable Cause: This is a classic sign of polymerization or the formation of complex polysulfides.[1] The Gewald reaction is exothermic, and even moderate local overheating can trigger these unwanted pathways. Excessively high reaction temperatures are the most common culprit.[1]

• Causality: At elevated temperatures, the highly reactive intermediates, particularly the initial Knoevenagel adduct and subsequent thiolate species, can undergo intermolecular reactions instead of the desired intramolecular cyclization. Elemental sulfur itself can form complex polysulfide chains that contribute to the tarry consistency. Impurities in the starting materials can also act as catalysts for polymerization.[1]

Proposed Solutions:

• Strict Temperature Control: Maintain the reaction temperature within the optimal range, typically 40-60 °C.[2] For highly reactive substrates, consider initiating the reaction at room temperature or even 0 °C and allowing it to warm slowly. Use an oil bath or a temperature-controlled mantle for uniform heating.

• Reagent Purity: Ensure all starting materials—carbonyl compound, active methylene nitrile, and sulfur—are of high purity.[3] Residual acids, bases, or other reactive species from previous synthetic steps can initiate polymerization.

• Salvage and Purification: Salvaging the product from a tarry mixture is difficult but may be possible.

  • Dilute the mixture with a large volume of a solvent like dichloromethane or ethyl acetate.

  • Attempt to filter off the insoluble polymeric material.

  • Wash the filtrate with brine and dry it over anhydrous sodium sulfate.

  • Concentrate the solution and attempt purification via column chromatography. Be aware that the desired product may also be sensitive to acidic silica gel.[3]

Q2: I've isolated a significant amount of a high-melting, insoluble white/yellow solid that is not my desired 2-aminothiophene. What is it?

A2: Problem Analysis and Solution

Probable Cause: You have likely isolated a dimer of the α,β-unsaturated nitrile (the Knoevenagel condensation intermediate). This is one of the most significant and frequently encountered side reactions in the Gewald synthesis.[1][4]

• Causality: The Knoevenagel adduct is a critical branch-point intermediate. It can either react with sulfur to proceed towards the thiophene (the desired pathway) or undergo a base-promoted Michael addition with another molecule of itself. This is followed by a Thorpe-Ziegler cyclization, leading to a stable, often crystalline, six-membered ring byproduct.[5] This competing reaction becomes significant if the subsequent sulfur addition and cyclization steps are slow.[3]

Proposed Solutions:

• Optimize Reagent Addition: Slow, controlled addition of the base or one of the reactants can maintain a low concentration of the Knoevenagel intermediate, disfavoring the bimolecular dimerization reaction.

• Temperature Screening: The rate of dimerization is highly sensitive to temperature. A systematic screen can identify a temperature window where the rate of thiophene formation is significantly faster than the rate of dimerization.[1]

• Modify the Solvent: The choice of solvent can influence the relative rates of the desired reaction versus dimerization.[1] Protic solvents like ethanol or methanol are common and often effective.

• Adopt a Two-Step Procedure: For particularly stubborn substrates (e.g., sterically hindered ketones), a two-step approach is highly effective.[1] First, perform and isolate the Knoevenagel condensation product. Once purified, subject this intermediate to the sulfur and base under separate reaction conditions to effect the cyclization.

Section 2: Frequently Asked Questions (FAQs)

This section covers broader conceptual questions about the Gewald reaction and side product formation.

Q3: What are the primary competing reactions in the Gewald synthesis, and how do they arise?

A3: The Gewald reaction is a finely balanced process where intermediates can be diverted into non-productive pathways. The two primary side reactions are dimerization and polymerization .

• Dimerization: As detailed in Q2, this occurs when the α,β-unsaturated nitrile intermediate undergoes self-condensation. This pathway is favored when the concentration of this intermediate is high and the subsequent sulfur addition is slow.[4][5]

• Polymerization: This is often thermally induced and results in complex, high-molecular-weight materials. It is a less defined pathway but involves the uncontrolled reaction of various intermediates.[1]

The diagram below illustrates the critical branch point leading to either the desired product or the common dimer side product.

Caption: Fig. 1: Competing Pathways in the Gewald Reaction

Q4: How does the choice of base and solvent impact side product formation?

A4: The base and solvent are not mere spectators; they are critical parameters that dictate the reaction's course.

• Base Selection: The base's role is multifaceted: it catalyzes the initial Knoevenagel condensation and facilitates the addition of sulfur.[6]

  • Common Amine Bases: Morpholine is often highly effective.[2] Other secondary amines like piperidine or tertiary amines like triethylamine (Et₃N) are also widely used.

  • Impact on Side Reactions: A base that is too strong might accelerate the deprotonation of the Knoevenagel adduct, potentially increasing the rate of dimerization if the subsequent cyclization is not fast enough. For less reactive ketones, a stronger base might be necessary to ensure the initial condensation proceeds efficiently.[1] A screening of bases is often a prudent first step in optimization.

• Solvent Selection: The solvent solubilizes the reactants and intermediates and influences their reactivity.

  • Common Solvents: Protic solvents like ethanol and methanol are most common.[5] Aprotic polar solvents such as DMF can also be used.[2]

  • Impact on Side Reactions: The solvent can affect the equilibrium of the Knoevenagel condensation and the relative rates of the cyclization vs. dimerization pathways. In some cases, running the reaction in a more concentrated solution can favor the desired intramolecular cyclization.

The following table summarizes the general effects of key reaction parameters.

Parameter	Condition	Likely Outcome on Side Products	Rationale
Temperature	Too High (> 80 °C)	Increase in polymerization/tarring	Thermally induced, uncontrolled side reactions.[1]
Optimal (40-60 °C)	Minimizes polymerization	Favors controlled cyclization over decomposition.[2]
Base	Too Strong/Weak	Increase in dimerization or unreacted SM	Mismatch between condensation and cyclization rates.[1]
Optimal Choice	Minimizes side products	Balances the rates of all steps in the cascade.
Concentration	Too Dilute	Increase in dimerization	Favors intermolecular reactions over intramolecular cyclization.
Optimal	Minimizes dimerization	Favors the desired intramolecular ring-closing step.

Section 3: Experimental Protocols & Troubleshooting Workflow

Protocol 1: Standard One-Pot Gewald Synthesis (Optimized for Side Product Minimization)

This protocol is a general starting point for the synthesis of a 2-aminothiophene from a ketone and an α-cyanoester.

• Reagent Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser, add the ketone (1.0 eq.), the α-cyanoester (e.g., ethyl cyanoacetate) (1.0 eq.), and finely powdered elemental sulfur (1.1 eq.).[2]

• Solvent Addition: Add a suitable solvent, such as absolute ethanol or methanol (approx. 3-5 mL per mmol of ketone).

• Base Addition: Add the base (e.g., morpholine, 1.5-2.0 eq.) dropwise to the stirred suspension at room temperature.[2] An initial exotherm may be observed.

• Reaction: Gently heat the reaction mixture to 45-50 °C using a temperature-controlled oil bath. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.[3]

• Work-up: After the reaction is complete (as judged by the consumption of starting materials), cool the mixture to room temperature. Pour the mixture into ice-cold water with vigorous stirring.[3]

• Isolation: The solid product often precipitates. Collect the precipitate by vacuum filtration. Wash the solid thoroughly with cold water, followed by a small amount of cold ethanol to remove soluble impurities.

• Purification: If necessary, the crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography.

Troubleshooting Workflow Diagram

This decision tree provides a logical path for diagnosing and solving common issues during the Gewald reaction.

Caption: Fig. 2: Troubleshooting Workflow for the Gewald Reaction

References

• Gewald, K.; Schinke, E.; Böttcher, H. Ber.1966, 99, 94-100.

• Organic Chemistry Portal. Gewald Reaction. [Link]

• Puterová, Z.; Krutošíková, A.; Végh, D. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC2010 , (i), 209-246. [Link]

• American Chemical Society. Computational investigations on the mechanism of the Gewald reaction. [Link]

• Nguyen, N. V.; et al. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. J. Org. Chem.2024 , 89(13), 9609–9619. [Link]

• Duvauchelle, V.; Meffre, P.; Benfodda, Z. Green methodologies for the synthesis of 2-aminothiophene. Environ. Chem. Lett.2023 . [Link]

• Puterová, Z.; Krutošíková, A.; Végh, D. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKAT USA. [Link]

• Sabnis, R. W. The Gewald reaction. Sulfur Reports1994, 16(1), 1-17. (Cited in Wikipedia, primary review).

• ResearchGate. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Computational investigations on the mechanism of the Gewald reaction - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Welcome to the technical support center for the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this valuable heterocyclic compound. The primary synthetic route discussed is the robust and versatile Gewald three-component reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile?

The most direct and widely used method is the Gewald three-component reaction .[1][2] This one-pot synthesis involves the condensation of a ketone (phenylacetone), an active methylene nitrile (malononitrile), and elemental sulfur in the presence of a basic catalyst.[3] This reaction is highly valued for its atom economy and straightforward approach to constructing the highly functionalized 2-aminothiophene scaffold.

Q2: What is the generally accepted mechanism for this specific Gewald reaction?

The reaction proceeds through a sequence of condensation, sulfur addition, and cyclization.[4]

• Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between the ketone (phenylacetone) and the active methylene compound (malononitrile). This forms a stable α,β-unsaturated dinitrile intermediate (phenylacetone-malononitrile adduct).[1]

• Michael Addition of Sulfur: The base activates elemental sulfur, which then adds to the β-carbon of the unsaturated intermediate via a Michael-type addition.

• Intramolecular Cyclization & Tautomerization: The sulfur adduct undergoes an intramolecular cyclization, attacking the nitrile group. A subsequent tautomerization yields the stable aromatic 2-aminothiophene product.[4]

Caption: Fig. 1: Gewald Reaction Mechanism

Q3: What are the critical parameters that influence reaction yield and purity?

Optimizing the Gewald reaction hinges on the careful control of several factors:

• Choice of Base: The base is crucial for catalyzing the initial condensation. Common bases include secondary amines like morpholine or piperidine, and tertiary amines like triethylamine.[3] The base's strength should be sufficient to deprotonate the malononitrile without promoting side reactions.

• Solvent: The solvent affects the solubility of reactants, particularly sulfur, and can influence reaction rates. Alcohols like ethanol or methanol are frequently used.[5]

• Temperature: Temperature control is critical. Excessively high temperatures can lead to the formation of tarry polysulfides and polymerization, while temperatures that are too low may result in a sluggish or incomplete reaction.[6]

• Stoichiometry: The molar ratio of the reactants is important. A slight excess of sulfur is sometimes used to ensure complete conversion.[4]

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a practical question-and-answer format.

Problem Area: Low or No Product Yield

Q: My reaction has a very low yield or has failed completely. What are the first things I should check?

A: A low or zero yield points to a fundamental issue in the reaction setup or execution. A systematic check is required.

Caption: Fig. 2: Low Yield Troubleshooting

• Reagent Purity: Phenylacetone can undergo self-condensation or oxidation. Ensure it is pure. Malononitrile is hygroscopic; absorbed water can inhibit the condensation step.[6]

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction's progress. You should see the starting materials disappear and a new spot for the α,β-unsaturated dinitrile intermediate appear before the final product forms.[4]

• Base Activity: Ensure the base catalyst has not degraded. For less reactive ketones, a stronger base might be necessary.[6]

Q: TLC analysis shows unreacted phenylacetone and malononitrile, but no product. How can I fix the initial condensation step?

A: This indicates a failure of the Knoevenagel condensation, which is the foundational step.[1]

• Increase Base Strength/Concentration: If using a mild base like triethylamine, consider switching to a more effective catalyst like piperidine or morpholine.[3][7]

• Water Removal: The condensation reaction produces water, which can stall the equilibrium. While not always necessary, performing the reaction in a setup with a Dean-Stark trap to remove water can significantly improve the condensation efficiency.[6]

• Two-Step Procedure: For challenging substrates, a two-step approach is often more effective. First, isolate the α,β-unsaturated nitrile from the Knoevenagel condensation. Then, in a separate step, react the purified intermediate with sulfur and a base.[6]

Problem Area: Reaction Mixture Appearance & Byproducts

Q: My reaction mixture turned into a dark brown, tarry mess. What is the cause and is the product salvageable?

A: This is a common issue in Gewald reactions and is typically caused by polymerization or the formation of complex polysulfides at excessively high temperatures.[6]

• Cause: Overheating the reaction mixture. Sulfur can form long polysulfide chains and other complex species at high temperatures, leading to the dark, intractable appearance.

• Mitigation:

  • Strict Temperature Control: Maintain the reaction temperature within the optimal range (often between 50-80°C, depending on the solvent and catalyst).[3] Do not overheat to "push" the reaction.

  • Reagent Purity: Impurities in the starting materials can catalyze polymerization.[6]

• Salvage: It is difficult but sometimes possible to recover the product. Dilute the cooled mixture with a suitable solvent (e.g., ethyl acetate), and attempt to filter off the tar. The filtrate can then be concentrated and subjected to column chromatography for purification. Yields will likely be low.

Q: I've isolated my product, but it's contaminated with a significant byproduct. What is it likely to be?

A: The most common byproduct is a dimer of the α,β-unsaturated nitrile intermediate.[6] This occurs when the intermediate self-condenses (an intermolecular reaction) instead of reacting with sulfur and cyclizing (the desired intramolecular reaction).

• Minimizing Dimerization:

  • Optimize Temperature: Dimer formation is highly sensitive to temperature. A systematic screen to find the optimal temperature can favor the desired reaction.[6]

  • Slow Reagent Addition: Adding the reagents slowly and in a controlled manner can sometimes favor the intramolecular cyclization over the intermolecular dimerization.[6]

Experimental Protocols & Data

Table 1: Troubleshooting Summary

Problem	Potential Cause	Suggested Solution
Low Yield	Inefficient Knoevenagel condensation.	Use a stronger base (piperidine, morpholine); consider a two-step procedure.[6]
Dimerization of the intermediate.	Optimize reaction temperature; adjust the rate of reagent addition.[6]
Incomplete cyclization.	Ensure sulfur is fully dissolved; moderate temperature increase may help.
Tarry Mixture	Reaction temperature is too high.	Maintain strict temperature control (e.g., 50-80°C).[6]
Impure starting materials.	Use purified reagents.[6]
Purification Issues	Residual elemental sulfur.	Recrystallize from ethanol; wash crude solid with a solvent that dissolves sulfur but not the product (e.g., carbon disulfide - use with extreme caution).
Contamination with dimer.	Purify via column chromatography.

Optimized Protocol for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

This protocol is a starting point and may require optimization based on your specific lab conditions.

Materials:

• Phenylacetone (10 mmol, 1.34 g)

• Malononitrile (10 mmol, 0.66 g)

• Elemental Sulfur (12 mmol, 0.38 g)

• Morpholine (2 mmol, 0.17 g)

• Ethanol (20 mL)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenylacetone (10 mmol), malononitrile (10 mmol), elemental sulfur (12 mmol), and ethanol (20 mL).

• Stir the mixture to achieve a suspension.

• Add morpholine (2 mmol) dropwise to the stirring suspension at room temperature.

• Heat the reaction mixture to a gentle reflux (approximately 50-60°C) and maintain for 2-4 hours.

• Monitor the reaction progress using TLC (e.g., using a 3:1 hexane:ethyl acetate eluent).

• Once the starting materials are consumed, cool the reaction mixture to room temperature.

• Pour the mixture into 50 mL of cold water with stirring.

• Collect the precipitated solid product by vacuum filtration and wash thoroughly with water.

• Air-dry the crude product.

Purification:

• The crude solid can be further purified by recrystallization from hot ethanol to yield the pure product as a crystalline solid.[8]

Table 2: General Optimization Parameters

Parameter	Variation	Rationale & Expected Outcome
Base Catalyst	Morpholine, Piperidine, Triethylamine	Secondary amines (morpholine, piperidine) are often more effective than tertiary amines for the condensation step.[3][7]
Solvent	Ethanol, Methanol, DMF, Water	Ethanol is a good starting point due to its ability to dissolve sulfur to some extent.[5] Aqueous conditions with specific catalysts have also been reported to give high yields.[8]
Temperature	Room Temp to 80°C	Lower temperatures may require longer reaction times but can minimize side products. Higher temperatures can accelerate the reaction but risk tar formation.[6] An optimal point is typically found around 50-60°C.
Methodology	Microwave Irradiation, Ball-Milling	Microwave-assisted synthesis can dramatically reduce reaction times and improve yields.[1][9] Solvent-free ball-milling is a green chemistry approach that can also provide high yields quickly.[10]

References

• BenchChem. (2025). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile. Benchchem.com. [Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGS_y6e-D9TlR91Zb2sHDoizkL-4e5jRlngjF107YkKDh1Ds3iO1lxvTU9qeSgYGGBdaMrTukr24GxABwIAZAcDToQwNZ6J9LKmSIobZxaOyxc1xBJqd9iFfOYtfKv8SmE85-pUKEKVOFQw7twhGh187kc5-VO73Oml_YCvgHk-QnlEQTMliTWAPDFwraq7W4P2MClpIdqndTIlPV2vS78ggU3CV4ierR97B4G7l0JjMsbRlRk=]
• BenchChem Technical Support Team. (2025). Common side reactions in the Gewald synthesis of aminothiophenes. Benchchem.com. [Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0Si7i7nlINPiArxTqZD1UwVQfjz5SnZFJ0nkzaHGR4oUXqDr_Dj6tpfQCPDH3DftOdpv50adFZyrHYz8T2Bb6kVIaFWLpbiI66Bi49U9EAjCxBO6ooIsc2Yu2mWSzbOpyuYTGTHrbnJx_r-mlr6Ns68lg46FBmEeeqwTXoEv1om6oLjz1GqN9yi1PuFUcJVT-45VErkKQNROz4ZQY]
• ResearchGate. (n.d.). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Available at: https://www.researchgate.net/publication/338902534_Reaction_optimization_studies_of_the_modified_Gewald_reaction_a_skeletal_divergent_synthesis_of_2-aminothiophene_2-aminofuran_and_3-cyanopyrrole_linked_benzimidazoles]
• Optimization of reaction conditions in the presence of catalytic amount of base. (n.d.). [Source not further specified]. [Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfG5wZlSJTau7q-jo0eDoBigzymXLLGvuHs8HwvFd2jFCA4BJPECdY98_98zkQZqUp0jSB3P-3KmiRCbEw2ur0MqTTXj_MxS6zQGs5mUnKzHA2VRtLsA5D03Gxt0ISRwNnl8jUcHd37qqd_ii02u17vNgnKz0PfEQFq6wJOQ0jODgxOC5Seu4kq-frDfpIOZSTCxpUyXacujva3-RuJXL6556wRkMx5sio5PIXRhCqQ4I-75B_DylFnml1969O]
• Wikipedia. (n.d.). Gewald reaction. Wikipedia. [Available at: https://en.wikipedia.org/wiki/Gewald_reaction]
• Green methodologies for the synthesis of 2-aminothiophene. (2022). PMC. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9452033/]
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Semantic Scholar. [Available at: https://www.semanticscholar.org/paper/Gewald-reaction%3A-synthesis%2C-properties-and-of-Putrov-Kovalenko/019a32c256012019799295325b746194294b0d77]
• Gewald Reaction. (n.d.). Organic Chemistry Portal. [Available at: https://www.organic-chemistry.org/namedreactions/gewald-reaction.shtm]
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). PubMed Central. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8628292/]
• Aurelio, L., Flynn, B. L., & Scammells, P. J. (2009). Reaction Pathways to 2-Aminothiophenes and Thiophene-3-carbonitriles. ResearchGate. [Available at: https://www.researchgate.net/publication/239719875_Reaction_Pathways_to_2-Aminothiophenes_and_Thiophene-3-carbonitriles]
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ACS Omega. [Available at: https://pubs.acs.org/doi/10.1021/acsomega.1c05166]
• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. (2023). PMC. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10388299/]
• Synthesis of 5-Acyl-2-Amino-3-Cyanothiophenes: Chemistry and Fluorescent Properties. (2017). PubMed. [Available at: https://pubmed.ncbi.nlm.nih.gov/28737000/]
• (PDF) 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ResearchGate. [Available at: https://www.researchgate.net/publication/356133036_2-Amino-45-dihydrothiophene-3-carbonitriles_A_New_Synthesis_Quantum_Chemical_Studies_and_Mannich-Type_Reactions_Leading_to_New_Hexahydrothieno23-dpyrimidines]
• Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction. (n.d.). Sciforum. [Available at: https://sciforum.net/paper/Ioca2017-04938]
• A green chemistry approach to gewald reaction. (n.d.). Der Pharma Chemica. [Available at: https://www.derpharmachemica.com/pharma-chemica/a-green-chemistry-approach-to-gewald-reaction.pdf]
• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. (2023). PubMed. [Available at: https://pubmed.ncbi.nlm.nih.gov/37450644/]
• Direct access to 2-aryl-3-cyanothiophenes by a base-catalyzed one-pot two-step three-component reaction of chalcones with benzoylacetonitriles and elemental sulfur. (n.d.). Organic Chemistry Frontiers (RSC Publishing). [Available at: https://pubs.rsc.org/en/content/articlelanding/2021/qo/d1qo00615e]
• Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. (n.d.). PMC. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3151358/]
• 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. (n.d.). MDPI. [Available at: https://www.mdpi.com/1420-3049/27/19/6629]
• Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. (n.d.). Arkivoc. [Available at: https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2008/ii/80-2819]

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Catalyst selection for the Gewald synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Technical Support Center: Catalyst Selection for Gewald Synthesis

Introduction to the Gewald Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

The Gewald three-component reaction is a cornerstone in heterocyclic chemistry, prized for its efficiency in constructing highly functionalized 2-aminothiophenes from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur.[1][2] These thiophene scaffolds are pivotal intermediates in the development of pharmaceuticals, agrochemicals, and dyes.[3] The synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a key building block, is highly dependent on reaction conditions, with catalyst selection being the most critical parameter influencing yield, purity, and reaction time.

This guide provides researchers and process chemists with a comprehensive technical resource for selecting the optimal catalyst for this specific transformation. It includes a troubleshooting guide for common experimental issues and data-backed insights to streamline your synthetic workflow.

Catalyst Selection Framework

The role of the catalyst, typically a base, is to facilitate the initial Knoevenagel condensation between the ketone (propiophenone) and the active methylene nitrile (malononitrile).[1] The choice of catalyst dictates the rate of this first step and can influence the subsequent sulfur addition and cyclization.

dot graph CatalystSelection { graph [rankdir="TB", splines=ortho, nodesep=0.6, pad="0.5,0.5", dpi=100, width=7.9]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

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green_chem [label="Green Chemistry Priority?", shape=diamond, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; yes_green [label="Yes", fillcolor="#FFFFFF", fontcolor="#202124"]; no_green [label="No", fillcolor="#FFFFFF", fontcolor="#202124"];

catalyst_homogeneous [label="Homogeneous Catalysts:\n- Morpholine\n- Piperidine\n- L-Proline", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; catalyst_heterogeneous [label="Heterogeneous / Green Catalysts:\n- Piperidinium Borate\n- NaAlO2\n- Functionalized Fibers", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

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// Edges start -> scale; scale -> lab_scale [label=" Small "]; scale -> process_scale [label=" Large "];

lab_scale -> green_chem; process_scale -> green_chem;

green_chem -> yes_green [label=" High "]; green_chem -> no_green [label=" Low "];

no_green -> catalyst_homogeneous; yes_green -> catalyst_heterogeneous;

catalyst_homogeneous -> outcome_fast; catalyst_heterogeneous -> outcome_green; } enddot Caption: Catalyst selection decision framework.

Comparative Analysis of Common Catalysts

The selection of a catalyst should be a deliberate choice based on factors like desired reaction kinetics, operational simplicity, and environmental impact. Below is a summary of common catalysts employed for the Gewald synthesis.

Catalyst Class	Specific Examples	Avg. Yield Range	Pros	Cons
Homogeneous Bases	Morpholine, Piperidine, Triethylamine	75-90%	High reactivity, readily available, cost-effective.	Difficult to remove from reaction mixture, can lead to side products, often used in stoichiometric amounts.[3][4]
Organocatalysts	L-Proline	80-85%	"Green" and cost-effective, mild reaction conditions, low catalyst loading (e.g., 10 mol%).[5]	May require specific solvents like DMF for optimal performance.[5]
Heterogeneous / Solid Bases	NaAlO₂, ZnO, MgO–CeO₂	70-95%	Easily separable (filtration), recyclable, environmentally benign.[6][7]	Can require higher temperatures, may have lower reaction rates than homogeneous counterparts.
Conjugate Acid-Base Pairs	Piperidinium Borate	~96%	Truly catalytic amounts, excellent yields, recyclable, works in green solvents (ethanol/water).[3]	May not be as readily available as simple amines.
Functionalized Polymers	N-Methylpiperazine on Polyacrylonitrile Fiber	65-91%	Excellent reusability (up to 10 cycles), low catalyst loading, simple product isolation.[8]	Requires initial synthesis of the supported catalyst.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Q: My reaction has stalled. TLC analysis shows unreacted propiophenone and malononitrile. What is the likely cause?

A: This strongly indicates that the initial Knoevenagel condensation is failing or is inefficient. This is the most critical step and is highly dependent on your catalyst's effectiveness.[4][9]

• Catalyst Activity: If using a secondary amine like morpholine or piperidine, ensure it is not degraded. If using a solid catalyst, confirm its activity has not diminished from improper storage or previous use. For new catalyst systems, a small-scale test reaction is advisable.

• Base Strength: Propiophenone is a relatively reactive ketone, but if your conditions are too mild (e.g., low temperature), the condensation may not proceed efficiently. The choice of base is critical; for less reactive ketones, a stronger base might be necessary.[9]

• Water Removal: The condensation step produces water, which can inhibit the reaction equilibrium.[4][9] While many Gewald protocols are robust enough to proceed without explicit water removal, in cases of stalling, performing the reaction in a solvent like toluene with a Dean-Stark trap can be beneficial.

Q: The reaction mixture has turned dark brown or black, and I'm isolating a tarry, insoluble material with very low yield of the desired product. What went wrong?

A: A dark, tarry mixture is a classic sign of polymerization or the formation of complex polysulfides.[4] This is almost always caused by excessive reaction temperatures.

• Temperature Control: The addition of elemental sulfur and subsequent cyclization is exothermic. Carefully control the reaction temperature. Running the reaction at 50-70°C is often sufficient. Excessively high temperatures can promote unwanted side reactions.[4]

• Sulfur Reactivity: Elemental sulfur (S₈) can form various polysulfide species. High temperatures can accelerate the formation of complex, polymeric sulfur chains that lead to tar.

• Solvent Choice: Ensure your solvent is appropriate. Ethanol is a common and effective choice.[10] Using a solvent where sulfur has better solubility can sometimes mitigate this issue.[10]

Q: My yield is consistently low (~30-40%), but the reaction appears clean by TLC with minimal side products. How can I optimize for a higher yield?

A: This scenario suggests the reaction is proceeding but is not reaching completion or is subject to competing, non-obvious side pathways.

• Catalyst Loading: While traditional methods often use stoichiometric amounts of amine bases, modern approaches show that truly catalytic amounts can be more effective.[3] For catalysts like L-proline or piperidinium borate, perform a loading study (e.g., 5, 10, 15, 20 mol%) to find the optimum.[3][5] Without a catalyst, the reaction often does not proceed at all.[3]

• Reaction Time & Temperature: Systematically screen both parameters. A reaction at 70°C might yield 84% after 3 hours, while at 100°C it could yield 96% in just 25 minutes, though the risk of side products increases.[3] Monitor by TLC to determine when starting materials are consumed without significant byproduct formation.

• Dimerization: The Knoevenagel intermediate (phenyl-1-propen-1-yl)malononitrile) can dimerize, a common competing reaction.[4] This can sometimes be minimized by adjusting the rate of reagent addition or changing the solvent.[4]

dot graph Troubleshooting { graph [rankdir="TB", splines=ortho, nodesep=0.5, pad="0.5,0.5", dpi=100, width=7.9]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

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problem2 [label="Problem: Dark, Tarry Mixture", shape=diamond, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; solution2a [label="Solution:\n- Reduce reaction temperature\n- Ensure proper stirring\n- Check solvent choice", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

problem3 [label="Problem: Clean but Incomplete Conversion", shape=diamond, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; solution3a [label="Solution:\n- Optimize catalyst loading\n- Increase reaction time\n- Screen different solvents", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges start -> check_tlc; check_tlc -> problem1 [label=" Propiophenone/\nMalononitrile Present? "]; check_tlc -> problem2 [label=" Polymerization/\nDegradation? "]; check_tlc -> problem3 [label=" Mixture Clean but\nSMs still present? "];

problem1 -> solution1a; problem2 -> solution2a; problem3 -> solution3a; } enddot Caption: A workflow for troubleshooting low-yield Gewald reactions.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the Gewald reaction and the catalyst's role? The reaction proceeds in a multi-step sequence.[1][9]

• Knoevenagel Condensation: The base catalyst (e.g., morpholine) deprotonates the active methylene compound (malononitrile). The resulting carbanion attacks the carbonyl carbon of the ketone (propiophenone). Subsequent dehydration yields an α,β-unsaturated nitrile intermediate.[1]

• Sulfur Addition (Michael Addition): The base activates elemental sulfur (S₈), which then adds to the β-carbon of the unsaturated intermediate.[11]

• Cyclization & Tautomerization: The sulfur adduct undergoes an intramolecular cyclization where the sulfur attacks the cyano group, followed by tautomerization to yield the stable, aromatic 2-aminothiophene product.[1][12]

dot graph Mechanism { graph [rankdir="LR", splines=true, nodesep=0.4, pad="0.5,0.5", dpi=100, width=7.9]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="Propiophenone +\nMalononitrile"]; B [label="Knoevenagel Condensation\n(α,β-unsaturated nitrile)"]; C [label="Sulfur Adduct\n(Michael Addition)"]; D [label="Cyclized Intermediate"]; E [label="2-Aminothiophene Product\n(Tautomerization)"]; Catalyst [label="Base Catalyst\n(e.g., Morpholine)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B [label="+ Base"]; B -> C [label="+ Sulfur, Base"]; C -> D [label="Intramolecular\nAttack"]; D -> E; Catalyst -> A [style=dashed, arrowhead=tee, label="Facilitates"]; } enddot Caption: Simplified mechanism of the base-catalyzed Gewald reaction.

Q2: Are there green, sustainable catalyst options for this synthesis? Absolutely. The field is actively moving towards more sustainable methods.

• Green Solvents: Using ethanol/water mixtures is a significant improvement over solvents like DMF.[3]

• Recyclable Catalysts: Heterogeneous catalysts like NaAlO₂ or functionalized fibers can be recovered and reused, reducing waste.[6][8]

• Organocatalysis: L-proline is an inexpensive, non-toxic, and biodegradable amino acid that effectively catalyzes the reaction.[5]

• Alternative Energy: Microwave irradiation has been shown to dramatically reduce reaction times and improve yields, aligning with green chemistry principles.[1][13]

Q3: Can I use a two-step procedure instead of the one-pot method? Yes, a two-step procedure is a valid and sometimes necessary modification, particularly for sterically hindered or less reactive ketones.[2]

• Step 1: Isolate the α,β-unsaturated nitrile from the Knoevenagel condensation.

• Step 2: React the purified intermediate with elemental sulfur and a base. This approach can improve the final yield by preventing side reactions associated with having all components present from the start, but it adds an extra operational step.[2]

Recommended Experimental Protocol

This protocol utilizes a modern, efficient conjugate acid-base catalyst system.

Catalyst: Piperidinium Borate Reactants:

• Propiophenone (1.0 equiv)

• Malononitrile (1.0 equiv)

• Elemental Sulfur (1.0 equiv)

• Piperidinium Borate (20 mol%)

• Solvent: Ethanol/Water (9:1)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add propiophenone (1.0 equiv), malononitrile (1.0 equiv), elemental sulfur (1.0 equiv), and piperidinium borate (0.20 equiv).

• Add the ethanol/water (9:1) solvent mixture (approx. 0.5 M concentration relative to the ketone).

• Heat the reaction mixture to reflux (or 100 °C) with vigorous stirring.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often complete within 20-30 minutes.[3]

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate.

• Filter the solid product and wash with cold ethanol to remove any unreacted starting materials.[3]

• If the catalyst is to be recycled, the filtrate can be washed with ethyl acetate, and the remaining aqueous layer containing the catalyst can be reused for subsequent reactions.[3]

• The crude product can be further purified by recrystallization from a suitable solvent like ethanol or a DCM/hexanes mixture.[3]

References

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Available from: [Link]

• Chen, J., et al. (2013). Reaction optimization studies of the modified Gewald reaction. ResearchGate. Available from: [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett. Available from: [Link]

• Tayebee, R. (2014). Proposed mechanism for the Gewald condensation reaction. ResearchGate. Available from: [Link]

• Magesh, C. J., et al. (2021). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Available from: [Link]

• Der Pharma Chemica. (2011). A green chemistry approach to gewald reaction. Available from: [Link]

• Legrand, B., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. Available from: [Link]

• Sharma, J. (n.d.). Computational investigations on the mechanism of the Gewald reaction. ACS. Available from: [Link]

• Bai, L., et al. (2015). Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Publications. Available from: [Link]

• Wikipedia. (n.d.). Gewald reaction. Available from: [Link]

• Perjési, P., & Párkányi, L. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. Available from: [Link]

• Khosravi, I., et al. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis. Available from: [Link]

• Ma, L., et al. (2013). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Synthesis, 45(01), 45-52. Available from: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
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• 11. Computational investigations on the mechanism of the Gewald reaction - American Chemical Society [acs.digitellinc.com]
• 12. researchgate.net [researchgate.net]
• 13. derpharmachemica.com [derpharmachemica.com]

Solvent effects on the yield and purity of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Welcome to the technical support guide for the synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. This document is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, field-proven insights into optimizing the Gewald three-component reaction for this specific target molecule. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance both the yield and purity of your product.

I. Understanding the Core Synthesis: The Gewald Reaction

The synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is most efficiently achieved through the Gewald three-component reaction. This one-pot synthesis involves the condensation of a ketone (1-phenylpropan-1-one), an active methylene nitrile (malononitrile), and elemental sulfur, typically in the presence of a basic catalyst.[1]

The reaction proceeds through a cascade of events, beginning with a base-catalyzed Knoevenagel condensation between the ketone and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[1] This is followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to yield the final 2-aminothiophene product.

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]

Preventing dimerization during the synthesis of 2-aminothiophenes.

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Dimerization and Other Side Reactions.

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances and challenges encountered during the synthesis of substituted 2-aminothiophenes, a critical scaffold in medicinal chemistry.[1][2][3] This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies, focusing specifically on the persistent issue of dimerization during the Gewald reaction and related synthetic routes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the lab. Each point details the issue, its underlying chemical cause, and actionable solutions.

Issue 1: My reaction produces a significant amount of a high molecular weight byproduct, which I suspect is a dimer.

• Probable Cause: This is the most common side reaction in the Gewald synthesis.[4] It arises from the intermolecular reaction of the Knoevenagel-Cope condensation intermediate (an α,β-unsaturated nitrile). Instead of reacting with sulfur to form the thiophene ring (intramolecular cyclization), two molecules of this intermediate react with each other. This dimerization is often catalyzed by the base used in the reaction and is highly sensitive to reaction conditions.[4][5] The low yield in some Gewald reactions using malononitrile derivatives is often attributed to this competing dimerization.[5]

• Solutions & Protocols:

  • Optimize Reaction Temperature: Dimerization is often highly temperature-dependent.[4] A systematic screen to lower the reaction temperature can significantly favor the desired intramolecular cyclization. Start at the recommended temperature and decrease it in 5-10 °C increments.

  • Control Reagent Addition Rate: A high concentration of the α,β-unsaturated nitrile intermediate can favor intermolecular dimerization. To circumvent this, employ a slow, dropwise addition of either the carbonyl compound or the active methylene nitrile to the reaction mixture. This maintains a low steady-state concentration of the intermediate, promoting the desired reaction pathway.[4][6]

  • Modify the Solvent: The polarity of the solvent can influence the relative rates of cyclization versus dimerization.[4] While polar aprotic solvents like DMF or alcohols like ethanol are common, switching between them can alter the reaction outcome.[7] Experiment with a co-solvent system or a different solvent class if dimerization persists.

  • Adopt a Two-Step Procedure: For particularly challenging substrates, especially sterically hindered ketones, a one-pot synthesis may be inefficient.[4] A more effective approach is to first perform the Knoevenagel-Cope condensation to synthesize and isolate the α,β-unsaturated nitrile. After purification, this intermediate can then be reacted with sulfur and a base in a separate step to form the 2-aminothiophene.[4][8]

  Protocol: Two-Step Gewald Synthesis for Hindered Ketones

  Step 1: Synthesis of the α,β-Unsaturated Nitrile Intermediate

  • To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add the sterically hindered ketone (1.0 eq.), the active methylene nitrile (e.g., malononitrile, 1.0 eq.), and a suitable solvent (e.g., toluene).

  • Add a catalytic amount of a base such as piperidine or triethylamine (0.1-0.2 eq.).

  • Heat the mixture to reflux. Water produced during the condensation will be azeotropically removed and collected in the Dean-Stark trap, driving the reaction to completion.

  • Monitor the reaction by TLC. Once the starting ketone is consumed, cool the mixture to room temperature.

  • Perform an aqueous workup and purify the resulting α,β-unsaturated nitrile by column chromatography or recrystallization.

  Step 2: Cyclization to the 2-Aminothiophene

  • In a separate flask, dissolve the purified intermediate (1.0 eq.) in a suitable solvent (e.g., ethanol, DMF).

  • Add elemental sulfur (1.1 eq.).

  • Add a base, such as morpholine or triethylamine (1.0-1.2 eq.), dropwise to the stirring suspension.

  • Gently heat the mixture (e.g., 40-60 °C) and monitor by TLC until the intermediate is consumed.

  • Cool the reaction, perform a suitable workup, and purify the final 2-aminothiophene product.

Issue 2: The reaction mixture has turned dark brown or black and is tarry, making product isolation difficult.

• Probable Cause: The formation of a dark, tarry mixture is often a sign of polymerization or the creation of complex polysulfides.[4][5] This is typically caused by excessively high reaction temperatures or impurities in the starting materials which can catalyze side reactions.[4] Polysulfide intermediates are transient and can undergo various decomposition pathways, which, if not properly controlled, lead to complex mixtures.[5][9]

• Solutions:

  • Strict Temperature Control: Avoid exceeding the optimal reaction temperature. Use an oil bath and a temperature controller for precise heating.

  • Ensure Reagent Purity: Use high-purity starting materials and solvents.[10] Impurities can initiate unwanted polymerization pathways. Ensure solvents are anhydrous where necessary, as water can interfere with the initial condensation step.[4]

  • Use Microwave Irradiation: For some substrates, microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing rapid, uniform heating, which can minimize the formation of thermal decomposition byproducts.[10][11][12]

Issue 3: My yield is consistently low, even without significant dimer or polymer formation.

• Probable Cause: Low yields can often be traced back to an inefficient initial Knoevenagel-Cope condensation.[4] This step is foundational to the entire sequence; if the α,β-unsaturated nitrile is not formed efficiently, the overall yield will be poor. The choice and amount of base are critical. While many protocols use catalytic amounts of base, stoichiometric amounts are sometimes required.[2][8]

• Solutions:

  • Base Selection and Screening: The strength and type of base are crucial. For less reactive ketones, a stronger base may be required. Screen common bases like morpholine, piperidine, and triethylamine.[4][10] In some cases, newer catalytic systems like L-proline or piperidinium borate have been shown to be highly effective in catalytic amounts, improving yields and simplifying purification.[2][13]

  • Water Removal: The Knoevenagel condensation produces water, which can inhibit the reaction equilibrium.[4] As described in the two-step protocol above, using a Dean-Stark apparatus in a suitable solvent like toluene can effectively remove water and drive the reaction forward.

  • Catalyst Loading: While some modern protocols achieve success with truly catalytic amounts (10-20 mol%), traditional Gewald conditions often use stoichiometric amounts of an amine base.[2] If catalytic amounts are failing, consider increasing the loading.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism leading to dimerization?

The Gewald reaction begins with a base-catalyzed Knoevenagel-Cope condensation between a carbonyl compound and an active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[5][11] This intermediate is then deprotonated by the base to form a resonance-stabilized anion. This anion is the key branching point. It can either react intramolecularly with sulfur (leading to the desired thiophene) or intermolecularly with another molecule of the α,β-unsaturated nitrile (leading to a dimer). The competition between these two pathways determines the reaction's selectivity.

Diagram: Competing Pathways in Gewald Synthesis

A simplified diagram illustrating the key intermediate and its divergent reaction pathways toward the desired 2-aminothiophene or the undesired dimer byproduct.

Q2: How does steric hindrance in the starting materials affect dimerization?

Introducing sterically bulky groups on the starting ketone or aldehyde can disfavor the intermolecular dimerization pathway. The transition state for dimerization requires two molecules of the intermediate to approach each other, which becomes more difficult with increased steric bulk. While this can be an effective strategy, highly hindered ketones are also less reactive in the initial condensation step, often necessitating a two-step approach or more forcing conditions to achieve good yields.[4]

Q3: Are there alternative sulfur sources to elemental sulfur (S₈)?

While elemental sulfur is the most common, cost-effective, and environmentally benign sulfur source for the Gewald reaction, other reagents can be used.[1][5] For instance, some syntheses employ α-mercaptoketones or their stable dimeric forms (1,4-dithiane-2,5-diols).[8][14] In specialized cases, thioamides have also been used as a sulfur source in reactions with alkynes to produce 2-aminothiophenes.[1] These alternative sources can sometimes offer different reactivity profiles and may be advantageous for specific substrates where elemental sulfur proves problematic.

Q4: Can the choice of base directly suppress dimerization?

Yes, the base plays a multifaceted role. It catalyzes both the initial condensation and the subsequent cyclization. A base that is too strong can accelerate the formation of the α,β-unsaturated intermediate to a concentration that promotes dimerization. Weaker amine bases like morpholine or piperidine are often preferred.[4][10] Recent studies have shown that conjugate acid-base pair catalysts, such as piperidinium borate, can be highly efficient in truly catalytic amounts, suggesting that modulating the acidity/basicity of the entire system can finely tune the reaction pathway and improve yields.[2]

Table 1: Influence of Reaction Parameters on Dimer Formation

Parameter	Condition Favoring Dimerization	Condition Favoring 2-Aminothiophene	Rationale
Temperature	High Temperature	Lower Temperature (e.g., 40-60 °C)	Dimerization often has a higher activation energy; lowering the temperature disfavors this pathway.[4]
Reagent Conc.	Rapid Addition / High Concentration	Slow, Controlled Addition	Keeps the steady-state concentration of the reactive intermediate low, favoring intramolecular reaction.[4][6]
Base	Strong, Non-nucleophilic bases	Weaker amine bases (e.g., Morpholine)	Controls the rate of intermediate formation, preventing a buildup that leads to dimerization.[10]
Substrate	Sterically Unhindered	Sterically Hindered Ketones	Steric bulk physically impedes the approach of two intermediate molecules required for dimerization.[4]
Procedure	One-Pot Synthesis	Two-Step Synthesis	Isolation of the intermediate prevents it from dimerizing under the initial condensation conditions.[4][8]

Diagram: Troubleshooting Workflow

A logical workflow for diagnosing and solving dimerization issues during 2-aminothiophene synthesis.

References

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• Leone, A. K., et al. (2021). Rethinking Catalyst Trapping in Ni-Catalyzed Thieno[3,2-b]thiophene Polymerization. ACS Catalysis. [Link]

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• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

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• Chen, Z., et al. (2023). Asymmetric Synthesis of Sterically Hindered 1-Substituted Tetrahydro-β-carbolines Enabled by Imine Reductase: Enzyme Discovery, Protein Engineering, and Reaction Development. Organic Letters. [Link]

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• Scammells, P. J., et al. (2012). Crystal and Molecular Structures of Two 2-Aminothiophene Derivatives. ResearchGate. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile: Classical, Modern, and Green Approaches

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry and materials science, valued as a "privileged" structure due to its presence in numerous pharmacologically active compounds.[1][2][3] The specific derivative, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, serves as a crucial building block for synthesizing targeted therapeutics, including kinase inhibitors and allosteric modulators.[4] Consequently, the efficiency, scalability, and environmental impact of its synthesis are of paramount concern to researchers in drug development.

This guide provides an in-depth comparison of four distinct synthetic routes to 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, moving from the conventional to modern energy-assisted and environmentally benign methods. We will dissect the rationale behind each approach, provide detailed experimental protocols, and present comparative data to inform your selection of the most suitable method for your research needs.

The Foundational Route: The Gewald Three-Component Reaction

The most established and versatile method for constructing the 2-aminothiophene ring is the Gewald three-component reaction, first reported by Karl Gewald in 1966.[5][6] This one-pot synthesis brings together a ketone (or aldehyde), an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst.

Mechanistic Insight

The reaction proceeds through a well-elucidated pathway. The initial step is a base-catalyzed Knoevenagel condensation between the ketone (1-phenylpropan-2-one) and the active nitrile (malononitrile).[6] This forms a stable α,β-unsaturated nitrile intermediate. The elemental sulfur then adds to the β-carbon, likely forming a thiolate intermediate, which subsequently undergoes intramolecular cyclization and tautomerization to yield the final, stable aromatic 2-aminothiophene product.[6][7] The choice of a secondary amine like morpholine or piperidine as the catalyst is critical; it must be basic enough to facilitate the initial condensation but not so strong as to cause unwanted side reactions with the elemental sulfur.

Route 1: Conventional Gewald Synthesis (Thermal Conditions)

This is the classic, time-tested approach. It relies on conventional heating to drive the reaction to completion. While reliable, it often suffers from long reaction times and moderate yields.

Experimental Protocol:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-phenylpropan-2-one (10 mmol, 1.34 g), malononitrile (10 mmol, 0.66 g), and elemental sulfur (10 mmol, 0.32 g) in 30 mL of ethanol.

• Add morpholine (20 mol%, 0.17 mL) as the catalyst.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. The product will often precipitate from the solution.

• Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 10 mL) to remove unreacted starting materials and catalyst.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Accelerated Syntheses: The Role of Alternative Energy Sources

To overcome the limitations of the conventional method, alternative energy sources like microwave irradiation and ultrasonication have been successfully applied. These techniques introduce energy into the reaction medium more efficiently than conventional heating, dramatically reducing reaction times and often improving yields by minimizing the formation of by-products.[8][9]

Route 2: Microwave-Assisted Gewald Synthesis

Microwave-assisted organic synthesis utilizes the ability of polar molecules to align with a rapidly oscillating electric field, generating heat volumetrically and homogeneously throughout the reaction medium.[8] This rapid and efficient heating can accelerate reaction rates by orders of magnitude compared to conventional methods.[10][11]

Experimental Protocol:

• In a 10 mL microwave reaction vial, combine 1-phenylpropan-2-one (2 mmol, 0.27 g), malononitrile (2 mmol, 0.13 g), elemental sulfur (2 mmol, 0.064 g), and pyrrolidine (20 mol%, 0.033 mL) in 3 mL of Dimethylformamide (DMF).[8]

• Seal the vial with a septum cap.

• Place the vial in a dedicated laboratory microwave reactor.

• Irradiate the mixture at 100-120 °C for 15-30 minutes. Monitor the internal pressure to ensure it remains within safe limits.

• After the irradiation period, cool the vial to room temperature using a compressed air stream.

• Pour the reaction mixture into 20 mL of ice-cold water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry.

• Purify the product by recrystallization from ethanol if necessary.

Route 3: Ultrasound-Assisted Gewald Synthesis

Ultrasonication promotes chemical reactions through the phenomenon of acoustic cavitation: the formation, growth, and implosive collapse of microscopic bubbles in the liquid.[7][9] This collapse generates localized hot spots with extremely high temperatures and pressures, creating a fine emulsion and enhancing mass transfer, thereby accelerating the reaction.[9] This method is particularly aligned with green chemistry principles, as it often allows for reactions at ambient temperature and in environmentally benign solvents.[1][7]

Experimental Protocol:

• To a 50 mL Erlenmeyer flask, add 1-phenylpropan-2-one (5 mmol, 0.67 g), malononitrile (5 mmol, 0.33 g), and elemental sulfur (5 mmol, 0.16 g).

• Add 10 mL of polyethylene glycol (PEG-200) as the solvent and 1,4-diazabicyclo[2.2.2]octane (DABCO) (15 mol%, 0.084 g) as the catalyst.[7]

• Partially immerse the flask in the water bath of a laboratory ultrasonic cleaner (e.g., 40 kHz, 300W).

• Irradiate the mixture with ultrasound at room temperature for 30-60 minutes.

• Monitor the reaction by TLC. Upon completion, add 30 mL of water to the mixture.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel or recrystallization.

A Green Frontier: Solvent-Free Mechanochemistry

Pushing the principles of green chemistry further, mechanochemical synthesis via ball-milling offers a solvent-free and often catalyst-free alternative.[12] Mechanical force is used to initiate chemical reactions between solid reactants, eliminating the need for potentially hazardous solvents and simplifying product workup.[12][13]

Route 4: Ball-Milling Gewald Synthesis

In this method, the reactants are placed in a milling jar with stainless steel balls. The high-energy collisions that occur during milling provide the activation energy for the reaction.

Experimental Protocol:

• Place 1-phenylpropan-2-one (2 mmol, 0.27 g), malononitrile (2 mmol, 0.13 g), and elemental sulfur (2 mmol, 0.064 g) into a 10 mL stainless steel milling jar.

• Add 5-10 stainless steel balls (5-10 mm diameter).

• Mill the mixture in a planetary ball mill or mixer mill at a high rotation speed (e.g., 600-750 rpm) for 30-45 minutes.[12]

• After milling, open the jar in a fume hood and carefully remove the solid product.

• The product is often of high purity, but can be further purified by washing with a small amount of cold ethanol followed by recrystallization.

Performance Comparison

The following table summarizes the key performance indicators for each synthetic route. The data presented are representative values derived from the literature for similar 2-aminothiophene syntheses and serve as a guideline for comparison.

Parameter	Route 1: Conventional	Route 2: Microwave	Route 3: Ultrasound	Route 4: Ball-Milling
Reaction Time	4 - 6 hours	15 - 30 minutes[8]	30 - 60 minutes[7]	30 - 45 minutes[12]
Typical Yield	60 - 75%	85 - 95%[8][14]	80 - 92%[7]	> 90%[12]
Temperature	~78 °C (Reflux)	100 - 120 °C	Room Temperature	Room Temperature
Solvent	Ethanol	DMF	PEG-200 / Water[7][15]	Solvent-Free[12]
Energy Input	High (Prolonged Heating)	Moderate (Short Duration)	Low	Low
Workup	Filtration, Recrystallization	Precipitation, Filtration	Extraction, Chromatography	Direct Isolation
Green Aspect	Solvent use, high energy	Reduced time, less waste	Green solvent, low energy	Solvent-free, minimal waste

Visualizing the Workflows

The following diagrams illustrate the generalized workflows for the described synthetic routes.

Caption: Workflow for the Conventional Gewald Synthesis.

Caption: Workflow for the Microwave-Assisted Synthesis.

Caption: Workflow for the Ultrasound-Assisted Synthesis.

Conclusion and Recommendations

The synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile can be successfully achieved through multiple pathways, each with distinct advantages.

• Conventional Synthesis remains a viable option for laboratories not equipped with specialized equipment, though it is the least efficient in terms of time and energy.

• Microwave-Assisted Synthesis offers the most significant reduction in reaction time and consistently high yields, making it ideal for rapid library synthesis and methods development where speed is a priority.[8][10]

• Ultrasound-Assisted Synthesis represents an excellent balance of efficiency and green chemistry.[7][9][15] Its ability to run at ambient temperatures makes it suitable for thermally sensitive substrates and reduces energy consumption.

• Ball-Milling Synthesis is the most environmentally benign approach, completely eliminating solvent use.[12] It is a compelling choice for institutions prioritizing sustainable chemistry and process simplification, particularly for scalable syntheses.

The ultimate choice of synthetic route will depend on the specific priorities of the researcher, including available equipment, desired throughput, scalability, and commitment to green chemistry principles. For modern drug discovery and development, the adoption of energy-assisted and solvent-free methods is highly recommended to enhance efficiency and minimize environmental impact.

References

• Ruan, B., Zhang, Z., Huang, L., Xu, C., & Li, L. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved Gewald reactions. HETEROCYCLES, 102(10), 1-6. [Link]

• Sridhar, M., et al. (2007). Microwave-Assisted Synthesis of 2-Aminothiophene-3-carboxylic Acid Derivatives, 3H-Thieno[2,3-d]pyrimidin-4-one and 4-Chlorothieno[2,3-d]pyrimidine. Semantic Scholar. [Link]

• Revelant, G., Dunand, S., Hesse, S., & Kirsch, G. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Synthesis, 2011(18), 2935-2940. [Link]

• Ruan, B., et al. (2021). Microwave-Assisted Synthesis of 2-Aminothiophene Derivatives via Improved Gewald Reactions. ResearchGate. [Link]

• Unknown Author. (n.d.). Ultrasound-promoted synthesis of 2-aminothiophenes accelerated by DABCO utilizing PEG-200 as solvent. Journal of Chemical and Pharmaceutical Research. [Link]

• Revelant, G., Dunand, S., Hesse, S., & Kirsch, G. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Thieme. [Link]

• Mojtahedi, M. M., Abaee, M. S., Mahmoodi, P., & Adib, M. (2010). Convenient Synthesis of 2-Aminothiophene Derivatives by Acceleration of Gewald Reaction Under Ultrasonic Aqueous Conditions. Synthetic Communications, 40(14), 2151-2158. [Link]

• Borah, P., et al. (2022). Ultrasound-assisted transition-metal-free catalysis: a sustainable route towards the synthesis of bioactive heterocycles. RSC Publishing. [Link]

• da Silva, F. M., et al. (2018). A solventless synthesis of 2-aminothiophenes via the Gewald reaction under ultrasonic conditions. ResearchGate. [Link]

• Yao, C., et al. (2016). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. [Link]

• Grolleau, A., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC - PubMed Central. [Link]

• Gaponova, E. A., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. [Link]

• Gaponova, E. A., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. [Link]

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A Senior Application Scientist's Guide to Catalyst Selection for the Gewald Reaction

For researchers, medicinal chemists, and professionals in drug development, the Gewald three-component reaction is an indispensable tool for the synthesis of highly substituted 2-aminothiophenes—a scaffold of significant interest in medicinal chemistry and materials science. This guide provides an in-depth, objective comparison of various catalytic systems for this versatile reaction, supported by experimental data and detailed protocols to empower you to make informed decisions for your specific synthetic challenges.

The Gewald Reaction: A Primer on this Powerful Transformation

The Gewald reaction is a one-pot synthesis that combines a ketone or aldehyde, an active methylene nitrile (such as malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a basic catalyst to yield a polysubstituted 2-aminothiophene.[1] Its enduring popularity stems from its operational simplicity, the ready availability of starting materials, and the high degree of structural diversity achievable in the products.

The generally accepted mechanism commences with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile, facilitated by a base. This is followed by the addition of sulfur and a subsequent intramolecular cyclization and tautomerization to afford the final 2-aminothiophene product. However, recent computational studies have revealed a more intricate picture involving the opening of the elemental sulfur ring to form polysulfide intermediates.[2][3] The choice of catalyst is paramount as it can significantly influence reaction rates, yields, and overall efficiency.

Visualizing the Path: The Gewald Reaction Mechanism

Caption: Generalized mechanism of the Gewald reaction.

A Comparative Analysis of Catalytic Systems

The choice of catalyst is a critical parameter in optimizing the Gewald reaction. Here, we compare the performance of several classes of catalysts, providing a rationale for their use and supporting experimental data.

Homogeneous Basic Catalysts: The Traditional Approach

Traditional Gewald reactions often employ stoichiometric amounts of organic amine bases such as piperidine, morpholine, or triethylamine.[4] These bases are effective at promoting the initial Knoevenagel condensation.

Rationale for Use: These catalysts are readily available, inexpensive, and effective for a wide range of substrates. Their basicity is sufficient to deprotonate the active methylene compound, initiating the reaction cascade.

Performance Data:

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Piperidine	Ethanol	50	-	35-80	[4]
Morpholine	Ethanol	70	20 min	55-92	[5]
Triethylamine	Methanol	50	-	-	[4]

Experimental Protocol: Piperidine-Catalyzed Gewald Reaction

• To a round-bottom flask, add the aldehyde or ketone (1.0 equiv.), the active methylene compound (1.0-1.2 equiv.), and ethanol as the solvent.

• Add a catalytic amount of piperidine (e.g., 10 mol%).

• To this mixture, add elemental sulfur (1.1 equiv.).

• Heat the reaction mixture to 50-60 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the product by filtration. Otherwise, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Heterogeneous Basic Catalysts: Greener and Recyclable Alternatives

To address the challenges of catalyst separation and recycling associated with homogeneous catalysts, various solid-supported bases have been developed. These include silica-supported piperazine, metal oxides, and other inorganic bases.

Rationale for Use: Heterogeneous catalysts offer significant advantages in terms of operational simplicity, ease of separation from the reaction mixture (typically by filtration), and the potential for catalyst recycling, aligning with the principles of green chemistry.

Performance Data:

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
KG-60-Piperazine	-	-	-	Good to excellent
Nano-ZnO	Solvent-free	100	6 h	37-86	[1]
NaAlO₂	Ethanol	-	10 h	26-94	[1][6]
Na₂CaP₂O₇	Water	Reflux	30 min	up to 95%	[7]

Experimental Protocol: Nano-structured Na₂CaP₂O₇ Catalyzed Gewald Reaction in Water

• In a 100 mL round-bottomed flask, combine the ketone or aldehyde (10 mmol), malononitrile (10 mmol), elemental sulfur (12 mmol), and nano-structured Na₂CaP₂O₇ (0.1 g).

• Add 20 mL of water to the flask.

• The mixture is stirred and heated to reflux for 30 minutes.

• Monitor the reaction progress using TLC.

• After completion, cool the reaction mixture to room temperature.

• Collect the solid product by vacuum filtration and wash thoroughly with water.

• The crude product can be further purified by recrystallization from ethanol.

Ionic Liquids: "Green" Solvents and Catalysts

Ionic liquids (ILs) have emerged as environmentally benign alternatives to volatile organic solvents. In the context of the Gewald reaction, they can act as both the solvent and, in some cases, the catalyst.

Rationale for Use: The use of ionic liquids can lead to significant rate enhancements and improved yields.[8] Furthermore, the catalyst-IL system can often be recycled and reused, adding to the sustainability of the process.

Performance Data:

Catalyst/Ionic Liquid	Solvent	Temperature (°C)	Time	Yield (%)	Reference
EDDA / BmimBF₄	BmimBF₄	50	3-8 h	61-92	[3][8]
[HOEmim]PF₆:H₂O	[HOEmim]PF₆:H₂O	-	-	55-98.1	[9]
[bmIm]OH	[bmIm]OH	-	-	Good	[4]

Experimental Protocol: Gewald Reaction in an Ionic Liquid Catalyzed by EDDA

• To a reaction vessel, add the carbonyl compound (2 mmol), malononitrile or ethyl cyanoacetate (2 mmol), and elemental sulfur (2 mmol) to the ionic liquid (e.g., BmimBF₄, 2 mL).

• Add ethylenediammonium diacetate (EDDA) as the catalyst.

• The reaction mixture is stirred for 3–8 h at 50°C.

• Monitor the reaction by TLC.

• After the reaction, extract the resulting mixture with Et₂O (3 x 10 ml).

• The combined ethereal solution is evaporated to give the crude product, which can be purified by recrystallization or preparative TLC.

• The remaining ionic liquid containing the catalyst can be dried under vacuum and reused.[3]

Organocatalysts: A Metal-Free Approach

Organocatalysis has gained significant traction as a powerful tool in modern organic synthesis. L-proline, a naturally occurring amino acid, has been shown to be an effective catalyst for the Gewald reaction.

Rationale for Use: L-proline is an inexpensive, readily available, and environmentally friendly catalyst. It is believed to catalyze both the Knoevenagel condensation and the subsequent sulfur addition steps.[10]

Performance Data:

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
L-proline (10 mol%)	DMF	60	-	up to 84%	[10]

Experimental Protocol: L-Proline-Catalyzed Gewald Reaction

• In a reaction flask, dissolve the ketone or aldehyde (1 equiv) and the active methylene nitrile (1 equiv) in DMF.

• Add L-proline (10 mol%) and elemental sulfur (1.2 equiv).

• Stir the reaction mixture at 60 °C.

• Monitor the progress of the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water.

• Collect the precipitated solid by filtration.

• The crude product can be purified by recrystallization from a suitable solvent.

Conjugate Acid-Base Pair Catalysts: A Highly Efficient System

A recent development in Gewald reaction catalysis is the use of conjugate acid-base pairs, such as piperidinium borate, in truly catalytic amounts.

Rationale for Use: This system is proposed to work through a synergistic mechanism where the piperidinium cation activates the carbonyl group, and the borate anion deprotonates the active methylene compound. This dual activation leads to remarkably short reaction times and high yields.

Performance Data:

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Piperidinium borate (20 mol%)	Ethanol/Water (9:1)	100	15 min - 6 h	75-96	[2][11]

Experimental Protocol: Piperidinium Borate-Catalyzed Gewald Reaction

• A mixture of the ketone (1 equiv), active methylene compound (1 equiv), sulfur (1 equiv), and piperidinium borate (20 mol%) in ethanol/water (10 mL, 9:1) is stirred at 100 °C.

• Reaction progress is monitored using TLC.

• After completion of the reaction, add water (5 mL).

• Filter the solid product and wash with water (5 mL).

• Dry the product in an oven.[2]

General Experimental Workflow

The following diagram illustrates a generalized workflow for performing a Gewald reaction, which can be adapted based on the specific catalyst and conditions chosen.

Caption: A generalized experimental workflow for the Gewald reaction.

Conclusion: Selecting the Optimal Catalyst for Your Needs

The choice of catalyst for the Gewald reaction is a multifaceted decision that depends on factors such as substrate scope, desired reaction conditions, and considerations for green chemistry.

• For broad applicability and cost-effectiveness , traditional homogeneous basic catalysts like piperidine and morpholine remain viable options.

• When catalyst recyclability and environmental impact are primary concerns , heterogeneous catalysts such as nano-structured Na₂CaP₂O₇ or NaAlO₂ offer significant advantages.

• To achieve enhanced reaction rates and yields, particularly with less reactive substrates , ionic liquids in combination with catalysts like EDDA can be highly effective.

• For a metal-free and environmentally benign approach , the organocatalyst L-proline presents an excellent choice.

• For exceptional efficiency with remarkably short reaction times , the novel piperidinium borate catalyst is a compelling option.

By understanding the strengths and weaknesses of each catalytic system and utilizing the detailed protocols provided, researchers can effectively harness the power of the Gewald reaction to synthesize a diverse array of valuable 2-aminothiophene derivatives.

References

• Hu, Y., Chen, Z. C., Le, Z. G., & Zheng, Q. G. (2004). Organic Reactions in Ionic Liquids: Gewald Synthesis of 2‐Aminothiophenes Catalyzed by Ethylenediammonium Diacetate.
• Gavali, K. D., & Chaturbhuj, G. U. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. SynOpen, 7(04), 674-679.
• Gavali, K. D., & Chaturbhuj, G. U. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme E-Books & E-Journals.
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• Khosravi, I., Rastegar, E., Moeinpour, F., & Eftekhari, M. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28.
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• Hui, Y., Zeng, Q., Wu, Y., Li, B., Yu, B., Zhang, Y., Chen, W., & Ma, Z. (2023). Efficient synthesis of 2-aminothiophenes with ionic liquids catalyzed Gewald reactions.
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• Wang, T., Huang, X. G., Liu, J., Li, B., Wu, J. J., Chen, K. X., Zhu, W. L., Xu, X. Y., & Zeng, B. B. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(09), 1351-1354.
• MacKie, P. R., & Mack, J. (2018). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molbank, 2018(4), M1020.
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• Bai, R., Liu, P., Yang, J., Liu, C., & Gu, Y. (2015). Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Sustainable Chemistry & Engineering, 3(7), 1292-1297.
• Sridhar, M., & Rao, R. (2012). Microwave-Accelerated Gewald Reaction: Synthesis of 2-Aminothiophenes. E-Journal of Chemistry, 9(4), 2415-2420.
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Efficacy of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile Derivatives Against Cancer Cell Lines: A Comparative Guide

This guide provides an in-depth technical analysis of the anticancer efficacy of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives and their structurally related analogs. It is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and medicinal chemistry. We will delve into a comparative analysis of their performance against various cancer cell lines, supported by experimental data, and explore the underlying mechanisms of action that contribute to their cytotoxic effects.

Introduction: The Therapeutic Potential of the Thiophene Scaffold

The search for novel anticancer agents with improved efficacy and reduced toxicity remains a cornerstone of oncological research. Heterocyclic compounds, particularly those containing a thiophene ring, have emerged as a promising class of therapeutic candidates due to their diverse pharmacological activities. The 2-aminothiophene-3-carbonitrile core, in particular, serves as a versatile scaffold for the synthesis of molecules with potent antiproliferative properties. The structural rigidity and electron-rich nature of the thiophene ring allow for diverse substitutions, enabling the fine-tuning of their biological activity. This guide will focus on derivatives featuring a 5-methyl and a 4-phenyl substitution, a structural motif that has shown significant promise in preclinical studies.

Structure-Activity Relationship and Comparative Efficacy

The anticancer activity of 2-aminothiophene derivatives is intricately linked to the nature and position of substituents on the thiophene and phenyl rings. While comprehensive structure-activity relationship (SAR) studies on the precise 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile scaffold are emerging, analysis of closely related analogs provides valuable insights.

A study on a series of 2-amino-4,6-diphenylnicotinonitriles, which share the 2-amino-3-carbonitrile moiety, revealed that substitutions on the phenyl rings significantly impact cytotoxicity. For instance, compound 3 (2-amino-4-(4-chlorophenyl)-6-(3-methoxyphenyl)nicotinonitrile) demonstrated exceptional cytotoxicity against MDA-MB-231 and MCF-7 breast cancer cell lines, with IC50 values of 1.81 ± 0.1 μM and 2.85 ± 0.1 μM, respectively, surpassing the efficacy of the standard chemotherapeutic drug Doxorubicin in this particular study.[1] In contrast, the unsubstituted analog, compound 1 , showed significantly weaker activity.[1] This highlights the critical role of specific substitutions on the aryl rings in enhancing anticancer potency.

Furthermore, the fusion of the 2-aminothiophene core with other heterocyclic systems, such as pyrimidine, has yielded highly potent derivatives. For example, Ethyl 4-(chlorophenyl amino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate (a compound with a core closely related to our topic) has been identified as a potential anticancer agent.[2] This suggests that exploring fused-ring systems is a fruitful avenue for developing novel anticancer agents based on the 2-aminothiophene scaffold.

The following table summarizes the cytotoxic activity of selected 2-aminothiophene derivatives and related compounds against various cancer cell lines, providing a comparative overview of their efficacy.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 3 (2-amino-4-(4-chlorophenyl)-6-(3-methoxyphenyl)nicotinonitrile)	MDA-MB-231 (Breast)	1.81 ± 0.1	[1]
MCF-7 (Breast)	2.85 ± 0.1	[1]
Compound 4 (2-amino-6-(4-chlorophenyl)-4-(4-methoxyphenyl)nicotinonitrile)	MDA-MB-231 (Breast)	6.93 ± 0.4	[1]
MCF-7 (Breast)	5.59 ± 0.3	[1]
Doxorubicin (Reference Drug)	MDA-MB-231 (Breast)	3.18 ± 0.1	[1]
MCF-7 (Breast)	4.17 ± 0.2	[1]
Ethyl 4-amino-5-methyl-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate (Compound 2)	MCF-7 (Breast)	0.013	[3]
MDA-MB-231 (Breast)	0.056	[3]
Ethyl 4-amino-2-(4-chlorophenyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate (Compound 3)	MCF-7 (Breast)	0.023	[3]
Cisplatin (Reference Drug)	MCF-7 (Breast)	-	[3]

Experimental Protocols for Efficacy Evaluation

To ensure the scientific integrity and reproducibility of the findings, standardized experimental protocols are paramount. The following sections detail the methodologies for key assays used to evaluate the anticancer efficacy of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives.

Workflow for In Vitro Anticancer Activity Screening

Workflow for evaluating anticancer activity.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Cancer cell lines

• Complete culture medium

• 96-well plates

• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1.0 × 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the thiophene derivatives and incubate for an additional 24-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. Viable cells are negative for both Annexin V and PI, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are positive for both.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cancer cells

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution containing RNase A

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol.

• Washing: Wash the fixed cells with PBS.

• Staining: Resuspend the cells in PI staining solution and incubate at room temperature.

• Analysis: Analyze the DNA content of the cells by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA.

Mechanism of Action: Targeting Key Signaling Pathways

The anticancer activity of 2-aminothiophene derivatives often stems from their ability to interfere with critical signaling pathways that regulate cell proliferation, survival, and angiogenesis. Several studies on thiophene-based compounds have pointed towards the inhibition of key protein kinases as a primary mechanism of action.

Inhibition of Receptor Tyrosine Kinases (EGFR and VEGFR-2)

The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) are crucial receptor tyrosine kinases that are often overexpressed or dysregulated in various cancers. Their activation leads to the initiation of downstream signaling cascades that promote tumor growth, proliferation, and angiogenesis. Several pyrazole–thiophene hybrid derivatives have been shown to inhibit both wild-type and mutant EGFR, as well as VEGFR-2.[4][5]

Modulation of the PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a central signaling node that governs cell survival, growth, and metabolism. Aberrant activation of this pathway is a common feature in many cancers.[6] Thiophene derivatives have been identified as potent inhibitors of PI3K, thereby blocking the downstream signaling cascade and inducing apoptosis in cancer cells.[7][8]

The following diagram illustrates the potential mechanism of action of 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives, targeting these key signaling pathways.

Potential mechanism of action of the thiophene derivatives.

Conclusion

2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile derivatives and their analogs represent a promising class of anticancer agents with potent cytotoxic effects against a range of cancer cell lines. Their mechanism of action appears to involve the modulation of key signaling pathways, including the inhibition of receptor tyrosine kinases like EGFR and VEGFR-2, and the PI3K/Akt pathway. The structure-activity relationship studies, although still in their early stages for this specific scaffold, indicate that strategic modifications can significantly enhance their anticancer efficacy. Further preclinical and clinical investigations are warranted to fully elucidate their therapeutic potential and to develop novel, targeted cancer therapies based on this versatile chemical scaffold.

References

• Al-Warhi, T., et al. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Molecules, 29(8), 1888. [Link]

• Al-Abdullah, E. S., et al. (2022). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. Pharmaceuticals, 15(6), 700. [Link]

• Babu K. K., V., et al. (2024). Evaluation Of Ethyl 4-(Chlorophenyl Amino)-5 Methyl Thieno[2,3-D] Pyrimidine-6-Carboxylate for Its Anticancer Activity Focusing on EGFR Inhibition. International Journal of Pharmaceutical Sciences, 2(12), 2588-2596.

• Dimitrova, Y., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3302. [Link]

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• Scott, G. K., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(8), 2419-2423. [Link]

• Vaskevich, A. I., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(48), 32773-32785. [Link]

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The 2-Aminothiophene Scaffold: A Privileged Structure in Drug Discovery - A Comparative Guide

The 2-aminothiophene core is a versatile and highly valuable scaffold in modern medicinal chemistry. Its synthetic accessibility, primarily through the robust Gewald reaction, provides a gateway to a vast chemical space of derivatives with a wide spectrum of biological activities.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-aminothiophene derivatives, with a focus on their antimicrobial and anticancer properties. We will objectively compare their performance with alternative therapeutic agents, supported by experimental data, and provide detailed protocols for their synthesis and evaluation to empower researchers in the field of drug discovery.

The Enduring Appeal of the 2-Aminothiophene Moiety

The thiophene ring is a bioisostere of the benzene ring, often imparting improved pharmacokinetic and pharmacodynamic properties to a molecule. The presence of the 2-amino group provides a crucial handle for further chemical modifications, allowing for the fine-tuning of a compound's biological activity. This inherent versatility has led to the development of 2-aminothiophene derivatives as kinase inhibitors, antimicrobial agents, anti-inflammatory molecules, and more.

Comparative Analysis of Biological Activity

This section will delve into the SAR of 2-aminothiophene derivatives in two key therapeutic areas: antimicrobial and anticancer applications. We will compare their efficacy against established drugs and other heterocyclic compounds.

Antimicrobial Activity: A Viable Alternative in an Era of Resistance

The rise of antimicrobial resistance necessitates the discovery of novel scaffolds that can overcome existing resistance mechanisms. 2-Aminothiophene derivatives have emerged as a promising class of antimicrobial agents.

Structure-Activity Relationship Insights:

The antimicrobial potency of 2-aminothiophene derivatives is significantly influenced by the nature and position of substituents on the thiophene ring.

• Substitution at the 3-position: Generally, the presence of an electron-withdrawing group, such as a cyano or ester group, at the 3-position is crucial for activity.

• Substitution at the 4- and 5-positions: The substituents at these positions play a key role in modulating the lipophilicity and steric bulk of the molecule, which in turn affects its ability to penetrate bacterial cell walls and interact with its target. For instance, the introduction of a phenyl ring at the 4-position has been shown to enhance antibacterial activity.

• N-substitution of the 2-amino group: Acylation or arylation of the 2-amino group can lead to a diverse range of activities. For example, derivatives with a 2-aminoacetyl or 2-aminotrifluoroacetyl group have been shown to act as efflux pump inhibitors, restoring the efficacy of existing antibiotics.

Quantitative Comparison of Antimicrobial Activity:

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative 2-aminothiophene derivatives against various bacterial strains, compared with a standard antibiotic, Ampicillin.

Compound	Substituents	Test Organism	MIC (µg/mL)	Reference
Derivative A	3-COOEt, 4-Ph	Bacillus subtilis	6.25	[2]
Derivative B	3-CN, 4-Ph, 5-Me	Staphylococcus aureus	12.5	[2]
Derivative C	3-COOEt, 4-(4-hydroxyphenyl)	Escherichia coli	25	[3][4]
Ampicillin	-	Bacillus subtilis	0.5	[2]
Ampicillin	-	Staphylococcus aureus	0.25	[2]
Ampicillin	-	Escherichia coli	8	[2]

Comparison with Other Heterocyclic Antimicrobials:

While standard antibiotics like ampicillin often exhibit lower MIC values, the value of 2-aminothiophenes lies in their potential to combat resistant strains. For example, certain derivatives have shown significant activity against methicillin-resistant Staphylococcus aureus (MRSA). When compared to other heterocyclic scaffolds like benzothiophenes, 2-aminothiophene derivatives offer a distinct advantage due to the ease of synthesis and diversification through the Gewald reaction. Some benzothiophene derivatives have shown potent activity against multidrug-resistant S. aureus, with MIC values as low as 4 µg/mL.[5] However, the synthetic routes to these compounds can be more complex.

Anticancer Activity: Targeting Key Signaling Pathways

2-Aminothiophene derivatives have demonstrated significant potential as anticancer agents, primarily through the inhibition of protein kinases that are crucial for cancer cell proliferation and survival.

Structure-Activity Relationship Insights:

• Kinase Inhibitory Activity: Many 2-aminothiophene derivatives have been identified as potent inhibitors of various kinases, including VEGFR-2 and Akt.[6] The SAR for kinase inhibition is highly specific to the target kinase. For instance, in a series of thienopyrimidine derivatives (structurally related to 2-aminothiophenes), substitution with a chloro group was found to be favorable for activity against HepG2 and PC-3 cancer cell lines.[6]

• Cytotoxicity: The antiproliferative activity of these compounds is often evaluated using the MTT assay. The IC50 values are highly dependent on the cell line and the specific substitutions on the 2-aminothiophene core. For example, certain derivatives have shown potent cytotoxicity against HeLa (cervical adenocarcinoma) and PANC-1 (pancreatic adenocarcinoma) cell lines, with some compounds exhibiting greater efficacy than the standard drug doxorubicin.[7]

Quantitative Comparison of Anticancer Activity:

The following table presents the half-maximal inhibitory concentration (IC50) values for selected 2-aminothiophene derivatives against different cancer cell lines, compared with a standard chemotherapeutic agent, Doxorubicin.

Compound	Substituents	Cancer Cell Line	IC50 (µM)	Reference
Derivative 3b	Thienopyrimidine with chloro group	HepG2	3.11	[6]
Derivative 4c	Thienopyrimidine with chloro group	HepG2	3.02	[6]
SB-44	-	Prostate Adenocarcinoma	< 35	[8]
SB-83	-	Prostate Adenocarcinoma	< 35	[8]
SB-200	-	Cervical Adenocarcinoma	< 35	[8]
Doxorubicin	-	HepG2	2.09	[6]

Comparison with Other Kinase Inhibitors:

The field of kinase inhibitors is vast, with numerous approved drugs and clinical candidates. While established inhibitors like Sorafenib (a multi-kinase inhibitor) show potent activity (IC50 = 0.045 µM against VEGFR-2), 2-aminothiophene-based inhibitors offer the advantage of a readily diversifiable scaffold.[6] This allows for the rapid generation of libraries of compounds to screen against a wide range of kinases, potentially leading to the discovery of inhibitors with novel selectivity profiles. Compared to other heterocyclic kinase inhibitors like aminothiazoles, 2-aminothiophenes can be synthesized in a more straightforward one-pot reaction.

Experimental Protocols: A Self-Validating System

The following protocols provide detailed, step-by-step methodologies for the synthesis and biological evaluation of 2-aminothiophene derivatives. The causality behind experimental choices is explained to ensure scientific integrity.

Synthesis: The Gewald Reaction

The Gewald reaction is a one-pot, multi-component reaction that is the cornerstone for the synthesis of polysubstituted 2-aminothiophenes.[9] Its efficiency and versatility make it a preferred method in drug discovery.

Causality of Experimental Choices: The choice of a one-pot reaction is for efficiency and atom economy. The base catalyst is crucial for promoting the initial Knoevenagel condensation. The solvent choice depends on the solubility of the reactants and the reaction temperature.

Detailed Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve the ketone or aldehyde (1 equivalent) and the active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile) (1 equivalent) in a suitable solvent (e.g., ethanol, DMF).

• Addition of Sulfur and Base: To this solution, add elemental sulfur (1.1 equivalents) and a catalytic amount of a base (e.g., morpholine, triethylamine, or piperidine).

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) for a period ranging from a few hours to overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is typically poured into ice-water to precipitate the product. The solid is then collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).

Workflow Diagram:

Caption: Workflow for the Gewald synthesis of 2-aminothiophene derivatives.

Mechanism of the Gewald Reaction:

The reaction proceeds through an initial Knoevenagel condensation between the ketone/aldehyde and the active methylene nitrile to form an α,β-unsaturated nitrile. This is followed by the addition of sulfur, cyclization, and tautomerization to yield the final 2-aminothiophene product.[9]

Mechanism Diagram:

Caption: Workflow for the MTT cytotoxicity assay.

Signaling Pathway Visualization: Kinase Inhibition

Many 2-aminothiophene derivatives exert their anticancer effects by inhibiting protein kinases involved in cell signaling pathways that promote tumor growth and survival. The diagram below illustrates a simplified representation of how a 2-aminothiophene-based kinase inhibitor can block a generic kinase signaling cascade.

Caption: Inhibition of a generic kinase signaling pathway by a 2-aminothiophene derivative.

Conclusion and Future Directions

The 2-aminothiophene scaffold continues to be a fertile ground for the discovery of new therapeutic agents. The straightforward and adaptable Gewald synthesis allows for the creation of diverse libraries of compounds that can be screened for a multitude of biological activities. The insights into the structure-activity relationships presented in this guide, particularly in the antimicrobial and anticancer arenas, provide a rational basis for the design of more potent and selective molecules.

Future research should focus on exploring novel substitutions on the 2-aminothiophene ring to overcome drug resistance and improve selectivity. The use of computational tools for in silico screening and SAR modeling will be invaluable in guiding these efforts. Furthermore, a deeper understanding of the specific molecular targets and mechanisms of action of these compounds will be crucial for their successful translation into clinical candidates. The data and protocols provided herein are intended to serve as a valuable resource for researchers dedicated to advancing the therapeutic potential of this remarkable heterocyclic scaffold.

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A Comparative Guide to the Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile: One-Pot vs. Multi-Step Methodologies

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents, including antiviral, anticancer, and anti-inflammatory drugs.[1][2] Its prevalence drives the continuous need for efficient, scalable, and high-purity synthetic routes. This guide provides an in-depth, comparative analysis of two primary synthetic strategies for a key derivative, 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile: the procedurally elegant one-pot Gewald reaction and the more controlled, sequential multi-step approach.

This document is intended for researchers, chemists, and drug development professionals. It moves beyond simple protocol recitation to explore the underlying mechanistic principles, process control considerations, and the strategic trade-offs between yield, purity, and operational efficiency inherent to each method.

The One-Pot Approach: The Gewald Three-Component Reaction (G-3CR)

The Gewald reaction, first reported by Karl Gewald in 1966, is a powerful one-pot, multi-component condensation for synthesizing polysubstituted 2-aminothiophenes.[3] It combines a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base, offering a highly convergent and atom-economical pathway to the thiophene ring system.[4]

Reaction Principle & Mechanism

The synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile via the Gewald reaction proceeds by combining 1-phenylpropan-2-one, malononitrile, and elemental sulfur. The reaction is typically catalyzed by a secondary amine, such as morpholine or diethylamine, which plays a crucial role in the initial condensation step.

The mechanism is understood to begin with a base-catalyzed Knoevenagel condensation between the ketone (1-phenylpropan-2-one) and the active methylene compound (malononitrile) to form a stable α,β-unsaturated nitrile intermediate.[3] Although the exact mechanism of sulfur addition is not fully elucidated, it is postulated to add to the intermediate, followed by cyclization and tautomerization to yield the final 2-aminothiophene product.[3]

Experimental Protocol: One-Pot Gewald Synthesis

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethanol (100 mL).

• Reagent Addition: Add 1-phenylpropan-2-one (10 mmol, 1.34 g), malononitrile (10 mmol, 0.66 g), and finely powdered elemental sulfur (11 mmol, 0.35 g) to the flask.

• Catalyst Introduction: Add diethylamine (5 mL) as the catalyst to the stirred mixture.[5]

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (approximately 50-60°C) and maintain stirring for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation. Pour the mixture into crushed ice.[5]

• Purification: Collect the resulting solid precipitate by vacuum filtration, wash with cold water, and then recrystallize from ethanol to afford pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile as a solid.

Workflow Diagram: One-Pot Synthesis

Caption: One-Pot Gewald Reaction Workflow.

The Multi-Step Approach: Sequential Synthesis

A multi-step synthesis breaks down the one-pot reaction into discrete, sequential stages. This methodology involves the formation and isolation of the Knoevenagel condensation product before its subsequent reaction with sulfur to form the thiophene ring. While more laborious, this approach offers superior control over each chemical transformation.

Reaction Principle & Rationale

The primary rationale for a multi-step approach is to maximize the purity and yield of the final product by optimizing each step independently. Isolating the intermediate, 2-(1-phenylpropan-2-ylidene)malononitrile, allows for its purification, removing any unreacted starting materials or byproducts from the initial condensation. This ensures that the subsequent cyclization step begins with a high-purity substrate, often simplifying the final purification and improving the overall quality of the target molecule. Such control is critical in pharmaceutical development where process robustness and impurity profiling are paramount.[6]

Experimental Protocol: Multi-Step Synthesis

Step 1: Knoevenagel Condensation to Synthesize Intermediate

• Reaction Setup: In a 250 mL flask, dissolve 1-phenylpropan-2-one (10 mmol, 1.34 g) and malononitrile (10 mmol, 0.66 g) in dichloromethane (DCM, 100 mL).

• Catalyst and Promoter: Cool the mixture to 0°C in an ice bath. Add a few drops of pyridine as a catalyst. Then, add titanium tetrachloride (TiCl₄, 20 mmol) dropwise while stirring vigorously.[7]

• Reaction Conditions: Allow the reaction to stir at room temperature for 18 hours.[7]

• Workup and Isolation: Quench the reaction by pouring the mixture into 100 mL of 3N HCl. Extract the product with DCM (2 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude intermediate, 2-(1-phenylpropan-2-ylidene)malononitrile. Purify via column chromatography if necessary.

Step 2: Thiophene Ring Formation

• Reaction Setup: Dissolve the purified intermediate from Step 1 (10 mmol, 1.82 g) in tetrahydrofuran (THF, 50 mL) in a 150 mL flask.

• Reagent Addition: Add elemental sulfur (11 mmol, 0.35 g) and diethylamine (15 mmol) to the solution.[7]

• Reaction Conditions: Stir the mixture at room temperature for 18 hours.[7]

• Workup and Isolation: Dilute the reaction mixture with diethyl ether. Wash twice with water and once with brine. Dry the organic layer over MgSO₄ and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol to obtain pure 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Workflow Diagram: Multi-Step Synthesis

Caption: Multi-Step Synthesis Workflow.

Head-to-Head Comparison: Performance & Practicality

The choice between a one-pot or multi-step synthesis is a strategic decision dictated by the end-goal, whether it be rapid discovery, process scale-up, or the generation of analytical standards. The following table summarizes the key performance indicators for each approach.

Metric	One-Pot Synthesis (Gewald)	Multi-Step Synthesis	Justification & Expert Insights
Typical Yield	Good to Excellent (70-90%)	Moderate to Good (60-80%)	One-pot reactions avoid transfer and isolation losses, often resulting in higher overall yields.[8][9] Multi-step yields are cumulative and impacted by losses at each purification stage.
Final Purity	Good	Excellent to High	The ability to purify the intermediate in a multi-step process is a key advantage, removing byproducts early and leading to a cleaner final product.
Reaction Time	Short (2-4 hours)	Long (24-48 hours)	The sequential nature, including workups and an overnight step, significantly extends the timeline of the multi-step approach. Microwave assistance can shorten Gewald reaction times even further.[3]
Number of Steps	1	2 (plus intermediate workup)	By definition, the one-pot method is operationally simpler.
Purification	Moderate Complexity	Simplified Final Step	One-pot reactions may generate more side products, complicating the final purification.[10] In the multi-step route, the final crystallization is often straightforward.
Cost-Effectiveness	High	Moderate	Reduced solvent usage, energy consumption (shorter heating times), and labor make the one-pot method more economical, especially at scale.
Environmental Impact	Lower	Higher	The one-pot approach aligns better with green chemistry principles due to fewer steps, less solvent waste, and better atom economy.[11]

Conclusion and Strategic Recommendations

Both one-pot and multi-step syntheses are viable and effective routes to 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. The optimal choice is not universal but is instead contingent on the specific objectives of the research or production campaign.

• Choose One-Pot Synthesis for:

  • High-throughput screening and library synthesis: The speed and operational simplicity are ideal for rapidly generating a diverse set of analogs.

  • Large-scale production where cost and efficiency are primary drivers: The reduced resource consumption and high throughput make it economically favorable.

  • "Green" chemistry initiatives: Its lower environmental footprint is a significant advantage.

• Choose Multi-Step Synthesis for:

  • Synthesis of analytical standards or reference materials: The superior control over purity is essential when a highly characterized compound is required.

  • Complex analog synthesis: When starting materials are sensitive or prone to side reactions in a multi-component environment, a stepwise approach provides necessary control.

  • Process development and optimization: Isolating intermediates allows for detailed kinetic and mechanistic studies to build a robust and well-understood manufacturing process.[6]

Ultimately, a thorough understanding of both methodologies empowers the modern chemist to select the most appropriate tool for the task at hand, balancing the competing demands of speed, cost, and quality in the pursuit of novel chemical entities.

References

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• Gembarska, N., et al. (2022). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. PMC - PubMed Central - NIH. Available at: [Link]

• Khalifa, N. M., & Algothami, W. M. (2021). Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds. ResearchGate. Available at: [Link]

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A Comparative Guide to the Synthesis of 2-Aminothiophenes: Green Chemistry Approaches vs. Traditional Methods

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and conducting polymers.[1][2][3] Its derivatives exhibit a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and antiproliferative properties.[1][4] The most established route to this privileged heterocycle is the Gewald multicomponent reaction, a method that, while effective, often relies on protocols that are misaligned with modern principles of sustainable chemistry.[2][5][6]

This guide provides an in-depth comparison between the traditional Gewald synthesis and contemporary green approaches. We will dissect the mechanistic underpinnings, evaluate the environmental and efficiency metrics of each methodology, and provide validated experimental protocols to empower researchers in drug development and synthetic chemistry to make more sustainable and efficient choices.

Part 1: The Benchmark - Traditional Gewald Synthesis

The Gewald reaction, first reported in the 1960s, is a one-pot synthesis that combines a carbonyl compound (ketone or aldehyde), an α-activated nitrile, and elemental sulfur in the presence of a base.[4][6]

The Classical Mechanism

The reaction proceeds through a sequence of well-elucidated steps. The causality behind this pathway is critical to understanding its limitations and the improvements offered by green alternatives.

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the carbonyl compound and the active methylene nitrile. This step forms a stable α,β-unsaturated nitrile intermediate, which is the cornerstone of the subsequent cyclization.[6][7][8]

• Michael Addition of Sulfur: The enolate of the Knoevenagel adduct attacks the elemental sulfur ring (S₈), leading to the formation of a thiolate intermediate.

• Cyclization and Tautomerization: The thiolate then undergoes an intramolecular cyclization by attacking the cyano group, forming a five-membered ring. A subsequent tautomerization and aromatization yield the final 2-aminothiophene product.[7][8]

Caption: The classical mechanism of the Gewald reaction.

Drawbacks of the Conventional Approach

While robust, the traditional Gewald synthesis presents several drawbacks from an environmental and efficiency standpoint:

• Hazardous Solvents: It typically employs volatile organic compounds (VOCs) such as ethanol, methanol, or dimethylformamide (DMF), which pose environmental and health risks.[9]

• Stoichiometric Base: The reaction often requires stoichiometric or large excess amounts of organic bases like morpholine, piperidine, or triethylamine, which are corrosive and hazardous.[9]

• Energy Inefficiency: Many protocols require prolonged heating for several hours, leading to high energy consumption.[2]

• Waste Generation: The workup often involves extensive purification by column chromatography, generating significant solvent and solid waste.

Representative Traditional Protocol

Synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• To a solution of cyclohexanone (10 mmol) and malononitrile (10 mmol) in 30 mL of ethanol, add morpholine (10 mmol).

• Stir the mixture at room temperature for 15 minutes.

• Add elemental sulfur (12 mmol) to the mixture.

• Heat the reaction mixture to reflux (approx. 78°C) and maintain for 4-6 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and collect the precipitated solid by filtration.

• Recrystallize the crude product from ethanol to obtain the pure 2-aminothiophene.

Part 2: Green Synthetic Alternatives

Driven by the twelve principles of green chemistry, researchers have developed numerous innovative strategies that significantly improve the sustainability and efficiency of 2-aminothiophene synthesis.[1][4][10] These methods focus on alternative energy sources, benign solvents, solvent-free conditions, and efficient catalysis.

Caption: Comparative workflow of traditional vs. green synthesis routes.

Alternative Energy Sources

A. Microwave-Assisted Synthesis Microwave irradiation provides rapid and uniform heating, dramatically accelerating reaction rates.[11] This technique often leads to higher yields and cleaner product profiles by minimizing the formation of by-products associated with prolonged heating.[11][12] Reaction times can be reduced from hours to mere minutes.[13][14]

• Representative Protocol (Microwave):

  • In a 10 mL microwave vial, combine an aldehyde (1 mmol), methyl cyanoacetate (1 mmol), sulfur (1.2 mmol), and pyrrolidine (0.2 mmol) in 3 mL of DMF.[11]

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the mixture at a controlled temperature (e.g., 120°C) for 15-30 minutes.[11]

  • After cooling, the product often precipitates and can be collected by simple filtration.

B. Ultrasound-Assisted Synthesis (Sonochemistry) Ultrasonic irradiation promotes reactions through acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid.[15] This process generates localized hot spots with extreme temperatures and pressures, enhancing mass transfer and reaction rates, often at ambient bulk temperatures.[15][16]

• Representative Protocol (Ultrasound):

  • Combine a ketone (10 mmol), malononitrile (10 mmol), elemental sulfur (12 mmol), and a catalytic amount of DABCO (1,4-diazabicyclo[2.2.2]octane) in PEG-200 (5 mL).[16]

  • Immerse the reaction flask in an ultrasonic cleaning bath.

  • Irradiate at room temperature for 20-50 minutes.[4]

  • Upon completion, add water to precipitate the product, which is then filtered and washed.

Green Solvents and Solvent-Free Conditions

A. Water: The Benign Solvent Water is the ultimate green solvent due to its abundance, non-toxicity, and non-flammability.[17] Performing the Gewald reaction in water eliminates the need for VOCs. Some protocols have even achieved catalyst-free synthesis in water, further enhancing the green credentials of the process.[18][19]

• Representative Protocol (Water):

  • A mixture of a ketone (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol) is suspended in a 2:1 v/v mixture of water and triethylamine.[4]

  • The mixture is stirred vigorously at room temperature for 6 hours.[4]

  • The resulting solid product is isolated by filtration, washed with water, and recrystallized from an ethanol/hexane mixture.[4]

B. Ionic Liquids (ILs): Recyclable Media Ionic liquids are salts with low melting points that can act as both solvents and catalysts. Their negligible vapor pressure makes them a safer alternative to VOCs.[9][20] A key advantage is their potential for recycling and reuse, which minimizes waste.[21][22] Basic ionic liquids like 1-butyl-3-methylimidazolium hydroxide ([bmIm]OH) can effectively catalyze the reaction.[4]

• Representative Protocol (Ionic Liquid):

  • A mixture of a ketone (1 mmol), malononitrile (1 mmol), and sulfur (1.2 mmol) is added to the ionic liquid [bmIm]OH (2 mL).[4]

  • The mixture is stirred at 60°C for 2 hours.

  • After the reaction, the product is extracted with diethyl ether.

  • The ionic liquid phase can be dried under vacuum and reused for subsequent reactions.[9]

C. Mechanochemistry: Solvent-Free Synthesis Mechanochemistry utilizes mechanical energy, typically through high-speed ball milling, to drive chemical reactions in the absence of a solvent.[23][24] This approach epitomizes green chemistry by eliminating solvent use entirely, leading to a significant reduction in waste and simplified product isolation.

• Representative Protocol (Ball Milling):

  • Place ethyl acetoacetate (20 mmol), malononitrile (20 mmol), and elemental sulfur (20 mmol) into a tempered steel vial containing steel balls.[23]

  • Mill the mixture in a planetary ball mill at a high rotation speed (e.g., 750 rpm) for 30 minutes.[23]

  • The resulting solid crude product is then purified by simple recrystallization from ethyl acetate.[23]

Part 3: Quantitative Performance Comparison

To provide an objective assessment, the following table summarizes the performance of each method based on data reported in the literature.

Method	Reaction Time	Temperature	Solvent/Condition	Catalyst	Typical Yield (%)	Key Green Advantage
Traditional Gewald	4 - 24 h	Reflux (60-120°C)	VOCs (Ethanol, DMF)	Stoichiometric Base	40 - 85%	-
Microwave-Assisted	10 - 30 min	70 - 120°C	DMF, Ethanol	Catalytic Base	57 - 95%[11]	Energy & Time Efficiency
Ultrasound-Assisted	20 - 80 min	Room Temp - 70°C	PEG, Water, Solvent-free	Catalytic Base / None	42 - 98%[4][16]	Energy Efficiency, Mild Conditions
Aqueous Synthesis	0.5 - 6 h	Room Temp - 80°C	Water	Base / None	75 - 98%[4][18]	Safer Solvent, Reduced Waste
Ionic Liquid	2 - 6 h	50 - 60°C	Ionic Liquid	IL acts as catalyst	35 - 98%[4][22]	Recyclable Solvent, Low Volatility
Mechanochemistry	24 h (or 30 min with heat)	Room Temperature	Solvent-Free	Catalytic Base / None	12 - 53% (up to 97%)[4][23]	Eliminates Solvents, High Atom Economy

Note: Yields are highly substrate-dependent. The ranges provided are representative examples from cited literature.

Conclusion

The synthesis of 2-aminothiophenes has evolved significantly from the traditional Gewald reaction. Green chemistry approaches offer compelling advantages, including drastically reduced reaction times, elimination of hazardous organic solvents, lower energy consumption, and simplified workup procedures.[1][4][25]

• Microwave and ultrasound irradiation are superior choices for rapid, high-throughput synthesis and process intensification.[11][15]

• Aqueous synthesis and mechanochemistry represent the most environmentally benign routes, minimizing or completely eliminating organic solvents.[18][23]

• Ionic liquids provide a unique opportunity for creating recyclable reaction systems, aligning with a circular economy approach.[20][21]

For researchers and drug development professionals, adopting these green methodologies is not a compromise on efficiency but rather an enhancement. They provide pathways to valuable 2-aminothiophene scaffolds that are faster, cleaner, safer, and more sustainable than the conventional methods they replace.

References

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• Revelant, G., & Hesse, S. (2023). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters, 21(1), 597-621. Available at: [Link]

• Ruan, B., Zhang, Z., Huang, L., Xu, C., & Li, L. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved Gewald reactions. Heterocycles, 102(10), 2007-2012. Available at: [Link]

• Revelant, G., & Hesse, S. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters, 21(1), 597-621. Available at: [Link]

• Zeng, F., Liu, P., Shao, X., Li, Z., & Xu, X. (2016). Catalyst-free and selective synthesis of 2-aminothiophenes and 2-amino-4,5-dihydrothiophenes from 4-thiazolidinones in water. RSC Advances, 6(59), 54383-54388. Available at: [Link]

• Guchhait, S. K., & Hura, N. (2012). Ultrasound-promoted synthesis of 2-aminothiophenes accelerated by DABCO utilizing PEG-200 as solvent. Journal of Chemical and Pharmaceutical Research, 4(1), 441-446. Available at: [Link]

• Revelant, G., Dunand, S., Hesse, S., & Kirsch, G. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Synthesis, 2011(18), 2935-2940. Available at: [Link]

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• Hu, Y., et al. (2006). Synthesis of 2‐Aminothiophenes on Ionic Liquid Phase Support using the Gewald Reaction. Taylor & Francis Online. Available at: [Link]

• Revelant, G., Dunand, S., Hesse, S., & Kirsch, G. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Thieme. Available at: [Link]

• Hesse, S., et al. (2007). Microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives, 3H-thieno[2,3-d]pyrimidin-4-one and 4-chlorothieno[2,3-d]pyrimidine. ResearchGate. Available at: [Link]

• Revelant, G., & Hesse, S. (2022). Green methodologies for the synthesis of 2-aminothiophene. Scribd. Available at: [Link]

• Carvalho, E., et al. (2018). A solventless synthesis of 2-aminothiophenes via the Gewald reaction under ultrasonic conditions. ResearchGate. Available at: [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. Available at: [Link]

• Luo, X., et al. (2015). Regioselective Metal-Free One-Pot Synthesis of Functionalized 2-Aminothiophene Derivatives. The Journal of Organic Chemistry, 80(9), 4604-4610. Available at: [Link]

• Li, Z., et al. (2021). Ultrasound‐Assisted Annulation of 2‐Aminothiophenols with Aldehydes: Facile Synthesis of Benzothiazoles. ResearchGate. Available at: [Link]

• Wang, X., et al. (2004). Organic Reactions in Ionic Liquids: Gewald Synthesis of 2‐Aminothiophenes Catalyzed by Ethylenediammonium Diacetate. Taylor & Francis Online. Available at: [Link]

• Revelant, G., & Hesse, S. (2022). Green methodologies for the synthesis of 2-aminothiophene. OUCI. Available at: [Link]

• Pise, A. S., et al. (2021). Ultrasound-assisted efficient and green synthesis of 2-substituted benzothiazoles under solvent-free. KJS College. Available at: [Link]

• da Silva, A. C. S., et al. (2023). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Molecules, 28(14), 5433. Available at: [Link]

• Schulze, B., & Illgen, K. (1997). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 2(1), 9-12. Available at: [Link]

• Vahl, C. M., & Tantillo, D. J. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. Available at: [Link]

• Liang, F., et al. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. Available at: [Link]

• Shearouse, W. C., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 19(11), 17770-17777. Available at: [Link]

• Gewald reaction. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link]

• Gewald, K. (1976). Methods for the synthesis of 2-aminothiophenes and their reactions (review). Chemistry of Heterocyclic Compounds, 12(10), 1077-1090. Available at: [Link]

• Vahl, C. M., & Tantillo, D. J. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. New Jersey Institute of Technology. Available at: [Link]

• Tayebee, R., et al. (2013). Solar thermochemical reactions II 1: Synthesis of 2-aminothiophenes via Gewald reaction induced by solar thermal energy. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

For professionals in research and drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper disposal of chemical reagents is not merely a regulatory hurdle; it is a fundamental aspect of responsible science. This guide provides a comprehensive, step-by-step operational plan for the safe disposal of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile. The procedures outlined here are synthesized from safety data sheets, regulatory best practices, and the known chemical properties of the thiophene and nitrile functional groups, ensuring a protocol grounded in scientific integrity.

Hazard Assessment and Waste Identification: Understanding the Risks

Before any disposal protocol can be initiated, a thorough understanding of the compound's hazards is essential. 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is a multifunctional compound, and its risks are derived from its constituent parts: the aminothiophene core and the nitrile group.

• Thiophene Derivatives : Thiophene and its derivatives are generally considered harmful and can be irritants.[1] Prolonged exposure should be avoided.

• Aromatic Amines : Aromatic amines can be toxic and require careful handling to prevent absorption through the skin.

• Nitrile (Cyano) Group : This is the most significant hazard. Organic nitriles can be toxic. The primary danger arises from the potential for the compound to hydrolyze or react with acids to release highly toxic hydrogen cyanide (HCN) gas.[2][3][4] Therefore, all waste containing this compound must be treated as cyanide-containing hazardous waste and must be segregated from acidic waste streams. [5]

Based on related compounds, this chemical should be considered harmful if swallowed, in contact with skin, or if inhaled, and capable of causing skin and eye irritation.[6][7] Consequently, all materials contaminated with 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile must be classified and handled as hazardous chemical waste.[1]

Essential Personal Protective Equipment (PPE)

A robust defense is the first principle of laboratory safety. The following PPE is mandatory when handling or preparing this compound for disposal.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[8] A face shield is recommended if there is a splash risk.	Protects eyes from splashes of the chemical or solvents used during decontamination.
Hand Protection	Double-layered, chemical-resistant nitrile or neoprene gloves.[4][9] Inspect gloves for any tears or leaks before use.[4]	Provides a barrier against dermal absorption. Double-gloving offers additional protection in case the outer glove is compromised. Contaminated gloves must be disposed of as hazardous waste.[3]
Body Protection	A flame-resistant lab coat that covers the arms and closes in the front.[9][10] Wear long pants and closed-toe shoes.[11]	Protects skin from accidental contact and spills.
Respiratory Protection	All handling and disposal preparations must be conducted inside a certified laboratory chemical fume hood.[2][4]	Prevents inhalation of dust from the solid compound and any potential vapor release, especially the highly toxic HCN gas.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to waste segregation, packaging, and labeling. The core principle is the strict segregation of this waste, particularly from acids.[3][4]

Step 1: Waste Segregation and Collection

• Solid Waste :

  • Collect unadulterated surplus 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, along with any contaminated items like weigh boats, spatulas, and paper towels, in a dedicated solid hazardous waste container.[1][2]

  • This container must be made of a compatible material, such as high-density polyethylene (HDPE).[1]

  • Do not mix with any other chemical waste, especially acids or oxidizing agents.[3]

• Liquid Waste :

  • If the compound is in a solution, collect it in a dedicated liquid hazardous waste container.

  • Ensure the container is leak-proof and compatible with the solvent used.

  • Crucially, this waste stream must be kept basic (pH > 7) to prevent the generation of hydrogen cyanide. If necessary, consult with your institution's Environmental Health and Safety (EHS) office about pH adjustment procedures. Never add acid to this waste stream.[2]

• Contaminated Sharps & Glassware :

  • Dispose of any contaminated needles, pipette tips, or broken glass in a clearly labeled, puncture-resistant sharps container designated for chemically contaminated sharps.[12]

  • Reusable glassware must be decontaminated. This should be done in a fume hood by first rinsing with a suitable organic solvent (e.g., isopropanol or ethanol) to remove the compound, followed by a thorough wash with soap and water.[1] Collect all rinsate as liquid hazardous waste.

• Contaminated PPE :

  • Place all contaminated gloves, disposable lab coats, and bench paper into a designated hazardous waste bag or container for solid waste.[1][5]

  • Remove gloves and other PPE carefully to avoid contaminating your skin.

Step 2: Labeling and Documentation

• Clearly label all waste containers with the words "HAZARDOUS WASTE ".[1][13]

• The label must include the full chemical name: "2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile ". Do not use abbreviations.[13]

• Add the warning: "Cyanide-Containing Waste - Do Not Mix With Acids ".[5]

• Indicate the approximate quantity of the waste and the date of generation.[1]

Step 3: Temporary Storage

• Store all sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area.[1][3] This area should be under the control of trained personnel.[3]

• Use secondary containment (e.g., a larger plastic tub) to hold the waste containers. This prevents the spread of material in case of a leak.[13]

• Ensure the storage area separates this waste from incompatible materials, particularly acids and strong oxidizing agents.[3][14]

Step 4: Final Disposal

• Arrange for the collection of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor.[1][4]

• Follow all institutional procedures for requesting a waste pickup.[5] The material will likely be disposed of via controlled incineration at a licensed chemical destruction facility.[8]

Emergency Procedures: Spill Response

Accidents can happen, and preparedness is key to mitigating risks.

• Small Spill (Contained within a Fume Hood) :

  • Ensure appropriate PPE is worn.[4]

  • For a solid spill, carefully sweep or shovel the material into a hazardous waste container.[3] Use dry cleanup procedures and avoid generating dust.[7]

  • For a liquid spill, contain it with an inert absorbent material like vermiculite or sand.[1]

  • Carefully collect the absorbed material and place it in the designated solid hazardous waste container.[1]

  • Decontaminate the spill area. First, use a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution, and finally a water rinse.[2][5]

  • Collect all cleaning materials and decontamination solutions as cyanide-containing hazardous waste.[2][5]

• Large Spill (or any spill outside a Fume Hood) :

  • Evacuate the laboratory immediately. [2][3]

  • Alert others in the vicinity and secure the area to prevent entry.[4]

  • Contact your institution's EHS or emergency response team immediately.[2][4] Provide them with the chemical name and a copy of the Safety Data Sheet.

  • Do not attempt to clean up a large spill or any spill outside of a fume hood yourself.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Caption: A logical workflow for the safe disposal of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

By adhering to this comprehensive guide, you ensure that your critical research and development activities are conducted with the highest standards of safety and environmental stewardship, building a foundation of trust in your laboratory's operations.

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Navigating the Unseen: A Guide to Safely Handling 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

For Immediate Use by Laboratory Professionals

In the dynamic landscape of pharmaceutical research and chemical synthesis, the introduction of novel compounds is a daily occurrence. While these molecules hold the promise of scientific advancement, they also present the challenge of ensuring the safety of the researchers who handle them. This guide provides a comprehensive operational and safety plan for handling 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, a compound for which specific safety data may not be readily available. By synthesizing information from structurally related aminothiophene and nitrile compounds, this document establishes a robust framework for minimizing risk and ensuring responsible laboratory practice.

Our approach is grounded in the principle of "as low as reasonably practicable" (ALARP) exposure. In the absence of a specific Safety Data Sheet (SDS), we will treat 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile with a high degree of caution, assuming potential hazards based on its functional groups: an aromatic amine, a nitrile, and a thiophene ring.

Hazard Assessment: A Precautionary Approach

A thorough hazard assessment is the cornerstone of laboratory safety. Lacking specific toxicological data for 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, we must infer potential risks from analogous compounds.

• Aminothiophenes: This class of compounds can be irritating to the skin, eyes, and respiratory system.[1][2][3][4] Some aminothiophenes are classified as harmful if swallowed or in contact with skin.[2]

• Nitrile Compounds: The cyano (-CN) group can be toxic. While the toxicity of organic nitriles varies, it is prudent to handle all such compounds with care to prevent ingestion, inhalation, or skin absorption.

• Thiophene Derivatives: Thiophene itself is a flammable liquid and can cause skin and eye irritation.[5][6]

Based on these related structures, we will operate under the assumption that 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile may be harmful if ingested, inhaled, or absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.

Table 1: Inferred Hazard Profile and Recommended Precautions

Potential Hazard	Basis of Assumption	Primary Route of Exposure	Recommended Precaution
Acute Toxicity (Oral, Dermal, Inhalation)	Data from related aminothiophene-3-carbonitriles[2][7]	Ingestion, Skin Contact, Inhalation	Avoid creating dusts. Handle in a chemical fume hood. Use appropriate PPE.
Skin Irritation/Corrosion	Data from related aminothiophene derivatives[1][2][3]	Skin Contact	Wear chemical-resistant gloves and a lab coat.
Serious Eye Damage/Irritation	Data from related aminothiophene derivatives[1][2][3][8]	Eye Contact	Wear safety glasses with side shields or chemical splash goggles.
Respiratory Irritation	Data from related aminothiophene derivatives[1][2]	Inhalation	Handle in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to prevent exposure. The minimum required PPE for handling 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile is outlined below.

• Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this compound.[9][10] Nitrile offers good resistance to a range of chemicals, including alcohols, oils, and some solvents.[11][12][13] For tasks with a higher risk of splashing or prolonged contact, consider double-gloving or using thicker, chemical-resistant gloves. Always inspect gloves for tears or punctures before use and remove them immediately if contact with the chemical occurs, followed by hand washing.

• Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[14] If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A standard laboratory coat is required to protect against incidental skin contact.[11] For procedures with a higher potential for contamination, consider a disposable gown. Long pants and closed-toe shoes are mandatory in the laboratory at all times.[9][10]

• Respiratory Protection: All handling of solid 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile that could generate dust, and all work with solutions of the compound, should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a respirator with an appropriate cartridge for organic vapors and particulates should be used, based on a formal respiratory protection program.

Caption: Workflow for safe handling of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile.

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing the risk of exposure.

3.1. Preparation and Weighing:

• Designated Area: Conduct all manipulations of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile in a designated area within a chemical fume hood.

• Pre-Use Inspection: Before starting, ensure the fume hood is functioning correctly and that all necessary PPE and spill cleanup materials are readily available.

• Weighing: If weighing the solid compound, do so within the fume hood. Use a disposable weigh boat to prevent contamination of the balance.

• Solution Preparation: When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

3.2. Reactions and Work-up:

• Closed Systems: Whenever possible, conduct reactions in a closed system to prevent the release of vapors or aerosols.

• Temperature Control: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

• Quenching and Extraction: Perform all quenching and extraction steps within the fume hood. Be mindful of potential pressure build-up.

3.3. Post-Handling Procedures:

• Decontamination: Decontaminate all surfaces and equipment that have come into contact with the compound. A suitable solvent such as isopropanol or ethanol can be used, followed by a thorough wash with soap and water.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

4.1. Waste Segregation:

• Solid Waste: All solid waste contaminated with 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, including weigh boats, gloves, and disposable labware, must be collected in a dedicated, clearly labeled hazardous waste container.[15]

• Liquid Waste: Collect all liquid waste containing the compound in a labeled, leak-proof hazardous waste container. Do not mix with incompatible waste streams.[15]

• Sharps: Any contaminated sharps should be placed in a designated sharps container.

4.2. Labeling and Storage:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile," and the date of accumulation.[15]

• Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

4.3. Final Disposal:

• Arrange for the collection and disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[15] Never dispose of this compound down the drain.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is essential.

5.1. Spills:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and EHS office.

• Contain: If the spill is small and you are trained to do so, contain the spill using an inert absorbent material like vermiculite or sand.[15]

• Clean-up: Carefully collect the absorbed material and any contaminated debris into a labeled hazardous waste container. Clean the spill area with a suitable solvent and then with soap and water. All cleaning materials must be disposed of as hazardous waste.[15]

5.2. Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3][8] Seek medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3][8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[3][8] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[14] Seek immediate medical attention.

By adhering to the rigorous safety protocols outlined in this guide, researchers can confidently handle 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile, ensuring both their personal safety and the integrity of their scientific pursuits.

References

• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (n.d.).
• Proper Protective Equipment - Chemistry LibreTexts. (2021, August 15).
• Essential Guide to the Safe Disposal of 5-Hydroxy-2-(thiophen-3-YL)pyridine - Benchchem. (n.d.).
• Personal Protective Equipment - Center for Emerging and Re-emerging Infectious Diseases. (n.d.).
• PPE Nitrile Acid-Resistant Gloves for Lab Safety - Flinn Scientific Canada. (n.d.).
• GLOVES - nitrile - for chemical protection - ISOLAB Laborgeräte GmbH. (n.d.).
• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE - NJ.gov. (n.d.).
• 2-Amino-5-methyl-4-(4-nitrophenyl)-3-thiophenecarbonitrile Safety Data Sheets - Echemi. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile Safety Data Sheets - Echemi. (n.d.).
• 2-Amino-5-methyl-3-thiophenecarbonitrile | C6H6N2S | CID 689056 - PubChem. (n.d.).
• SAFETY DATA SHEET - CymitQuimica. (2024, December 19).
• 2-Amino-5-methylthiophene-3-carbonitrile - Apollo Scientific. (n.d.).
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